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Core Science & Biosynthesis

Foundational

N-Nitroso-Dorzolamide in Ophthalmic Drug Products: A Technical Guide to Its Formation and Analysis

For Researchers, Scientists, and Drug Development Professionals Introduction N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity that can form in drug products containing dorzolamide (B1670892), a carbonic anhydra...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity that can form in drug products containing dorzolamide (B1670892), a carbonic anhydrase inhibitor used to treat glaucoma and ocular hypertension.[1] Like other nitrosamines, N-nitroso-dorzolamide is a potential mutagen and is therefore of significant concern to regulatory bodies and pharmaceutical manufacturers. This guide provides an in-depth overview of the formation mechanism of N-nitroso-dorzolamide, the factors influencing its formation, and detailed methodologies for its detection and quantification.

The Core Formation Mechanism: Nitrosation of Dorzolamide

The formation of N-nitroso-dorzolamide occurs through the nitrosation of the secondary amine group present in the dorzolamide molecule.[1] The chemical name for this impurity is (4S,6S)-4-(ethyl(nitroso)amino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide. The fundamental reaction involves the interaction of dorzolamide with a nitrosating agent.

Precursor Molecules:

  • Dorzolamide: The active pharmaceutical ingredient (API), which contains a secondary amine moiety susceptible to nitrosation.

  • Nitrosating Agents: These are typically derived from nitrite (B80452) sources (NO₂⁻). Common nitrosating agents in the context of pharmaceutical manufacturing include dinitrogen trioxide (N₂O₃) and nitrous acid (HNO₂), which can form in situ under acidic conditions from residual nitrites.[2]

The general chemical reaction can be summarized as the reaction of dorzolamide with a nitrosating agent, leading to the substitution of the hydrogen atom on the secondary amine with a nitroso group (-N=O).

graph FormationMechanism {
  rankdir="LR";
  node [shape=box, style=rounded, fontname="Arial", fontsize=10, color="#202124", fontcolor="#202124"];
  edge [fontname="Arial", fontsize=10, color="#34A853"];

Dorzolamide [label="Dorzolamide\n(Secondary Amine)", fillcolor="#F1F3F4"]; NitrosatingAgent [label="Nitrosating Agent\n(e.g., N₂O₃ from Nitrite)", fillcolor="#F1F3F4"]; NNitrosoDorzolamide [label="N-Nitroso-Dorzolamide", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Dorzolamide -> NNitrosoDorzolamide [label=" Nitrosation Reaction"]; NitrosatingAgent -> NNitrosoDorzolamide; }

Caption: Experimental workflow for N-nitroso-dorzolamide analysis.

Summary and Recommendations

The formation of N-nitroso-dorzolamide is a potential risk in dorzolamide-containing drug products, driven by the presence of residual nitrites and facilitated by acidic conditions, heat, and moisture. A thorough understanding of these factors is crucial for implementing effective control strategies.

Key recommendations for mitigating the risk of N-nitroso-dorzolamide formation include:

  • Raw Material Control: Rigorously test excipients and other raw materials for nitrite content.

  • Process Optimization: Control pH, temperature, and moisture during the manufacturing process. Consider manufacturing processes that minimize the risk of nitrosation, such as dry blending.

  • Formulation Strategies: Consider the inclusion of nitrosation inhibitors, such as ascorbic acid, in the drug product formulation.

  • Analytical Testing: Implement sensitive and validated analytical methods, such as the UPLC-MS/MS method described, for routine testing and stability studies to monitor and control N-nitroso-dorzolamide levels.

By adopting a proactive and science-based approach, researchers, scientists, and drug development professionals can effectively manage the risk of N-nitroso-dorzolamide formation and ensure the safety and quality of ophthalmic drug products.

References

Exploratory

Synthesis and Characterization of N-nitroso-dorzolamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the synthesis and characterization of N-nitroso-dorzolamide, a nitrosamine (B1359907) impurity of the...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of N-nitroso-dorzolamide, a nitrosamine (B1359907) impurity of the carbonic anhydrase inhibitor, dorzolamide (B1670892). The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. This document outlines a plausible synthetic pathway for N-nitroso-dorzolamide and details the analytical methodologies for its characterization, aimed at supporting research, quality control, and drug development activities.

Introduction

Dorzolamide is a sulfonamide and a potent carbonic anhydrase inhibitor used to lower intraocular pressure in the treatment of glaucoma and ocular hypertension. N-nitroso-dorzolamide, with the chemical name (4S,6S)-4-(ethyl(nitroso)amino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide, is a potential impurity that can form during the synthesis or storage of dorzolamide.[1][2] The formation typically occurs through the reaction of the secondary amine moiety in the dorzolamide molecule with a nitrosating agent, such as nitrous acid, under acidic conditions.[3][4] Regulatory agencies like the FDA and EMA have established strict limits for nitrosamine impurities in pharmaceutical products, necessitating robust analytical methods for their detection and quantification.[1]

Synthesis of N-nitroso-dorzolamide

While specific, publicly available literature detailing the synthesis of N-nitroso-dorzolamide is scarce, a general and widely applicable method for the N-nitrosation of secondary amines can be adapted.[5] The following protocol is a plausible method for the laboratory-scale synthesis of N-nitroso-dorzolamide for use as a reference standard.

General Reaction Scheme

The synthesis involves the reaction of dorzolamide with a nitrosating agent, typically generated in situ from sodium nitrite (B80452) and a strong acid.[5]

Reaction:

Dorzolamide + Nitrous Acid → N-nitroso-dorzolamide + Water

Experimental Protocol

Materials:

  • Dorzolamide hydrochloride

  • Sodium nitrite (NaNO₂)

  • Hydrochloric acid (HCl)

  • Dichloromethane (CH₂Cl₂)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

  • Silica (B1680970) gel for column chromatography

  • Solvents for column chromatography (e.g., ethyl acetate/hexane mixture)

Procedure:

  • Dissolution: Dissolve a known quantity of dorzolamide hydrochloride in water.

  • Cooling: Cool the solution in an ice bath to 0-5 °C with constant stirring.

  • Nitrosating Agent Preparation: In a separate vessel, prepare an aqueous solution of sodium nitrite.

  • Addition of Nitrite: Slowly add the sodium nitrite solution dropwise to the cooled dorzolamide solution.

  • Acidification: While maintaining the temperature at 0-5 °C, slowly add dilute hydrochloric acid dropwise to the reaction mixture to generate nitrous acid in situ.

  • Reaction Monitoring: Monitor the progress of the reaction using a suitable technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 1-3 hours.

  • Work-up:

    • Once the reaction is complete, transfer the mixture to a separatory funnel.

    • Extract the product with dichloromethane.

    • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous sodium sulfate.

  • Purification:

    • Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

    • Purify the crude product by column chromatography on silica gel to obtain pure N-nitroso-dorzolamide.

Synthesis Workflow Diagram

Synthesis_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification cluster_final Final Product dorzolamide Dorzolamide HCl in Water reaction_mixture Reaction Mixture (0-5 °C) dorzolamide->reaction_mixture na_nitrite Aqueous Sodium Nitrite na_nitrite->reaction_mixture extraction Liquid-Liquid Extraction (DCM/Water) reaction_mixture->extraction HCl Addition washing Washing Steps (Water, NaHCO₃, Brine) extraction->washing drying Drying (Na₂SO₄) washing->drying concentration Concentration drying->concentration purification Column Chromatography concentration->purification final_product N-nitroso-dorzolamide purification->final_product

Caption: Workflow for the synthesis of N-nitroso-dorzolamide.

Characterization of N-nitroso-dorzolamide

A comprehensive characterization of N-nitroso-dorzolamide is essential to confirm its identity and purity. This typically involves a combination of chromatographic and spectroscopic techniques.

Physicochemical Properties
PropertyValueReference
Chemical Name (4S,6S)-4-(ethyl(nitroso)amino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide[1]
Molecular Formula C₁₀H₁₅N₃O₅S₃[1]
Molecular Weight 353.43 g/mol [1]
Appearance Expected to be a solid-
Purity (typical) >95% (as a reference standard)[2]
Analytical Methodologies

3.2.1. High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

A validated UPLC-MS/MS method has been reported for the quantification of N-nitroso-dorzolamide in dorzolamide hydrochloride drug substance.[6] This highly sensitive and selective technique is crucial for detecting trace levels of the impurity.

Experimental Protocol (based on literature): [6]

  • Chromatographic System: UPLC coupled with a triple quadrupole mass spectrometer.

  • Column: Phenyl Hexyl column.

  • Mobile Phase A: 0.05% ammonia (B1221849) solution in water.

  • Mobile Phase B: Acetonitrile.

  • Elution Mode: Gradient elution.

  • Flow Rate: 0.40 mL/min.

  • Detection: Electrospray ionization (ESI) in multiple reaction monitoring (MRM) mode.

ParameterIllustrative Value
Retention Time ~ [To be determined] min
Precursor Ion (m/z) 354.0 [M+H]⁺
Product Ion(s) (m/z) [To be determined]
Limit of Detection (LOD) [To be determined]
Limit of Quantification (LOQ) [To be determined]

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H-NMR and ¹³C-NMR spectroscopy are used to elucidate the molecular structure of N-nitroso-dorzolamide and confirm the presence of the nitroso group and other key functional groups.

NucleusExpected Chemical Shifts (δ, ppm) (Illustrative)
¹H-NMR Signals corresponding to ethyl, methyl, and thienothiopyran ring protons. The presence of the nitroso group will influence the chemical shifts of the adjacent ethyl protons.
¹³C-NMR Signals corresponding to the carbon atoms of the dorzolamide backbone. The carbon atoms of the ethyl group attached to the nitrosamine nitrogen will show characteristic shifts.

3.2.3. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of N-nitroso-dorzolamide, providing confirmation of its identity. High-resolution mass spectrometry (HRMS) can be used to determine the exact mass and elemental composition.

ParameterIllustrative Value
Ionization Mode Electrospray Ionization (ESI)
[M+H]⁺ (m/z) 354.0174 (calculated)
Key Fragments (m/z) Loss of NO, fragments of the dorzolamide backbone.

3.2.4. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Functional GroupExpected Wavenumber (cm⁻¹) (Illustrative)
N-N=O stretch ~1430-1500
S=O stretch (sulfonamide) ~1330-1370 and ~1140-1180
N-H stretch (sulfonamide) ~3200-3400
C-H stretch ~2850-3000

3.2.5. Thermogravimetric Analysis (TGA)

TGA can be used to assess the thermal stability of N-nitroso-dorzolamide.

ParameterIllustrative Value
Decomposition Temperature [To be determined]

Analytical Workflow Diagram

Analytical_Workflow cluster_chromatography Chromatographic Analysis cluster_spectroscopy Spectroscopic Analysis cluster_thermal Thermal Analysis cluster_results Characterization Data sample N-nitroso-dorzolamide Sample hplc HPLC / UPLC sample->hplc nmr NMR Spectroscopy (¹H, ¹³C) sample->nmr ir IR Spectroscopy sample->ir tga Thermogravimetric Analysis (TGA) sample->tga ms Mass Spectrometry (MS/MS) hplc->ms Coupling purity Purity & Quantification hplc->purity identity Identity Confirmation ms->identity structure Structural Elucidation nmr->structure ir->structure stability Thermal Stability tga->stability

Caption: Analytical workflow for the characterization of N-nitroso-dorzolamide.

Conclusion

This technical guide provides a framework for the synthesis and characterization of N-nitroso-dorzolamide. The outlined synthetic protocol, based on established chemical principles, offers a starting point for the preparation of this impurity as a reference standard. The detailed characterization methodologies, including UPLC-MS/MS, NMR, and IR spectroscopy, are essential for the unambiguous identification and quantification of N-nitroso-dorzolamide. This information is critical for pharmaceutical manufacturers and researchers to ensure the safety and quality of dorzolamide-containing drug products by effectively monitoring and controlling this potential genotoxic impurity. Further research to establish a definitive, optimized synthesis and to generate a complete, publicly available set of characterization data is encouraged.

References

Foundational

An In-depth Technical Guide on the Characterization of (4S,6S)-4-(ethyl(nitroso)amino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide

For Researchers, Scientists, and Drug Development Professionals Abstract: This technical guide provides a comprehensive overview of the characterization of (4S,6S)-4-(ethyl(nitroso)amino)-6-methyl-5,6-dihydro-4H-thieno[2...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the characterization of (4S,6S)-4-(ethyl(nitroso)amino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide. This compound is an N-nitroso derivative of a potent carbonic anhydrase inhibitor scaffold. Given the therapeutic relevance of the parent amine structure in ophthalmology and potentially oncology, and the unique biological properties of N-nitroso compounds, a thorough characterization is crucial. This document outlines detailed experimental protocols for its synthesis and analysis, presents predicted physicochemical and spectroscopic data in structured tables, and explores its potential biological activity and mechanism of action through signaling pathway diagrams.

Physicochemical Properties

The fundamental physicochemical properties of the target compound are summarized below. These values are calculated based on its chemical structure.

PropertyValue
Molecular Formula C₁₀H₁₅N₃O₅S₃
Molecular Weight 353.44 g/mol
IUPAC Name (4S,6S)-4-(ethyl(nitroso)amino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide
CAS Number Not available
Predicted LogP 1.2 (Predicted)
Appearance Pale yellow solid (Predicted)

Synthesis and Purification

The synthesis of the title compound proceeds via N-nitrosation of its secondary amine precursor, (4S,6S)-4-(ethylamino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide. A general and effective method involves the use of sodium nitrite (B80452) in an acidic medium.

cluster_synthesis Synthesis Workflow cluster_purification Purification Workflow Precursor (4S,6S)-4-(ethylamino)-6-methyl- 5,6-dihydro-4H-thieno[2,3-b]thiopyran- 2-sulfonamide 7,7-dioxide Reaction N-Nitrosation Reaction (0-5 °C, Aqueous Acetone) Precursor->Reaction Reagents Sodium Nitrite (NaNO₂) Hydrochloric Acid (HCl, aq) Reagents->Reaction Quench Quenching (Sodium Bicarbonate) Reaction->Quench Extraction Extraction (Ethyl Acetate) Quench->Extraction Drying Drying (Anhydrous Na₂SO₄) Extraction->Drying Evaporation Solvent Evaporation Drying->Evaporation Crude Crude Product Evaporation->Crude Purification Column Chromatography (Silica Gel, Hexane:EtOAc) Pure Pure Product Purification->Pure Crude_ref Crude Product Crude_ref->Purification

Caption: Synthetic and purification workflow for the target compound.

Experimental Protocol: Synthesis
  • Dissolution: Dissolve the precursor amine (1.0 eq) in a suitable solvent mixture like acetone/water (2:1).

  • Cooling: Cool the solution to 0-5 °C in an ice bath with continuous stirring.

  • Acidification: Slowly add aqueous hydrochloric acid (2 M) until the pH of the solution is approximately 3.

  • Nitrosation: Add a solution of sodium nitrite (1.2 eq) in water dropwise, maintaining the temperature below 5 °C. The reaction progress can be monitored by TLC.

  • Quenching: Once the reaction is complete, carefully quench the reaction by adding saturated sodium bicarbonate solution until the pH is neutral.

  • Extraction: Extract the product into an organic solvent such as ethyl acetate (B1210297) (3 x 50 mL).

  • Washing & Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Purification: Filter the drying agent and evaporate the solvent under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel using a hexane-ethyl acetate gradient to yield the pure N-nitroso compound.

Spectroscopic and Chromatographic Characterization

As no experimental data is publicly available, the following characterization data is predicted based on the known spectroscopic features of the thienothiopyran sulfonamide scaffold and the N-nitroso functional group. N-nitrosamines typically exist as a mixture of E/Z isomers due to restricted rotation around the N-N bond, which would result in duplicated signals in NMR spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃) Predicted data for the major (E) isomer.

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~7.5s1HThiophene-H
~5.0t1HH-4 (CH-N)
~4.0q2HN-CH₂-CH₃
~3.8m1HH-6 (CH-CH₃)
~3.2dd1HH-5 (diastereotopic)
~2.8dd1HH-5 (diastereotopic)
~1.4d3H6-CH₃
~1.2t3HN-CH₂-CH₃
~5.3br s2HSO₂NH₂

Table 2: Predicted ¹³C NMR Spectral Data (100 MHz, CDCl₃) Predicted data for the major (E) isomer.

Chemical Shift (δ, ppm)Assignment
~150Thiophene C (C-SO₂NH₂)
~145Thiophene C (quaternary)
~130Thiophene C (CH)
~125Thiophene C (quaternary)
~60C-4 (CH-N)
~55SO₂ C-S (C-6)
~45N-CH₂
~30C-5 (CH₂)
~206-CH₃
~15N-CH₂-CH₃
Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)Functional Group Assignment
3350-3250N-H stretch (sulfonamide)
2980-2850C-H stretch (aliphatic)
1450-1470N=O stretch (nitrosamine)
1350-1320SO₂ asymmetric stretch
1180-1160SO₂ symmetric stretch
Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Fragmentation

m/z Value (Predicted)Assignment
353[M]⁺ (Molecular Ion)
323[M - NO]⁺ (Loss of nitroso group)
274[M - SO₂NH₂]⁺ (Loss of sulfonamide group)
30[NO]⁺
High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method would be suitable for assessing the purity of the compound.

Table 5: Hypothetical HPLC Method

ParameterCondition
Column C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A: Water (0.1% Formic Acid), B: Acetonitrile
Gradient 30% B to 90% B over 20 minutes
Flow Rate 1.0 mL/min
Detection UV at 254 nm
Injection Vol. 10 µL

Biological Activity and Mechanism of Action

The thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide scaffold is the core structure of potent carbonic anhydrase (CA) inhibitors like dorzolamide. These inhibitors are used to treat glaucoma by reducing intraocular pressure. The sulfonamide group coordinates to the zinc ion in the active site of the enzyme, blocking its catalytic activity.

Carbonic Anhydrase Inhibition

The primary biological target is expected to be carbonic anhydrase. N-nitroso and N-nitro derivatives of sulfonamides have been shown to be effective CA inhibitors. Some of these derivatives exhibit selectivity for tumor-associated isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumors and contribute to the acidic tumor microenvironment.

cluster_catalysis CA Catalytic Cycle cluster_inhibition Sulfonamide Inhibition E_Zn_OH E-Zn²⁺-OH⁻ E_Zn_H2O E-Zn²⁺-H₂O E_Zn_OH->E_Zn_H2O + H⁺ CO2 CO₂ HCO3 HCO₃⁻ E_Zn_OH->HCO3 Attack on CO₂ E_Zn_H2O->E_Zn_OH - H⁺ HCO3->E_Zn_H2O Displacement by H₂O H_plus H⁺ Inhibitor R-SO₂NH₂ (Target Compound) Inhibited_Complex E-Zn²⁺-⁻NHSO₂-R Inhibitor->Inhibited_Complex Binding to Zn²⁺

Caption: Mechanism of carbonic anhydrase catalysis and its inhibition.

Role in Hypoxic Tumors

Carbonic anhydrase IX (CA IX) is a transmembrane enzyme that is highly expressed in many types of cancer in response to hypoxia. It plays a crucial role in maintaining intracellular pH by converting CO₂ and water to bicarbonate and protons, contributing to the acidification of the tumor microenvironment. This acidic environment promotes tumor invasion, metastasis, and resistance to therapy. Selective inhibition of CA IX is a promising anti-cancer strategy. The title compound, as an N-nitroso sulfonamide, may exhibit selectivity for CA IX.

cluster_cell Tumor Cell pH Regulation cluster_reaction Extracellular Space (Acidic pH) cluster_effects Downstream Effects Hypoxia Hypoxia HIF1 HIF-1α Stabilization Hypoxia->HIF1 CA9_exp CA IX Gene Expression HIF1->CA9_exp CA9 CA IX Protein (Membrane Bound) CA9_exp->CA9 CO2_in CO₂ CA9_protein CA IX CO2_in->CA9_protein H2O_in H₂O H2O_in->CA9_protein H_out H⁺ Invasion Tumor Invasion H_out->Invasion Metastasis Metastasis H_out->Metastasis Therapy_Res Therapy Resistance H_out->Therapy_Res HCO3_out HCO₃⁻ CA9_protein->H_out CA9_protein->HCO3_out

Caption: Role of Carbonic Anhydrase IX in the hypoxic tumor microenvironment.

Toxicological Considerations

N-nitroso compounds are a class of chemicals that are often associated with carcinogenicity. Their toxic mechanism typically involves metabolic activation to form electrophilic species that can alkylate DNA. Therefore, the toxicological profile of (4S,6S)-4-(ethyl(nitroso)amino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide should be carefully evaluated in any drug development program.

Conclusion

This guide provides a foundational framework for the synthesis and characterization of (4S,6S)-4-(ethyl(nitroso)amino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide. Based on its structural similarity to known carbonic anhydrase inhibitors, this compound is a promising candidate for further investigation, particularly for its potential selective inhibition of tumor-associated CA isoforms. The provided protocols and predicted data serve as a valuable resource for researchers initiating studies on this molecule, while also highlighting the need for empirical validation and thorough toxicological assessment.

Exploratory

A Technical Guide to the Potential Genotoxicity of N-nitroso-dorzolamide

For Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive technical overview of the potential genotoxicity associated with N-nitroso-dorzolamide, a nitrosamine (B1359907) drug...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the potential genotoxicity associated with N-nitroso-dorzolamide, a nitrosamine (B1359907) drug substance-related impurity (NDSRI). Given the classification of many nitrosamines as potent genotoxic agents, understanding the toxicological profile and regulatory landscape for these impurities is critical for ensuring pharmaceutical product safety. This guide details the mechanisms of nitrosamine-induced genotoxicity, established regulatory limits, and the specific experimental protocols used for their assessment.

Regulatory Framework and Acceptable Intake

Global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent controls for nitrosamine impurities in pharmaceutical products.[1][2][3] The primary strategy for control is the definition of an Acceptable Intake (AI) limit, which represents a level of exposure that poses a negligible cancer risk over a lifetime.

For N-nitroso-dorzolamide, the FDA has established a recommended AI limit based on the Carcinogenic Potency Categorization Approach (CPCA). This approach categorizes nitrosamines based on their structural features to estimate their carcinogenic potency when compound-specific data is unavailable.[4][5][6]

Table 1: Regulatory Acceptable Intake (AI) Limits for N-nitroso-dorzolamide

Impurity NameAssociated DrugAcceptable Intake (AI) Limit (ng/day)Corresponding Concentration Limit (ppm)Regulatory Body/SourceEffective Date
N-nitroso-dorzolamideDorzolamide (single ingredient product only)500139FDA[4][7]August 1, 2026
N-nitroso-dorzolamideDorzolamide100-FDA (based on CPCA Category 2)[6][8]-
N-nitroso-dorzolamideDorzolamide1500-EMA (based on CPCA Category 4)[9]January 31, 2024

Note: The differing AI limits reflect evolving assessments and the application of the CPCA by different regulatory bodies. Manufacturers must adhere to the limits specified by the relevant authority for their target market.

General Mechanism of Nitrosamine Genotoxicity

N-nitrosamines are not typically genotoxic themselves. They require metabolic activation to become reactive electrophilic species that can damage DNA.[10][11] This process is primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[12]

The activation pathway involves:

  • α-Hydroxylation: CYP enzymes hydroxylate the carbon atom adjacent (alpha) to the nitroso group.

  • Spontaneous Decomposition: The resulting α-hydroxy-nitrosamine is unstable and spontaneously breaks down.

  • Formation of Diazonium Ion: This decomposition yields a highly reactive alkyldiazonium ion.

  • DNA Alkylation: The electrophilic diazonium ion readily reacts with nucleophilic sites on DNA bases (such as the O⁶ and N⁷ positions of guanine), forming DNA adducts.[5][12]

These DNA adducts can cause mispairing during DNA replication, leading to permanent mutations. If not repaired, this genetic damage can initiate the multi-step process of carcinogenesis.[5][10]

G cluster_0 Metabolic Activation (Liver) cluster_1 DNA Damage A N-Nitroso-dorzolamide (Parent Compound) B α-Hydroxy-nitrosamine (Unstable Intermediate) A->B CYP450 Enzymes (α-Hydroxylation) C Alkyldiazonium Ion (Reactive Electrophile) B->C Spontaneous Decomposition D DNA C->D Alkylation E DNA Adducts (e.g., O⁶-alkylguanine) D->E F DNA Mutation (e.g., G:C to A:T transition) E->F DNA Replication G Potential for Carcinogenesis F->G

Figure 1: Metabolic activation pathway of N-nitrosamines.

Genotoxicity Testing Strategies

A standard battery of tests is used to assess the genotoxic potential of pharmaceutical impurities, as outlined in guidelines such as ICH S2(R1).[13][14]

Table 2: Standard Battery for Genotoxicity Testing

TestPurposeEndpoint Measured
Bacterial Reverse Mutation Assay (Ames Test) Detects gene mutations (point mutations and frameshifts).Reversion of bacteria from amino acid auxotrophy to prototrophy.
In Vitro Mammalian Cell Cytogenetic Assay Detects chromosomal damage (clastogenicity and aneugenicity).Micronuclei formation or chromosomal aberrations.
In Vivo Genotoxicity Assay Assesses genotoxicity in a whole animal model, accounting for metabolic and pharmacokinetic effects.Micronuclei in bone marrow or peripheral blood erythrocytes; DNA strand breaks (Comet assay) in various tissues.

Due to the unique metabolic requirements of nitrosamines, enhanced protocols for these standard assays are often necessary for accurate assessment.

Detailed Experimental Protocols

Enhanced Bacterial Reverse Mutation (Ames) Test

Standard Ames test protocols can show reduced sensitivity for some nitrosamines.[15] Therefore, an enhanced protocol is recommended by regulatory agencies.[15][16]

Protocol: Enhanced Ames Test for N-Nitrosamines

  • Tester Strains: Utilize Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli WP2 uvrA (pKM101).[15]

  • Metabolic Activation (S9):

    • Conduct assays with and without metabolic activation.

    • The S9 fraction should be prepared from the livers of rodents (both rat and hamster) pre-treated with CYP enzyme inducers (e.g., phenobarbital (B1680315) and β-naphthoflavone).[15]

    • Use a high S9 concentration of 30% (v/v) in the S9 mix.[15][16][17]

  • Assay Type (Pre-incubation):

    • Combine 0.1 mL of bacterial culture, 0.05 mL of the test substance (N-nitroso-dorzolamide) at various concentrations, and 0.5 mL of S9 mix (or buffer for non-activation arms) in a sterile tube.[18]

    • Incubate the mixture for a pre-incubation period of 30 minutes at 37°C with gentle shaking.[15][18]

  • Plating and Incubation:

    • After pre-incubation, add 2.0 mL of molten top agar (B569324) (containing a trace amount of histidine/tryptophan) to the tube.

    • Vortex briefly and pour the contents onto minimal glucose agar plates.[18]

    • Incubate the plates at 37°C for 48-72 hours.[18]

  • Scoring and Interpretation:

    • Count the number of revertant colonies on each plate.

    • A positive result is indicated by a concentration-dependent increase in revertant colonies compared to the negative control, typically a two-fold or greater increase.

G start Start prep Prepare Bacterial Cultures (e.g., TA100, TA1535) start->prep mix Mix in Test Tube: - 0.1 mL Bacteria - 0.05 mL Test Compound - 0.5 mL 30% S9 Mix (Rat/Hamster) prep->mix incubate Pre-incubate 30 min @ 37°C mix->incubate add_agar Add 2.0 mL Molten Top Agar incubate->add_agar plate Pour onto Minimal Glucose Agar Plate add_agar->plate incubate_plate Incubate Plate 48-72 hrs @ 37°C plate->incubate_plate count Count Revertant Colonies incubate_plate->count end End count->end

Figure 2: Experimental workflow for the Enhanced Ames Test.
In Vitro Micronucleus Assay

This assay detects chromosome fragments or whole chromosomes that are not incorporated into the main nucleus during cell division, forming small secondary nuclei known as micronuclei.[19][20] The cytokinesis-block version is preferred as it ensures only cells that have undergone division are scored.[19][21][22]

Protocol: Cytokinesis-Block Micronucleus Assay

  • Cell Culture: Culture suitable mammalian cells (e.g., human TK6, HepaRG, or CHO cells) to a sufficient density.

  • Treatment: Expose the cells to N-nitroso-dorzolamide at a range of concentrations, including a negative (vehicle) and positive control. The exposure period is typically 3-6 hours with S9 metabolic activation, or longer (e.g., 24 hours) without S9.

  • Addition of Cytochalasin B: After the treatment period, wash the cells and add fresh medium containing Cytochalasin B (a concentration of 3-6 µg/mL is common) to block cytokinesis.[23]

  • Incubation: Incubate the cells for a period equivalent to 1.5-2.0 normal cell cycles to allow for nuclear division without cell division, resulting in binucleated cells.

  • Harvesting and Slide Preparation: Harvest the cells by centrifugation. Treat with a hypotonic solution (e.g., 0.56% KCl) to swell the cytoplasm, followed by fixation (e.g., methanol:acetic acid).[23] Drop the cell suspension onto clean microscope slides and air dry.

  • Staining and Scoring: Stain the slides with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI). Using a microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei.

  • Interpretation: A positive result is a significant, concentration-dependent increase in the frequency of micronucleated cells compared to the negative control.

G start Start culture Culture Mammalian Cells start->culture treat Treat Cells with Test Compound +/- S9 culture->treat add_cytob Add Cytochalasin B to Block Cytokinesis treat->add_cytob incubate Incubate for 1.5-2.0 Cell Cycles add_cytob->incubate harvest Harvest, Hypotonic Treatment, and Fixation incubate->harvest slide Prepare and Stain Microscope Slides harvest->slide score Score Micronuclei in 2000 Binucleated Cells slide->score end End score->end

Figure 3: Workflow for the In Vitro Micronucleus Assay.
Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[24] Under alkaline conditions, DNA with breaks relaxes from its supercoiled state and migrates out of the nucleus during electrophoresis, forming a "comet" shape. The intensity of the comet tail relative to the head reflects the amount of DNA damage.[24][25]

Protocol: Alkaline Comet Assay

  • Cell Preparation: Prepare a single-cell suspension from the tissue or cell culture of interest.

  • Embedding in Agarose (B213101): Mix the cell suspension with low-melting-point agarose and pipette onto a specially coated microscope slide. Allow the agarose to solidify.

  • Lysis: Immerse the slides in a high-salt, detergent-based lysis solution (pH 10) to dissolve cell and nuclear membranes, leaving behind the DNA as a "nucleoid".

  • DNA Unwinding (Alkaline Treatment): Place the slides in an electrophoresis tank filled with a high pH buffer (pH >13) to unwind the DNA, exposing single-strand breaks and alkali-labile sites.

  • Electrophoresis: Apply an electric field. The broken, relaxed DNA fragments will migrate from the nucleoid (comet head) towards the anode, forming the comet tail.

  • Neutralization and Staining: Neutralize the slides with a buffer, then stain the DNA with a fluorescent dye (e.g., SYBR Green or propidium (B1200493) iodide).

  • Visualization and Scoring: Visualize the comets using a fluorescence microscope. Use imaging software to quantify the DNA damage, typically by measuring the percentage of DNA in the tail, tail length, and tail moment.

  • Interpretation: A significant increase in the mean tail intensity or other comet parameters in treated cells compared to control cells indicates the induction of DNA damage.

G start Start embed Embed Single Cells in Agarose on Slide start->embed lyse Lyse Cells (High Salt, Detergent) embed->lyse unwind Unwind DNA (Alkaline Buffer, pH >13) lyse->unwind electro Perform Electrophoresis unwind->electro stain Neutralize and Stain DNA electro->stain visualize Visualize and Score Comets (Fluorescence Microscopy) stain->visualize end End visualize->end

Figure 4: Workflow for the Comet Assay.

Summary of Genotoxicity Data

Specific experimental genotoxicity data for N-nitroso-dorzolamide are not widely available in the public domain. Its potential for genotoxicity is inferred from its chemical structure as a nitrosamine and the extensive data on this class of compounds. The establishment of a stringent AI limit by regulatory agencies underscores the presumed risk.

The table below summarizes representative data for other nitrosamines to provide context for the expected genotoxic activity.

Table 3: Summary of Genotoxicity Findings for Various Nitrosamine Compounds

Nitrosamine CompoundAssayCell SystemMetabolic ActivationResultReference
N-nitrosodimethylamine (NDMA)Micronucleus Assay2D & 3D HepaRGEndogenousPositive[26]
N-nitrosodimethylamine (NDMA)Comet Assay2D & 3D HepaRGEndogenousPositive[26]
N-nitrosodiethylamine (NDEA)Micronucleus Assay2D & 3D HepaRGEndogenousPositive[26]
N-nitrosodiethylamine (NDEA)γH2A.X AssayCYP2A6-expressing TK6 cellsEndogenous (CYP2A6)Positive[27]
N-nitroso-N-methyl-4-aminobutanoic acid (NMBA)Micronucleus Assay3D HepaRGEndogenousPositive[26]
N-nitrosodibutylamine (NDBA)Comet Assay3D HepaRGEndogenousPositive[26]
Various (18 of 29 tested)Enhanced Ames TestS. typhimurium / E. coli+ 30% Hamster S9Positive[17]

Conclusion and Risk Management

The potential genotoxicity of N-nitroso-dorzolamide is a significant consideration for pharmaceutical safety. While specific data on this impurity is limited, its classification as a nitrosamine warrants a high degree of caution. Regulatory agencies manage this risk by establishing a low Acceptable Intake limit, which is the primary control measure for manufacturers.

The risk assessment process for nitrosamine impurities is a critical component of drug development and manufacturing. It involves identifying potential sources of contamination, implementing sensitive analytical testing, and establishing robust control strategies to ensure that exposure remains below the mandated safety limits.

G start Impurity Identified: N-nitroso-dorzolamide risk_assess Perform Risk Assessment (ICH M7 / FDA Guidance) start->risk_assess is_known Is impurity a known potent mutagen/carcinogen? risk_assess->is_known control_ai Control at or below Acceptable Intake (AI) Limit (e.g., 100-500 ng/day) is_known->control_ai Yes (Class of Concern) perform_testing Perform Genotoxicity Testing (e.g., Enhanced Ames Test) is_known->perform_testing No / Data Lacking end Risk Mitigated control_ai->end is_positive Test Result Positive? perform_testing->is_positive is_positive->control_ai Yes no_concern Treat as a non-mutagenic impurity (ICH Q3A/B) is_positive->no_concern No no_concern->end

Figure 5: Decision logic for nitrosamine impurity risk assessment.

References

Foundational

Carcinogenic Risk Assessment of N-Nitroso-Dorzolamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the carcinogenic risk assessment for N-nitroso-dorzolamide, a potential nitrosamine (B1359907) imp...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the carcinogenic risk assessment for N-nitroso-dorzolamide, a potential nitrosamine (B1359907) impurity in dorzolamide (B1670892) drug products. It is intended to serve as a resource for professionals involved in drug development, quality control, and regulatory affairs, offering insights into the regulatory landscape, risk identification, analytical methodologies, and control strategies.

Introduction to N-Nitroso-Dorzolamide

Dorzolamide is a carbonic anhydrase inhibitor used in ophthalmic solutions to treat glaucoma and ocular hypertension. N-Nitroso-dorzolamide is a nitrosamine drug substance-related impurity (NDSRI) that can form through the nitrosation of the secondary amine (ethylamino moiety) in the dorzolamide molecule.[1] Nitrosamines are classified as probable human carcinogens based on extensive animal studies, making their presence in pharmaceuticals a significant safety concern for regulatory agencies and manufacturers.[2][3]

The formation of N-nitroso-dorzolamide can occur during the synthesis of the active pharmaceutical ingredient (API) or during the manufacturing and storage of the finished drug product, particularly in the presence of residual nitrites and favorable reaction conditions such as an acidic environment.[1][4]

Chemical Information:

PropertyValue
Chemical Name (4S,6S)-4-[ethyl(nitroso)amino]-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide
Molecular Formula C₁₀H₁₅N₃O₅S₃[1][5][6]
Molecular Weight 353.43 g/mol [1][5][6]
CAS Number Not available

Regulatory Framework and Acceptable Intake Limits

Global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities in pharmaceuticals.[2][4][7] The primary guidance documents from the FDA include "Control of Nitrosamine Impurities in Human Drugs" and "Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs)".[7][8]

The carcinogenic risk of nitrosamine impurities is managed by establishing an Acceptable Intake (AI) limit, which represents a level of exposure with a negligible cancer risk over a lifetime. For NDSRIs where compound-specific carcinogenicity data is not available, the FDA employs a Carcinogenic Potency Categorization Approach (CPCA) based on the structural features of the nitrosamine.[8][9]

N-nitroso-dorzolamide has been evaluated using the CPCA and assigned to a specific potency category, which dictates its AI limit.

Acceptable Intake (AI) Limits for N-Nitroso-Dorzolamide:

Regulatory BodyApproachPotency CategoryAcceptable Intake (AI) LimitInterim AI Limit (Single Ingredient Product)
FDA CPCA2[1][9]100 ng/day[1][9][10]500 ng/day[8][11][12]
EMA Similar to FDA-100 ng/day-

The interim AI limit of 500 ng/day for single-ingredient dorzolamide products provides a temporary, higher limit to allow manufacturers time to implement necessary changes to control the impurity.[8][12] For products containing multiple active ingredients, such as dorzolamide and timolol (B1209231) combinations, the applicability of this interim limit requires careful consideration, as the presence of other potential nitrosamines could impact the overall risk assessment.[12]

Risk Assessment and Mitigation Strategies

A thorough risk assessment is a critical first step in controlling nitrosamine impurities.[13][14] This involves a systematic evaluation of the manufacturing processes for both the API and the finished drug product to identify potential sources of amines and nitrosating agents and to assess the likelihood of nitrosamine formation.

Risk_Assessment_Workflow cluster_assessment Step 1: Risk Identification cluster_testing Step 2: Confirmatory Testing cluster_mitigation Step 3: Mitigation & Control api_process API Manufacturing Process Review method_dev Develop & Validate Sensitive Analytical Method api_process->method_dev Risk Identified dp_process Drug Product Manufacturing Process Review dp_process->method_dev Risk Identified raw_materials Raw Material & Excipient Analysis (Presence of amines/nitrites) raw_materials->method_dev Risk Identified storage Storage & Packaging Evaluation storage->method_dev Risk Identified batch_testing Test Batches of API & Drug Product method_dev->batch_testing process_opt Process Optimization (e.g., pH, temperature control) batch_testing->process_opt Impurity > AI reagent_control Control of Raw Materials (e.g., nitrite-free excipients) batch_testing->reagent_control Impurity > AI reformulation Product Reformulation (e.g., addition of inhibitors) batch_testing->reformulation Impurity > AI spec_setting Set Specification for N-Nitroso-Dorzolamide process_opt->spec_setting reagent_control->spec_setting reformulation->spec_setting Carcinogenesis_Pathway cluster_activation Metabolic Activation cluster_dna_damage DNA Damage & Repair cluster_carcinogenesis Carcinogenesis NND N-Nitroso-Dorzolamide CYP450 Cytochrome P450 (e.g., CYP2E1) NND->CYP450 α-hydroxylation Alpha_Hydroxy α-Hydroxynitrosamine (unstable intermediate) CYP450->Alpha_Hydroxy Diazo Alkyldiazonium Ion Alpha_Hydroxy->Diazo Spontaneous decomposition DNA_Adducts Formation of DNA Adducts (e.g., O⁶-alkylguanine) Diazo->DNA_Adducts Alkylation of DNA bases Repair_Fail Failed DNA Repair DNA_Adducts->Repair_Fail Mutation Gene Mutation (e.g., in oncogenes, tumor suppressor genes) Repair_Fail->Mutation Cell_Prolif Uncontrolled Cell Proliferation Mutation->Cell_Prolif Tumor Tumor Formation Cell_Prolif->Tumor

References

Exploratory

In-Vitro Mutagenicity Assessment of N-Nitroso-Dorzolamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract: N-nitroso-dorzolamide is a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of dorzolamide. Due to their mutagenic and car...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract: N-nitroso-dorzolamide is a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of dorzolamide. Due to their mutagenic and carcinogenic potential, N-nitrosamines are classified as a "cohort of concern," necessitating rigorous safety assessment.[1] While specific in-vitro mutagenicity studies on N-nitroso-dorzolamide are not extensively available in the public domain, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established recommended acceptable intake (AI) limits for this impurity.[2][3] An AI limit of 500 ng/day has been set by the FDA, and a higher limit may be permissible with further testing.[2] This technical guide outlines the standard battery of in-vitro genotoxicity assays that are pivotal for evaluating the mutagenic potential of NDSRIs such as N-nitroso-dorzolamide, in line with current regulatory expectations.

Introduction to NDSRI Mutagenicity Testing

Nitrosamine drug substance-related impurities (NDSRIs) are a class of impurities that share structural similarities with the active pharmaceutical ingredient (API).[4] Their potential for mutagenicity is a significant safety concern.[1] A standard set of in-vitro tests is used to identify substances that can cause genetic damage. These assays are crucial for the hazard identification and safety assessment of NDSRIs.[4][5] The typical testing battery includes a bacterial reverse mutation assay (Ames test) followed by in-vitro mammalian cell assays to assess for gene mutations and chromosomal damage.[4][6]

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to evaluate a chemical's potential to induce gene mutations.[7] For N-nitrosamines, an "enhanced" version of the standard Ames test is often recommended to improve sensitivity, as historical data has shown inconsistent results with standard protocols.[6]

Experimental Protocol

The Ames test for NDSRIs is conducted following guidelines such as OECD Test Guideline 471.[8] Key aspects of the protocol are:

  • Test Strains: A minimum of five strains of Salmonella typhimurium and Escherichia coli are typically used to detect various types of point mutations (base-pair substitutions and frameshifts). For nitrosamines, strains TA100 and TA1535, and E. coli strain WP2uvrA(pKM101) have been shown to be particularly sensitive.[9]

  • Metabolic Activation: Since many nitrosamines are not direct-acting mutagens, the assay is performed both with and without an external metabolic activation system. This system is typically a liver homogenate fraction (S9) from rats or hamsters pre-treated with enzyme inducers. Hamster liver S9 is often preferred for its effectiveness in activating nitrosamines.[9]

  • Methodology: The pre-incubation method is generally considered more sensitive for nitrosamines than the plate incorporation method.[9] In this procedure, the test substance, bacterial culture, and S9 mix (if used) are incubated together before being mixed with molten top agar (B569324) and poured onto minimal glucose agar plates.

  • Dose Levels: A range of concentrations of the test substance are used, typically spanning several orders of magnitude.

  • Controls: Both a vehicle control (the solvent used to dissolve the test substance, which must be non-toxic to the bacteria) and positive controls (known mutagens for each strain, with and without S9) are run concurrently.

  • Evaluation: After incubation for 48-72 hours, the number of revertant colonies (colonies that have mutated back to being able to synthesize an essential amino acid) is counted. A substance is considered mutagenic if it produces a concentration-dependent increase in revertant colonies over the background level seen in the vehicle control.

Experimental Workflow

Ames_Test_Workflow cluster_prep Preparation cluster_exposure Exposure (Pre-incubation) cluster_plating Plating & Incubation cluster_analysis Analysis TestCompound N-Nitroso-Dorzolamide Stock Solution Incubate_S9 Incubate: Test Compound + Bacteria + S9 Mix TestCompound->Incubate_S9 Incubate_noS9 Incubate: Test Compound + Bacteria (no S9) TestCompound->Incubate_noS9 Bacteria Bacterial Strains (e.g., TA100, TA1535) Bacteria->Incubate_S9 Bacteria->Incubate_noS9 S9_Mix S9 Metabolic Activation Mix S9_Mix->Incubate_S9 Plating Mix with Top Agar & Pour on Plates Incubate_S9->Plating Incubate_noS9->Plating Incubate_Plates Incubate Plates (37°C, 48-72h) Plating->Incubate_Plates Count Count Revertant Colonies Incubate_Plates->Count Analysis Data Analysis: Compare to Controls Count->Analysis

Bacterial Reverse Mutation (Ames) Test Workflow.

In-Vitro Mammalian Cell Gene Mutation Assay (Mouse Lymphoma Assay)

To complement the Ames test, a mammalian cell gene mutation assay is conducted. The Mouse Lymphoma Assay (MLA) is frequently used and can detect a broad range of genetic damage, including point mutations and chromosomal events.[5][10]

Experimental Protocol

The MLA is typically performed according to OECD Test Guideline 490.

  • Cell Line: The assay uses L5178Y/Tk+/- mouse lymphoma cells, which are heterozygous for the thymidine (B127349) kinase (Tk) gene.[11]

  • Methodology: Cells are exposed to various concentrations of N-nitroso-dorzolamide for a short duration (e.g., 4 hours) with and without S9 metabolic activation, and for a longer duration (e.g., 24 hours) without S9.[11]

  • Mutation Expression: After treatment, the cells are cultured for a period (e.g., 48 hours) to allow for the expression of any induced mutations at the Tk locus.

  • Mutant Selection: Cells are then plated in a selective medium containing a cytotoxic pyrimidine (B1678525) analogue, such as trifluorothymidine (TFT). Cells with a functional Tk gene will incorporate TFT and die, while Tk-deficient mutants will survive and form colonies.

  • Colony Sizing: The resulting mutant colonies can be classified as either large or small. Small colonies are often indicative of clastogenic events (chromosomal damage), while large colonies are more typically associated with point mutations.[10]

  • Evaluation: A positive result is characterized by a concentration-dependent increase in the mutant frequency that exceeds a predefined global evaluation factor.[11]

Experimental Workflow

MLA_Workflow cluster_treatment Cell Treatment cluster_expression Mutation Expression cluster_selection Mutant Selection cluster_analysis Analysis Cells L5178Y Tk+/- Cells Treatment Expose Cells to N-Nitroso-Dorzolamide (± S9 activation) Cells->Treatment Expression Culture Cells (approx. 48h) for Phenotypic Expression Treatment->Expression Plate_Viability Plate for Viability (Non-selective Medium) Expression->Plate_Viability Plate_Mutant Plate for Mutants (Selective Medium + TFT) Expression->Plate_Mutant Incubate Incubate Plates Plate_Viability->Incubate Plate_Mutant->Incubate Count Count & Size Colonies (Large vs. Small) Incubate->Count Calculate Calculate Mutant Frequency Count->Calculate

Mouse Lymphoma Assay (MLA) Experimental Workflow.

In-Vitro Mammalian Chromosomal Aberration Test

This assay is designed to identify substances that cause structural chromosomal damage (clastogenicity).[12] It serves as a key indicator of a compound's potential to alter chromosome structure.

Experimental Protocol

The test is conducted based on OECD Test Guideline 473.

  • Cell Types: The assay can be performed using various mammalian cells, including primary human peripheral blood lymphocytes (HPBL) or established cell lines like Chinese Hamster Ovary (CHO) cells.[12]

  • Exposure: Cell cultures are treated with several concentrations of the test substance for a short period (e.g., 3-4 hours) in the presence and absence of S9 metabolic activation. A continuous treatment for a longer duration (e.g., 21 hours) without S9 is also performed.[12]

  • Cell Cycle Arrest: Following treatment and a recovery period, a mitotic inhibitor (e.g., colcemid) is added to the cultures to arrest cells in the metaphase stage of mitosis, when chromosomes are condensed and visible.

  • Harvesting and Slide Preparation: Cells are harvested, treated with a hypotonic solution, fixed, and dropped onto microscope slides. The slides are then stained.

  • Microscopic Analysis: Metaphase spreads are analyzed microscopically to identify and score different types of structural chromosomal aberrations, such as chromatid and chromosome breaks, gaps, and exchanges.

  • Evaluation: A positive response is indicated by a statistically significant, concentration-dependent increase in the percentage of cells with chromosomal aberrations compared to the negative control.[12]

Experimental Workflow

Chromosomal_Aberration_Workflow A Culture Mammalian Cells (e.g., HPBL, CHO) B Expose Cells to N-Nitroso-Dorzolamide (± S9 activation) A->B C Add Mitotic Inhibitor (e.g., Colcemid) to Arrest Cells in Metaphase B->C D Harvest, Fix, and Prepare Slides C->D E Stain Chromosomes D->E F Microscopic Analysis: Score for Aberrations E->F G Statistical Analysis: Compare Treated vs. Control F->G

Chromosomal Aberration Test Workflow.

Conclusion

The assessment of in-vitro mutagenicity is a critical step in the safety evaluation of N-nitroso-dorzolamide. While specific experimental data for this compound is not publicly available, a comprehensive evaluation would involve a battery of tests including an enhanced Ames test, a mouse lymphoma assay, and a chromosomal aberration test. The protocols and workflows described in this guide represent the standard approach for characterizing the genotoxic risk of NDSRIs, ensuring patient safety and regulatory compliance. Negative results across this testing battery would provide strong evidence for the lack of mutagenic potential, supporting a higher acceptable intake limit.

References

Foundational

Stability and Degradation Pathways of N-nitroso-dorzolamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity of dorzolamide (B1670892), a carbonic anhydrase inhibitor used in the treatment of glauc...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity of dorzolamide (B1670892), a carbonic anhydrase inhibitor used in the treatment of glaucoma. The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. This technical guide provides a comprehensive overview of the current understanding of the stability and potential degradation pathways of N-nitroso-dorzolamide. Due to the limited availability of specific studies on this particular nitrosamine, this guide combines established principles of nitrosamine chemistry with available analytical methodologies to provide a framework for its investigation. This document is intended to serve as a resource for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of dorzolamide-containing products.

Introduction

Dorzolamide is a sulfonamide and a potent inhibitor of carbonic anhydrase II, an enzyme found in the ciliary processes of the eye. It is widely used to reduce intraocular pressure in patients with open-angle glaucoma and ocular hypertension. N-nitroso-dorzolamide is a nitrosamine drug substance-related impurity (NDSRI) that can form from the nitrosation of the secondary amine moiety of the dorzolamide molecule.[1] The formation of N-nitroso-dorzolamide is a potential risk during the synthesis, formulation, and storage of dorzolamide-containing products, particularly in the presence of nitrosating agents under acidic conditions.[1]

Regulatory agencies worldwide have set stringent limits for nitrosamine impurities in pharmaceutical products, necessitating a thorough understanding of their formation, stability, and degradation. The United States Food and Drug Administration (US FDA) has categorized N-nitroso-dorzolamide as a Potency Category 2 nitrosamine, with a corresponding acceptable intake (AI) limit of 100 ng/day.[1] This underscores the importance of robust analytical methods for its detection and quantification, as well as a comprehensive understanding of its stability profile to ensure patient safety.

This guide summarizes the known information on N-nitroso-dorzolamide and extrapolates potential degradation pathways based on the well-documented chemistry of other nitrosamines. It also provides detailed experimental protocols for the quantification of N-nitroso-dorzolamide and general methodologies for conducting forced degradation studies.

Formation of N-nitroso-dorzolamide

The formation of N-nitroso-dorzolamide occurs through the reaction of the secondary ethylamino group of dorzolamide with a nitrosating agent. This reaction is typically favored under acidic conditions where nitrous acid (HNO₂) is formed from nitrite (B80452) salts.

DOT Script for Formation Pathway

Figure 1. Formation of N-nitroso-dorzolamide Dorzolamide Dorzolamide (contains secondary amine) N_nitroso_dorzolamide N-nitroso-dorzolamide Dorzolamide->N_nitroso_dorzolamide Nitrosation Nitrosating_Agent Nitrosating Agent (e.g., NaNO₂ + Acid) Nitrosating_Agent->N_nitroso_dorzolamide

Caption: Figure 1. Formation of N-nitroso-dorzolamide

Stability Profile and Potential Degradation Pathways

Photodegradation

Nitrosamines are known to be susceptible to photolytic cleavage, particularly upon exposure to ultraviolet (UV) light. The N-N bond is the most likely site of cleavage, which can lead to the formation of radical species.

DOT Script for General Photodegradation Pathway

Figure 2. Proposed Photodegradation of N-nitroso-dorzolamide N_nitroso_dorzolamide N-nitroso-dorzolamide Intermediates Radical Intermediates N_nitroso_dorzolamide->Intermediates N-N Bond Cleavage UV_Light UV Light (hν) UV_Light->Intermediates Degradation_Products Various Degradation Products Intermediates->Degradation_Products Further Reactions

Caption: Figure 2. Proposed Photodegradation of N-nitroso-dorzolamide

Thermal Degradation

Elevated temperatures can induce the degradation of N-nitroso compounds. The specific decomposition products will depend on the structure of the molecule and the conditions applied. For some N-nitroso compounds, thermal decomposition can occur at temperatures above 120°C.[2]

Hydrolytic Degradation

The stability of N-nitroso-dorzolamide in aqueous solutions is expected to be pH-dependent. While nitrosamines are generally more stable at neutral pH, they can undergo hydrolysis under strongly acidic or basic conditions.

  • Acidic Hydrolysis: Under strong acidic conditions, the N-nitroso group can be cleaved, potentially regenerating the parent amine (dorzolamide) and releasing nitrous acid.

  • Basic Hydrolysis: In alkaline conditions, a different degradation pathway may be initiated, although specific mechanisms for N-nitroso-dorzolamide are not documented.

Oxidative Degradation

Oxidizing agents can lead to the degradation of nitrosamines. The reaction mechanism and the resulting degradation products would depend on the specific oxidizing agent used.

Quantitative Data Summary

There is a lack of publicly available quantitative data on the degradation kinetics of N-nitroso-dorzolamide. The following table is a template that can be used to summarize data from future forced degradation studies.

Stress ConditionParameters% DegradationDegradation Products Identified
Acid Hydrolysis 0.1 M HCl, 60°C, 24hData Not AvailableData Not Available
Base Hydrolysis 0.1 M NaOH, 60°C, 24hData Not AvailableData Not Available
Oxidative 3% H₂O₂, RT, 24hData Not AvailableData Not Available
Thermal 80°C, 48hData Not AvailableData Not Available
Photolytic UV light (254 nm), 24hData Not AvailableData Not Available

Experimental Protocols

Analytical Method for Quantification of N-nitroso-dorzolamide

A validated UPLC-MS/MS method for the quantification of N-nitroso-dorzolamide in dorzolamide hydrochloride drug substance has been reported.[3]

Instrumentation:

  • UPLC system coupled with a triple quadrupole mass spectrometer.

Chromatographic Conditions:

  • Column: Phenyl Hexyl column

  • Mobile Phase A: 0.05% ammonia (B1221849) solution in water

  • Mobile Phase B: Acetonitrile

  • Elution: Gradient elution

  • Flow Rate: 0.40 mL/min

Mass Spectrometric Conditions:

  • Ionization: Electrospray Ionization (ESI) in positive mode

  • Detection: Multiple Reaction Monitoring (MRM)

Validation Parameters: The method was validated for system suitability, specificity, limit of detection (LOD), limit of quantification (LOQ), linearity, precision, and accuracy.[3]

DOT Script for Analytical Workflow

Figure 3. Analytical Workflow for N-nitroso-dorzolamide Quantification Sample_Prep Sample Preparation (Dorzolamide HCl Drug Substance) UPLC UPLC Separation (Phenyl Hexyl Column) Sample_Prep->UPLC MSMS MS/MS Detection (ESI+, MRM) UPLC->MSMS Quantification Quantification MSMS->Quantification

Caption: Figure 3. Analytical Workflow for N-nitroso-dorzolamide Quantification

General Protocol for Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of a drug substance and to develop stability-indicating analytical methods. The following are general conditions based on ICH guidelines that can be applied to study the degradation of N-nitroso-dorzolamide.

Stock Solution Preparation: Prepare a stock solution of N-nitroso-dorzolamide in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration.

Stress Conditions:

  • Acidic Hydrolysis:

    • Treat the stock solution with 0.1 M HCl.

    • Incubate at a specific temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

    • Neutralize the solution before analysis.

  • Basic Hydrolysis:

    • Treat the stock solution with 0.1 M NaOH.

    • Incubate at a specific temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

    • Neutralize the solution before analysis.

  • Oxidative Degradation:

    • Treat the stock solution with a solution of hydrogen peroxide (e.g., 3%).

    • Keep at room temperature for a defined period (e.g., 24 hours).

  • Thermal Degradation:

    • Expose the solid N-nitroso-dorzolamide or its solution to elevated temperatures (e.g., 80°C) for a defined period (e.g., 48 hours).

  • Photodegradation:

    • Expose a solution of N-nitroso-dorzolamide to UV light (e.g., 254 nm) and/or visible light for a defined period.

    • A parallel sample should be kept in the dark as a control.

Analysis: Analyze the stressed samples using a validated stability-indicating HPLC or LC-MS method to separate and quantify the parent compound and any degradation products.

DOT Script for Forced Degradation Workflow

Figure 4. General Workflow for Forced Degradation Studies Stock_Solution N-nitroso-dorzolamide Stock Solution Acid Acid Hydrolysis Stock_Solution->Acid Base Base Hydrolysis Stock_Solution->Base Oxidation Oxidation Stock_Solution->Oxidation Thermal Thermal Stress Stock_Solution->Thermal Photo Photolytic Stress Stock_Solution->Photo Analysis Analysis by Stability-Indicating Method Acid->Analysis Base->Analysis Oxidation->Analysis Thermal->Analysis Photo->Analysis

Caption: Figure 4. General Workflow for Forced Degradation Studies

Conclusion

The stability of N-nitroso-dorzolamide is a critical quality attribute for dorzolamide-containing pharmaceutical products. While specific degradation data for this compound is limited, an understanding of general nitrosamine chemistry allows for the prediction of its potential degradation pathways, including photolysis, hydrolysis, and thermal decomposition. A validated UPLC-MS/MS method is available for its quantification. Further research involving comprehensive forced degradation studies is necessary to fully elucidate the degradation profile of N-nitroso-dorzolamide, identify its specific degradation products, and establish its degradation kinetics. Such studies are crucial for the development of robust control strategies to ensure the safety and quality of dorzolamide medications.

References

Foundational

Regulatory Perspectives on N-nitroso-dorzolamide in Pharmaceuticals: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction The emergence of N-nitrosamine impurities in pharmaceutical products has become a significant focus for regulatory bodies and the pharmaceutica...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of N-nitrosamine impurities in pharmaceutical products has become a significant focus for regulatory bodies and the pharmaceutical industry worldwide. These compounds are classified as probable human carcinogens, necessitating stringent control measures to ensure patient safety. N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity that can form in drug products containing dorzolamide (B1670892), an active pharmaceutical ingredient used to treat glaucoma. This technical guide provides a comprehensive overview of the regulatory perspectives, toxicological assessment, and analytical methodologies pertaining to N-nitroso-dorzolamide.

N-nitroso-dorzolamide is formed from the nitrosation of the secondary amine moiety of the dorzolamide molecule.[1] This reaction can be facilitated by the presence of residual nitrites in excipients or other components of the drug product, particularly under acidic conditions.[1] Given the potential health risks associated with nitrosamine impurities, regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict acceptable intake (AI) limits and require manufacturers to perform thorough risk assessments.[1]

Regulatory Framework and Acceptable Intake Limits

Regulatory agencies have implemented a risk-based approach to control nitrosamine impurities in pharmaceuticals. This involves a three-step process of risk assessment, confirmatory testing if a risk is identified, and implementation of control strategies to mitigate any identified risks.

Acceptable Intake (AI) Limits

The FDA has established an acceptable intake (AI) limit for N-nitroso-dorzolamide. This limit is based on a lifetime exposure risk and is set to a level that is considered to pose a negligible risk to patients.

Nitrosamine ImpurityRegulatory BodyAcceptable Intake (AI) Limit (ng/day)
N-nitroso-dorzolamideFDA100
Carcinogenic Potency Categorization Approach (CPCA)

To harmonize the establishment of AI limits for nitrosamine impurities that lack sufficient carcinogenicity data, regulatory bodies have developed the Carcinogenic Potency Categorization Approach (CPCA).[2][3] This approach uses structure-activity relationships (SAR) to assign a nitrosamine to one of five potency categories, each with a corresponding AI limit. The categorization is based on a scoring system that considers activating and deactivating structural features within the molecule.[3][4]

N-nitroso-dorzolamide is assigned to Potency Category 2, which corresponds to an AI limit of 100 ng/day.

Detailed CPCA Calculation for N-nitroso-dorzolamide:

The CPCA score is calculated based on the sum of scores for α-hydrogen atoms and any activating or deactivating structural features.[3]

  • α-Hydrogen Score: The carbon atoms adjacent (alpha) to the nitroso group in N-nitroso-dorzolamide are a CH2 group (part of the ethyl group) and a CH group (part of the thiopyran ring). This corresponds to a 2,1 α-hydrogen pattern. Based on the CPCA scoring system, a 2,1 α-hydrogen pattern receives a score of 1 .

  • Activating and Deactivating Features:

    • Deactivating Feature: N-nitroso-dorzolamide contains a sulfonamide group and a sulfone group. While electron-withdrawing groups can be deactivating, the specific contribution of these groups in the context of the entire molecule is complex. For the purpose of a conservative CPCA assessment, and in the absence of explicit scoring rules for these specific moieties in published guidance, we will assume no strong deactivating features are present that would significantly alter the potency category.

    • Activating Feature: There are no apparent activating features, such as a benzylic group, adjacent to the nitroso amine.

  • Total Potency Score: With an α-hydrogen score of 1 and no other strongly defined activating or deactivating feature scores from the simplified CPCA models, the primary determinant is the α-hydrogen pattern. A score of 1 typically places a nitrosamine in Potency Category 2 .

Toxicological Assessment and Signaling Pathways

N-nitrosamines are not directly genotoxic but require metabolic activation to exert their carcinogenic effects. This activation is primarily mediated by Cytochrome P450 (CYP) enzymes in the liver.

Metabolic Activation Pathway

The metabolic activation of N-nitrosamines generally follows a pathway of α-hydroxylation. In the case of N-nitroso-dorzolamide, a CYP enzyme would hydroxylate one of the α-carbon atoms. This α-hydroxy nitrosamine is unstable and spontaneously decomposes to form a highly reactive electrophilic diazonium ion. This diazonium ion can then go on to alkylate nucleophilic sites on DNA, forming DNA adducts. If these DNA adducts are not repaired, they can lead to mutations during DNA replication, which is a critical step in the initiation of cancer.

G cluster_0 Metabolic Activation cluster_1 DNA Damage and Genotoxicity N-nitroso-dorzolamide N-nitroso-dorzolamide alpha-Hydroxy nitrosamine alpha-Hydroxy nitrosamine N-nitroso-dorzolamide->alpha-Hydroxy nitrosamine α-hydroxylation CYP450 Enzymes CYP450 Enzymes CYP450 Enzymes->N-nitroso-dorzolamide Spontaneous Decomposition Spontaneous Decomposition alpha-Hydroxy nitrosamine->Spontaneous Decomposition Diazonium Ion Diazonium Ion Spontaneous Decomposition->Diazonium Ion DNA DNA Diazonium Ion->DNA Alkylation DNA Adducts DNA Adducts DNA->DNA Adducts DNA Replication DNA Replication DNA Adducts->DNA Replication Mutation Mutation DNA Replication->Mutation Genotoxicity Genotoxicity Mutation->Genotoxicity

Metabolic activation and genotoxicity of N-nitroso-dorzolamide.

Analytical Methodologies

The detection and quantification of N-nitroso-dorzolamide at the low levels required by regulatory limits necessitate highly sensitive and specific analytical methods. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most commonly employed technique.

Experimental Protocol: UPLC-MS/MS Method for N-nitroso-dorzolamide

The following protocol is based on a published method for the analysis of N-nitroso-dorzolamide and can be adapted for the analysis of dorzolamide hydrochloride drug substance and ophthalmic solutions.[5]

4.1.1. Instrumentation and Chromatographic Conditions

ParameterSpecification
Instrumentation UPLC system coupled with a triple quadrupole mass spectrometer
Column Phenyl Hexyl column (e.g., 100 x 2.1 mm, 1.7 µm)
Mobile Phase A 0.05% Ammonia solution in water
Mobile Phase B Acetonitrile
Flow Rate 0.40 mL/min
Column Temperature 40 °C
Injection Volume 5 µL
Gradient Program Time (min)
0.0
5.0
6.0
6.1
8.0

4.1.2. Mass Spectrometry Conditions

ParameterSpecification
Ionization Mode Electrospray Ionization (ESI), Positive
Detection Mode Multiple Reaction Monitoring (MRM)
MRM Transitions Analyte
N-nitroso-dorzolamide (Quantifier)
N-nitroso-dorzolamide (Qualifier)

Note: The exact m/z values for the precursor and product ions should be optimized by direct infusion of a reference standard for N-nitroso-dorzolamide.

4.1.3. Sample Preparation (for Dorzolamide Ophthalmic Solution)

  • Accurately transfer a volume of the ophthalmic solution equivalent to 10 mg of dorzolamide into a 10 mL volumetric flask.

  • Add a suitable diluent (e.g., 50:50 acetonitrile:water) to the flask.

  • Vortex for 1 minute to ensure homogeneity.

  • Dilute to the mark with the diluent and mix well.

  • Filter an aliquot of the solution through a 0.22 µm syringe filter into an HPLC vial for analysis.

Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ).

Risk Assessment and Mitigation

Manufacturers of dorzolamide-containing drug products are required to conduct a comprehensive risk assessment to identify potential sources of N-nitroso-dorzolamide formation and implement appropriate control strategies.

Risk Assessment Workflow

G cluster_0 Risk Identification cluster_1 Risk Analysis cluster_2 Risk Evaluation cluster_3 Risk Control & Mitigation Assess API Synthesis Assess API Synthesis Identify Potential for Nitrosamine Formation Identify Potential for Nitrosamine Formation Assess API Synthesis->Identify Potential for Nitrosamine Formation Assess Excipients Assess Excipients Assess Excipients->Identify Potential for Nitrosamine Formation Assess Manufacturing Process Assess Manufacturing Process Assess Manufacturing Process->Identify Potential for Nitrosamine Formation Assess Packaging & Storage Assess Packaging & Storage Assess Packaging & Storage->Identify Potential for Nitrosamine Formation Estimate Potential Level of Impurity Estimate Potential Level of Impurity Identify Potential for Nitrosamine Formation->Estimate Potential Level of Impurity Compare with AI Limit Compare with AI Limit Estimate Potential Level of Impurity->Compare with AI Limit Implement Control Strategy Implement Control Strategy Compare with AI Limit->Implement Control Strategy Exceeds AI No Action Required No Action Required Compare with AI Limit->No Action Required Below AI Confirmatory Testing Confirmatory Testing Implement Control Strategy->Confirmatory Testing

Workflow for nitrosamine risk assessment in pharmaceuticals.

5.1.1. Key Risk Factors

  • Nitrite (B80452) Impurities in Excipients: Trace levels of nitrites are a common source of nitrosating agents. A thorough evaluation of excipients for nitrite content is crucial.

  • Manufacturing Process Conditions: Acidic pH, elevated temperatures, and prolonged processing times can promote nitrosamine formation.

  • Degradation: Degradation of dorzolamide or other components in the formulation could potentially lead to the formation of secondary amines that are precursors to nitrosamines.

  • Packaging and Storage: Incompatible packaging materials or inappropriate storage conditions could contribute to impurity formation.

5.1.2. Mitigation Strategies

  • Excipient Selection: Sourcing excipients with low nitrite content.

  • Formulation Optimization: Adjusting the pH of the formulation to be less acidic and including antioxidants (nitrite scavengers) such as ascorbic acid or sodium ascorbate.

  • Process Control: Optimizing manufacturing process parameters to minimize the risk of nitrosamine formation.

  • Packaging Selection: Using appropriate packaging materials that do not leach nitrosating agents.

Conclusion

The control of N-nitroso-dorzolamide in pharmaceuticals is a critical aspect of ensuring drug safety. A thorough understanding of the regulatory landscape, toxicological profile, and appropriate analytical methodologies is essential for researchers, scientists, and drug development professionals. By implementing robust risk assessment and mitigation strategies, the pharmaceutical industry can effectively manage the presence of this and other nitrosamine impurities, thereby safeguarding public health.

References

Exploratory

Endogenous formation potential of N-nitroso-dorzolamide in physiological conditions

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides an in-depth analysis of the potential for endogenous formation of N-nitroso-dorzolamide, a nitrosamine (B1359907) imp...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the potential for endogenous formation of N-nitroso-dorzolamide, a nitrosamine (B1359907) impurity of the carbonic anhydrase inhibitor dorzolamide (B1670892). N-nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant concern for regulatory bodies such as the FDA and EMA.[1][2] Dorzolamide, a secondary amine, contains a structural motif susceptible to nitrosation.[3] This document outlines the chemical basis for N-nitroso-dorzolamide formation under physiological conditions, summarizes key factors influencing this reaction, and provides detailed experimental protocols for its investigation. Quantitative data from analogous studies are presented to inform risk assessment, and analytical methodologies for sensitive detection are detailed. This guide is intended to equip researchers and drug development professionals with the necessary information to evaluate and mitigate the risk of endogenous N-nitroso-dorzolamide formation.

Introduction: The Concern of Endogenous Nitrosamines

Nitrosamine impurities in pharmaceuticals have come under intense scrutiny from global regulatory agencies.[1] While much focus has been on nitrosamines formed during drug synthesis and storage, the potential for their formation within the human body—endogenous formation—represents a critical area of investigation.[4] Endogenous nitrosation typically occurs in the acidic environment of the stomach, where ingested nitrites can react with susceptible amine-containing drug substances to form N-nitroso compounds.[4][5]

Dorzolamide, a widely used topical medication for glaucoma, is a secondary amine and thus possesses the chemical functionality required for nitrosation.[3][6] The formation of its corresponding nitrosamine, N-nitroso-dorzolamide, can occur when dorzolamide interacts with nitrosating agents under specific conditions, such as the presence of heat, moisture, or acidity.[3] Given that dorzolamide can be systemically absorbed after ophthalmic administration, understanding its potential for endogenous nitrosation is paramount for a comprehensive risk assessment.[7][8]

This guide will delve into the scientific principles governing the endogenous formation of N-nitroso-dorzolamide, providing a framework for its quantitative assessment.

Chemical Pathway of N-Nitroso-Dorzolamide Formation

The primary pathway for the formation of N-nitroso-dorzolamide under physiological conditions involves the reaction of the secondary amine group in the dorzolamide molecule with a nitrosating agent. In the stomach, the most relevant nitrosating agent is nitrous acid (HNO₂), which is formed from dietary nitrites (NO₂⁻) in the acidic gastric milieu.[5]

The overall reaction can be summarized as follows:

Dorzolamide (Secondary Amine) + Nitrous Acid → N-Nitroso-dorzolamide + Water

The rate of this reaction is influenced by several factors, including the pH of the environment and the concentrations of both dorzolamide and the nitrosating agent.[5]

Nitrosation_Pathway cluster_reactants Reactants in Gastric Environment cluster_reaction Nitrosation Reaction cluster_products Products Dorzolamide Dorzolamide (Secondary Amine) Nitrosation Nitrosation of Dorzolamide Dorzolamide->Nitrosation Nitrite (B80452) Dietary Nitrite (NO₂⁻) NitrousAcid Nitrous Acid (HNO₂) Formation Nitrite->NitrousAcid Acidic pH (Stomach) NitrousAcid->Nitrosation NND N-Nitroso-dorzolamide Nitrosation->NND Water Water (H₂O) Nitrosation->Water

Figure 1: General pathway for the formation of N-Nitroso-dorzolamide.

Factors Influencing Endogenous Nitrosation

Several physiological and chemical factors can significantly impact the rate and extent of N-nitroso-dorzolamide formation in the stomach. A thorough understanding of these factors is crucial for designing relevant in vitro studies and for accurate risk assessment.

FactorInfluence on NitrosationRationale
pH Optimal nitrosation of secondary amines typically occurs in the pH range of 2.5 to 3.5.[9][10]This pH range represents a balance between the concentration of the active nitrosating species (which increases with acidity) and the availability of the unprotonated, reactive form of the amine.[5]
Nitrite Concentration Higher nitrite concentrations lead to a greater rate of nitrosamine formation.The reaction rate is directly proportional to the concentration of the nitrosating agent. Salivary nitrite levels can range from micromolar to millimolar concentrations, significantly influenced by dietary nitrate (B79036) intake.[11][12]
Dorzolamide Concentration Higher concentrations of systemically available dorzolamide could increase the potential for nitrosation.The reaction rate is also dependent on the concentration of the amine substrate.
Presence of Catalysts Certain ions, such as thiocyanate (B1210189) (present in saliva), can catalyze the nitrosation reaction.Catalysts can increase the reaction rate by providing an alternative, lower-energy reaction pathway.
Presence of Inhibitors Ascorbic acid (Vitamin C) and other antioxidants can inhibit nitrosation.[1]These compounds react with and consume nitrosating agents, thereby preventing them from reacting with the amine.

Experimental Protocols for Assessing Endogenous Formation

To quantitatively assess the potential for endogenous N-nitroso-dorzolamide formation, a simulated gastric fluid (SGF) model is recommended. This in vitro system mimics the key conditions of the human stomach.

Preparation of Simulated Gastric Fluid (SGF)

A standard SGF solution can be prepared according to the following protocol, which can be adapted based on specific experimental needs.

ComponentConcentrationPurpose
Sodium Chloride2.0 g/LTo mimic the ionic strength of gastric fluid.
Pepsin3.2 g/LA digestive enzyme present in the stomach (optional, depending on study focus).
Hydrochloric Acidq.s. to pH 1.2-3.0To achieve the desired acidic pH.
Purified Waterto 1 LSolvent.
In Vitro Nitrosation Assay Protocol

This protocol outlines a general procedure for studying the formation of N-nitroso-dorzolamide in SGF.

  • Reaction Setup:

    • Prepare SGF and adjust the pH to the desired level (e.g., pH 2.5).

    • Add a known concentration of dorzolamide hydrochloride to the SGF.

    • Initiate the reaction by adding a solution of sodium nitrite to achieve a physiologically relevant concentration (e.g., 50 µM).

    • Incubate the reaction mixture at 37°C with constant stirring.

  • Time-Course Sampling:

    • Withdraw aliquots from the reaction mixture at specific time points (e.g., 0, 15, 30, 60, 120 minutes).

    • Immediately quench the reaction in each aliquot by adding a solution of ammonium (B1175870) sulfamate (B1201201) or ascorbic acid to destroy any remaining nitrite.

  • Sample Preparation for Analysis:

    • Perform a liquid-liquid extraction or solid-phase extraction to isolate N-nitroso-dorzolamide from the SGF matrix.

    • Reconstitute the extracted sample in a suitable solvent for LC-MS/MS analysis.

  • Quantitative Analysis:

    • Analyze the samples using a validated LC-MS/MS method for the quantification of N-nitroso-dorzolamide.

Experimental_Workflow cluster_setup 1. Reaction Setup cluster_sampling 2. Time-Course Sampling cluster_prep 3. Sample Preparation cluster_analysis 4. Quantitative Analysis SGF Prepare Simulated Gastric Fluid (SGF) Add_Dorzolamide Add Dorzolamide SGF->Add_Dorzolamide Add_Nitrite Add Sodium Nitrite (Initiate Reaction) Add_Dorzolamide->Add_Nitrite Incubate Incubate at 37°C Add_Nitrite->Incubate Withdraw_Aliquots Withdraw Aliquots at Time Points Incubate->Withdraw_Aliquots Quench Quench Reaction Withdraw_Aliquots->Quench Extraction Liquid-Liquid or Solid-Phase Extraction Quench->Extraction Reconstitute Reconstitute Sample Extraction->Reconstitute LCMS LC-MS/MS Analysis Reconstitute->LCMS Data Determine Formation Rate LCMS->Data

Figure 2: Workflow for in vitro assessment of N-Nitroso-dorzolamide formation.
Analytical Methodology: LC-MS/MS for N-Nitroso-dorzolamide Quantification

A highly sensitive and selective analytical method is essential for the accurate quantification of trace levels of N-nitroso-dorzolamide. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique.[13][14]

Instrumentation:

  • Ultra-High-Performance Liquid Chromatograph (UPLC)

  • Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

Chromatographic Conditions (Example): [13]

ParameterCondition
Column Phenyl Hexyl column
Mobile Phase A 0.05% ammonia (B1221849) solution in water
Mobile Phase B Acetonitrile
Flow Rate 0.40 mL/min
Gradient Gradient elution
Injection Volume 5-10 µL
Column Temperature 40°C

Mass Spectrometry Conditions (Example): [13]

ParameterCondition
Ionization Mode Electrospray Ionization (ESI), Positive
Detection Mode Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z) To be determined for N-nitroso-dorzolamide
Product Ions (m/z) To be determined for N-nitroso-dorzolamide
Collision Energy To be optimized

Method validation should be performed according to ICH guidelines, including specificity, limit of detection (LOD), limit of quantification (LOQ), linearity, accuracy, and precision.[13]

Quantitative Data and Risk Assessment

Currently, there is a lack of publicly available quantitative data specifically on the endogenous formation of N-nitroso-dorzolamide. However, data from studies on other secondary amine drugs can provide a basis for a preliminary risk assessment.

Drug (Secondary Amine)Nitrosating Conditions% Conversion to NitrosamineReference
RanitidineSimulated Gastric Fluid (pH 2.5, 37°C)Variable, up to several percent[5]
PropranololSimulated Gastric ConditionsLow, but detectable[15]
Various DrugsWHO Nitrosation Assay ProcedureWide range of susceptibilities[1]

Based on the structural features of dorzolamide, a conservative approach should be taken in the initial risk assessment. The acceptable intake (AI) limit for N-nitroso-dorzolamide, as a nitrosamine drug substance-related impurity (NDSRI), would be determined based on regulatory guidance, potentially using structure-activity relationship (SAR) assessments if compound-specific data is unavailable.[2]

Mitigation Strategies

Should the endogenous formation of N-nitroso-dorzolamide be identified as a significant risk, several mitigation strategies can be considered:

  • Formulation Strategies: The inclusion of antioxidants, such as ascorbic acid, in the drug product formulation could potentially inhibit nitrosation in the stomach.

  • Dietary Recommendations: While not a direct control measure, advising patients to avoid co-ingestion of the medication with high-nitrate/nitrite foods could be a consideration, though the feasibility and impact of this approach would require careful evaluation.

  • Alternative Drug Delivery: For topical drugs like dorzolamide, minimizing systemic absorption through formulation design could reduce the amount of the drug available for endogenous nitrosation.

Conclusion

The potential for endogenous formation of N-nitroso-dorzolamide is a valid concern that warrants careful consideration during the drug development and lifecycle management of dorzolamide-containing products. While direct quantitative data is currently limited, the established principles of nitrosamine formation, coupled with the availability of robust in vitro models and analytical techniques, provide a clear path forward for a thorough risk assessment. By following the experimental protocols outlined in this guide, researchers and pharmaceutical scientists can generate the necessary data to understand and mitigate the risk of endogenous N-nitroso-dorzolamide formation, ensuring patient safety and regulatory compliance.

References

Foundational

N-nitroso-dorzolamide physical and chemical specifications

For Researchers, Scientists, and Drug Development Professionals N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity of significant interest in the pharmaceutical industry, particularly in the context of the drug s...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity of significant interest in the pharmaceutical industry, particularly in the context of the drug substance dorzolamide (B1670892), a carbonic anhydrase inhibitor used in the treatment of glaucoma. As a potential genotoxic impurity, understanding its physical and chemical properties, formation, and analytical detection is critical for ensuring the safety and quality of dorzolamide-containing drug products. This technical guide provides an in-depth overview of the core physical and chemical specifications of N-nitroso-dorzolamide, along with insights into its formation and analytical methodologies for its control.

Core Physical and Chemical Specifications

General and Chemical Properties
PropertyValueSource
IUPAC Name (4S,6S)-4-[ethyl(nitroso)amino]-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide[1]
Synonyms N-Nitroso Dorzolamide, Dorzolamide Impurity 35[2]
Molecular Formula C₁₀H₁₅N₃O₅S₃[3]
Molecular Weight 353.43 g/mol [3]
Physical Appearance White to Off-White Solid[4]
CAS Number Not Assigned (NA)[3]
Physicochemical Properties (Experimental and Computed)
PropertyValueRemarksSource
Melting Point No data available---[2]
Boiling Point No data available---
Solubility Soluble in DMSO and AcetonitrileNo quantitative data available for water solubility.[2]
XLogP3 0.8Computed[5]
Hydrogen Bond Donor Count 1Computed[5]
Hydrogen Bond Acceptor Count 6Computed[5]
Rotatable Bond Count 3Computed[5]

Formation of N-Nitroso-Dorzolamide

N-nitroso-dorzolamide is not an intended product in the synthesis of dorzolamide but rather a nitrosamine impurity that can form under specific conditions. Its formation is a result of the reaction between a secondary amine, in this case, the ethylamino group of dorzolamide or its precursors, and a nitrosating agent.[3]

Key factors that can contribute to the formation of N-nitroso-dorzolamide include:

  • Presence of Nitrites: Nitrosating agents are often derived from nitrite (B80452) sources (e.g., sodium nitrite) present as impurities in raw materials or reagents.

  • Acidic Conditions: The formation of nitrosamines is often acid-catalyzed.

  • Elevated Temperatures: Heat can promote the nitrosation reaction.

The logical relationship for the formation of N-nitroso-dorzolamide can be visualized as follows:

Formation Pathway of N-Nitroso-Dorzolamide Dorzolamide Dorzolamide (Secondary Amine) N_Nitroso_Dorzolamide N-Nitroso-Dorzolamide Dorzolamide->N_Nitroso_Dorzolamide Reacts with Nitrosating_Agent Nitrosating Agent (e.g., from Nitrites) Nitrosating_Agent->N_Nitroso_Dorzolamide Conditions Acidic Conditions / Heat Conditions->N_Nitroso_Dorzolamide

Caption: Logical diagram illustrating the key reactants and conditions leading to the formation of N-nitroso-dorzolamide.

Experimental Protocols: Analytical Detection

The detection and quantification of N-nitroso-dorzolamide at trace levels are critical for ensuring patient safety. Highly sensitive analytical methods, primarily Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), are employed for this purpose.

LC-MS/MS Method for Quantification

An abstract from the European Journal of Biomedical and Pharmaceutical Sciences outlines a validated UPLC-MS/MS method for the quantification of N-nitroso-dorzolamide in dorzolamide hydrochloride drug substance.[6]

Methodology Overview:

  • Chromatographic Separation:

    • Column: Phenyl Hexyl column

    • Mobile Phase A: 0.05% ammonia (B1221849) solution in water

    • Mobile Phase B: Acetonitrile

    • Elution: Gradient elution

    • Flow Rate: 0.40 mL/min

  • Detection:

    • Technique: Triple quadrupole mass detection

    • Ionization: Electrospray Ionization (ESI)

    • Mode: Multiple Reaction Monitoring (MRM)

The following diagram illustrates a general workflow for the analytical testing of N-nitroso-dorzolamide in a drug substance.

Analytical Workflow for N-Nitroso-Dorzolamide Sample_Prep Sample Preparation (Dorzolamide HCl) LC_Separation UPLC Separation (Phenyl Hexyl Column) Sample_Prep->LC_Separation MS_Detection MS/MS Detection (ESI, MRM) LC_Separation->MS_Detection Data_Analysis Data Analysis & Quantification MS_Detection->Data_Analysis Result Reportable Result Data_Analysis->Result

Caption: A simplified workflow for the analytical determination of N-nitroso-dorzolamide in a pharmaceutical sample.

Spectral Data

While specific spectra are proprietary to the manufacturers of reference standards, a comprehensive Certificate of Analysis for N-nitroso-dorzolamide typically includes the following characterization data to confirm its structure and purity:

  • ¹H-NMR (Proton Nuclear Magnetic Resonance): To confirm the proton environment of the molecule.

  • Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the standard.

  • Infrared Spectroscopy (IR): To identify the functional groups present in the molecule.

This guide provides a foundational understanding of N-nitroso-dorzolamide for professionals involved in drug development and quality control. The provided data and diagrams offer a structured overview of its chemical nature, formation, and the analytical strategies for its monitoring. As regulatory expectations for the control of nitrosamine impurities continue to evolve, a thorough understanding of such impurities is paramount.

References

Exploratory

The Origin of N-nitroso-dorzolamide in Dorzolamide Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides an in-depth analysis of the formation of N-nitroso-dorzolamide, a potential genotoxic impurity, during the synthesis...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the formation of N-nitroso-dorzolamide, a potential genotoxic impurity, during the synthesis of the carbonic anhydrase inhibitor, dorzolamide (B1670892). The guide outlines the principal synthetic pathways of dorzolamide, identifying key stages susceptible to nitrosamine (B1359907) formation. It details the underlying chemical mechanisms and offers comprehensive experimental protocols for both a representative dorzolamide synthesis and the analytical quantification of N-nitroso-dorzolamide using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Furthermore, this document presents expected quantitative relationships for impurity formation under various conditions and provides mitigation strategies to control the presence of this critical impurity in the final active pharmaceutical ingredient (API).

Introduction

Dorzolamide is a widely used medication for the treatment of glaucoma and ocular hypertension.[1] As with all pharmaceutical manufacturing, controlling impurities is of paramount importance to ensure the safety and efficacy of the drug product. N-nitroso compounds, commonly known as nitrosamines, are a class of potential human carcinogens that can form during drug synthesis or storage.[2] N-nitroso-dorzolamide, the N-nitrosated derivative of the secondary amine moiety in the dorzolamide molecule, is a potential process-related impurity that requires careful monitoring and control.[1] This guide delves into the scientific principles governing the formation of this impurity to aid researchers and drug developers in implementing effective control strategies.

Dorzolamide Synthesis and Potential for N-nitroso-dorzolamide Formation

The synthesis of dorzolamide hydrochloride has been approached through various routes, often involving multiple steps where the introduction of nitrosating agents or conditions conducive to nitrosation can occur. While specific synthetic pathways are proprietary, a review of publicly available patents reveals common strategies and potential vulnerabilities.[3][4][5]

Representative Synthetic Pathway

A common approach to dorzolamide synthesis involves the construction of the thieno[2,3-b]thiopyran-2-sulfonamide core, followed by the introduction of the ethylamino side chain. A generalized pathway is depicted below. The critical step for the potential formation of N-nitroso-dorzolamide is the introduction of the ethylamino group and any subsequent steps where residual nitrosating agents may be present under acidic conditions.

G

Vulnerable Stages for N-nitroso-dorzolamide Formation

The formation of N-nitroso-dorzolamide is contingent on the presence of a nitrosating agent and a susceptible amine, in this case, the secondary ethylamino group of dorzolamide, under favorable conditions (typically acidic pH).[2] Key potential sources and vulnerable stages include:

  • Raw Materials and Reagents: Nitrite (B80452) impurities can be present in various reagents, solvents, and even starting materials used in the synthesis.

  • Reaction Conditions: The use of nitric acid or other nitrogen-containing reagents in any of the synthetic steps could serve as a source of nitrosating agents.[3]

  • Quenching Steps: The use of quenching agents that can generate nitrous acid in situ can lead to nitrosamine formation if secondary amines are present.

  • Acidic Work-up and Salt Formation: The final steps of the synthesis, particularly the formation of the hydrochloride salt, often involve strongly acidic conditions. If any residual nitrite is carried over from previous steps, this stage presents a high risk for nitrosation.

Mechanism of N-nitroso-dorzolamide Formation

The formation of N-nitroso-dorzolamide follows the general mechanism of N-nitrosation of secondary amines. This reaction is typically acid-catalyzed and involves the reaction of the secondary amine with a nitrosating agent, most commonly derived from nitrite salts.

G

Quantitative Data on N-nitroso-dorzolamide Formation

While specific experimental data on the forced degradation of dorzolamide to N-nitroso-dorzolamide under varying conditions is not extensively published, the principles of nitrosamine formation allow for the prediction of trends. The following table summarizes the expected impact of key parameters on the formation of N-nitroso-dorzolamide.

ParameterConditionExpected Impact on N-nitroso-dorzolamide FormationRationale
pH Acidic (pH < 7)Increased formationAcidic conditions facilitate the formation of the active nitrosating agent, the nitrosonium ion (NO⁺), from nitrite.[6]
Neutral to Basic (pH ≥ 7)Decreased formationThe formation of the nitrosonium ion is disfavored at neutral to basic pH.
Nitrite Concentration HighIncreased formationThe rate of nitrosation is dependent on the concentration of the nitrosating agent.
LowDecreased formationLimiting the amount of nitrite will directly limit the potential for N-nitroso-dorzolamide formation.
Temperature HighIncreased formationThe rate of the nitrosation reaction generally increases with temperature.[2]
LowDecreased formationLower temperatures will slow down the reaction kinetics.
Presence of Inhibitors Ascorbic Acid (Vitamin C), Alpha-tocopherol (Vitamin E)Decreased formationThese antioxidants can scavenge nitrosating agents, thereby preventing the nitrosation of the amine.

Experimental Protocols

Representative Synthesis of Dorzolamide Hydrochloride

The following is a representative, multi-step synthesis adapted from various patented processes.[4][5] Disclaimer: This protocol is for informational purposes only and should be performed by qualified personnel in a laboratory setting with appropriate safety precautions.

  • Step 1: Reduction of 5,6-dihydro-4H-6-methylthieno[2,3-b]thiopyran-4-one-2-sulfonamide.

    • Suspend the starting ketone (1 equivalent) in methanol (B129727).

    • Cool the suspension to 0-5 °C.

    • Add sodium borohydride (B1222165) (1 equivalent) portion-wise, maintaining the temperature below 10 °C.

    • Stir the reaction mixture at room temperature for 2-3 hours.

    • Remove methanol under reduced pressure.

    • Add water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the corresponding alcohol.

  • Step 2: Activation of the Hydroxyl Group.

    • Dissolve the alcohol from Step 1 in anhydrous tetrahydrofuran (B95107) (THF).

    • Cool the solution to -20 °C.

    • Add triethylamine (B128534) (1.2 equivalents).

    • Slowly add a solution of methanesulfonyl chloride (1.1 equivalents) in THF, maintaining the temperature below -15 °C.

    • Stir the reaction for 1-2 hours at -20 °C.

  • Step 3: Nucleophilic Substitution with Ethylamine (B1201723).

    • To the reaction mixture from Step 2, add an excess of aqueous ethylamine solution.

    • Allow the reaction to warm to room temperature and stir for 18-24 hours.

    • Extract the product with ethyl acetate.

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield crude dorzolamide base.

  • Step 4: Purification and Salt Formation.

    • Purify the crude dorzolamide base by column chromatography or recrystallization.

    • Dissolve the purified base in a suitable solvent (e.g., isopropanol).

    • Add a solution of hydrochloric acid in isopropanol (B130326) dropwise until the pH is acidic.

    • Stir the mixture to allow for precipitation of dorzolamide hydrochloride.

    • Filter the solid, wash with a cold solvent, and dry under vacuum.

LC-MS/MS Method for Quantification of N-nitroso-dorzolamide

The following is a detailed protocol based on a published method for the quantification of N-nitroso-dorzolamide in dorzolamide hydrochloride drug substance.[7]

  • Instrumentation:

    • Ultra-Performance Liquid Chromatography (UPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Chromatographic Conditions:

    • Column: Phenyl Hexyl column (specific dimensions and particle size as per the validated method).

    • Mobile Phase A: 0.05% ammonia (B1221849) solution in water.

    • Mobile Phase B: Acetonitrile.

    • Flow Rate: 0.40 mL/min.

    • Gradient Elution: A suitable gradient program to separate N-nitroso-dorzolamide from dorzolamide and other potential impurities.

    • Injection Volume: 5 µL.

  • Mass Spectrometric Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • N-nitroso-dorzolamide: Monitor the transition from the protonated molecular ion [M+H]⁺ to a specific product ion.

      • Dorzolamide (for reference): Monitor a specific transition for dorzolamide.

    • Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) to achieve maximum sensitivity.

  • Sample Preparation:

    • Accurately weigh a known amount of dorzolamide hydrochloride drug substance.

    • Dissolve in a suitable diluent (e.g., a mixture of mobile phase A and B) to a final concentration appropriate for the sensitivity of the instrument.

    • Filter the sample through a 0.22 µm filter before injection.

  • Quantification:

    • Prepare a series of calibration standards of N-nitroso-dorzolamide of known concentrations.

    • Generate a calibration curve by plotting the peak area of N-nitroso-dorzolamide against its concentration.

    • Determine the concentration of N-nitroso-dorzolamide in the sample by interpolating its peak area on the calibration curve.

Mitigation and Control Strategies

To minimize the formation of N-nitroso-dorzolamide, a comprehensive control strategy should be implemented throughout the manufacturing process:

  • Raw Material Control:

    • Thoroughly test all raw materials, including starting materials, reagents, and solvents, for the presence of nitrite impurities.

    • Establish strict specifications for nitrite levels in all incoming materials.

  • Process Optimization:

    • Avoid the use of reagents that are known to contain or generate nitrosating agents, where possible.

    • If the use of such reagents is unavoidable, ensure their complete removal in subsequent steps.

    • Control the pH of all reaction and work-up steps to avoid strongly acidic conditions in the presence of potential nitrosating agents.

    • Consider the use of nitrosamine scavengers, such as ascorbic acid, in vulnerable steps, followed by their removal.

  • Cleaning and Equipment:

    • Implement robust cleaning procedures to prevent cross-contamination from other processes that may use nitrogen-containing compounds.

  • In-process Controls and Final Product Testing:

    • Monitor for the presence of N-nitroso-dorzolamide at critical control points in the synthesis.

    • Test the final API for N-nitroso-dorzolamide using a validated, sensitive analytical method, such as the LC-MS/MS method described above.

Conclusion

The formation of N-nitroso-dorzolamide is a potential risk in the synthesis of dorzolamide that requires a thorough understanding of the underlying chemistry and manufacturing process. By identifying vulnerable stages, understanding the mechanism of formation, and implementing a robust control strategy that includes careful raw material selection, process optimization, and sensitive analytical testing, manufacturers can ensure the quality and safety of the dorzolamide API. This guide provides a framework for researchers and drug development professionals to address this critical aspect of pharmaceutical manufacturing.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Detection of N-Nitroso-Dorzolamide

Introduction N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity that can potentially form in dorzolamide-containing drug products.[1][2] Dorzolamide (B1670892) is a carbonic anhydrase inhibitor used to treat glau...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity that can potentially form in dorzolamide-containing drug products.[1][2] Dorzolamide (B1670892) is a carbonic anhydrase inhibitor used to treat glaucoma and ocular hypertension.[1][2] Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies like the FDA and EMA require stringent control of these impurities in pharmaceutical products.[1][3] Therefore, sensitive and validated analytical methods are crucial for the detection and quantification of N-nitroso-dorzolamide at trace levels to ensure patient safety.

This document provides detailed application notes and protocols for the analysis of N-nitroso-dorzolamide in dorzolamide hydrochloride active pharmaceutical ingredient (API) and drug products, primarily focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a widely accepted and sensitive technique for nitrosamine analysis.[2][4][5] A general protocol for Gas Chromatography-Mass Spectrometry (GC-MS), another common analytical technique for nitrosamine impurities, is also presented.[1][2][6]

Analytical Methods

The primary methods for the detection and quantification of N-nitroso-dorzolamide are based on chromatography coupled with mass spectrometry. These techniques offer the high sensitivity and selectivity required to detect trace-level impurities in complex pharmaceutical matrices.[2][5][7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful analytical technique that combines the separation capabilities of liquid chromatography with the sensitive and selective detection of tandem mass spectrometry.[4][5][8] It is a preferred method for the analysis of non-volatile and thermally labile nitrosamines.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of volatile and semi-volatile nitrosamines.[6][9][10] While N-nitroso-dorzolamide's volatility may need to be considered, GC-MS can be a viable alternative or complementary method.

Quantitative Data Summary

The following table summarizes typical quantitative performance parameters for the analysis of nitrosamine impurities using LC-MS/MS. The specific values for N-nitroso-dorzolamide would be determined during method validation.

ParameterTypical ValueDescription
Limit of Detection (LOD)0.01 - 0.1 ng/mLThe lowest concentration of analyte that can be reliably detected.
Limit of Quantification (LOQ)0.03 - 0.3 ng/mLThe lowest concentration of analyte that can be quantitatively determined with acceptable precision and accuracy.
Linearity (R²)> 0.99The correlation coefficient of the calibration curve, indicating the linearity of the method over a specific concentration range.
Accuracy (% Recovery)80 - 120%The closeness of the measured value to the true value, typically expressed as a percentage of recovery of a spiked standard.
Precision (% RSD)< 15%The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample, expressed as the relative standard deviation.

Experimental Protocols

Protocol 1: LC-MS/MS Method for N-Nitroso-Dorzolamide

This protocol is based on a validated method for the quantification of N-nitroso-dorzolamide in dorzolamide hydrochloride drug substance.[4]

1. Sample Preparation

  • Accurately weigh approximately 100 mg of the dorzolamide hydrochloride drug substance into a suitable volumetric flask.

  • Add a known volume of diluent (e.g., methanol (B129727) or a mixture of methanol and water) to dissolve the sample.

  • Vortex the solution for 1-2 minutes to ensure complete dissolution.

  • If necessary, centrifuge the solution to pellet any undissolved excipients.

  • Transfer an aliquot of the supernatant into an autosampler vial for analysis.

2. Chromatographic Conditions

  • Instrument: UPLC-MS/MS system

  • Column: Phenyl Hexyl column[4]

  • Mobile Phase A: 0.05% ammonia (B1221849) solution in water[4]

  • Mobile Phase B: Acetonitrile[4]

  • Flow Rate: 0.40 mL/min[4]

  • Gradient Elution: A gradient elution program should be optimized to achieve adequate separation of N-nitroso-dorzolamide from the dorzolamide API and other potential impurities.

  • Injection Volume: 1-10 µL

  • Column Temperature: 25-40 °C

3. Mass Spectrometry Conditions

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode[4]

  • Detection Mode: Multiple Reaction Monitoring (MRM)[4]

  • MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-dorzolamide and a suitable internal standard should be determined and optimized.

  • Ion Source Parameters: Optimize parameters such as capillary voltage, cone voltage, and gas flows to maximize the signal for the target analyte.

4. Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including the evaluation of specificity, limit of detection (LOD), limit of quantification (LOQ), linearity, accuracy, and precision.[4]

Protocol 2: General GC-MS Method for Nitrosamine Analysis

This protocol provides a general framework for the analysis of nitrosamine impurities using GC-MS. This method may be adapted for N-nitroso-dorzolamide, depending on its thermal stability and volatility.

1. Sample Preparation (Liquid-Liquid Extraction)

  • Dissolve a known amount of the drug substance or product in a suitable solvent (e.g., water or a buffer).

  • Add an appropriate organic extraction solvent (e.g., dichloromethane).

  • Vortex or shake the mixture vigorously for several minutes.

  • Centrifuge to separate the layers.

  • Carefully collect the organic layer containing the nitrosamines.

  • The extract may be concentrated under a gentle stream of nitrogen if necessary.

  • Transfer the final extract to a GC vial for analysis.

2. Chromatographic Conditions

  • Instrument: Gas Chromatograph coupled to a Mass Spectrometer

  • Column: A low- to mid-polarity column suitable for nitrosamine analysis (e.g., a 5% phenyl-methylpolysiloxane phase).

  • Carrier Gas: Helium at a constant flow rate.

  • Injection Mode: Splitless injection is typically used for trace analysis.

  • Temperature Program: An oven temperature program should be optimized to separate the target nitrosamines. A typical program might start at a low temperature (e.g., 40-50 °C), ramp to a higher temperature (e.g., 200-250 °C), and hold for a few minutes.

3. Mass Spectrometry Conditions

  • Ionization Mode: Electron Ionization (EI)

  • Detection Mode: Selected Ion Monitoring (SIM) or full scan mode. SIM mode is preferred for higher sensitivity and selectivity.

  • Ions to Monitor: The characteristic ions for N-nitroso-dorzolamide should be determined from its mass spectrum.

Visualizations

LCMS_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis start Weigh Dorzolamide API dissolve Dissolve in Diluent start->dissolve vortex Vortex to Mix dissolve->vortex centrifuge Centrifuge (if needed) vortex->centrifuge transfer Transfer to Vial centrifuge->transfer inject Inject Sample transfer->inject separate Chromatographic Separation (Phenyl Hexyl Column) inject->separate ionize Electrospray Ionization (ESI+) separate->ionize detect Tandem MS Detection (MRM) ionize->detect quantify Quantification detect->quantify

Caption: Workflow for LC-MS/MS analysis of N-nitroso-dorzolamide.

GCMS_Workflow cluster_extraction Sample Extraction cluster_gcms GC-MS Analysis sample Dissolve Sample add_solvent Add Extraction Solvent sample->add_solvent extract Vortex/Shake add_solvent->extract separate_layers Centrifuge extract->separate_layers collect_organic Collect Organic Layer separate_layers->collect_organic inject_gc Inject into GC collect_organic->inject_gc separation_gc Volatile Separation inject_gc->separation_gc ionization_ms Electron Ionization (EI) separation_gc->ionization_ms detection_ms Mass Detection (SIM/Scan) ionization_ms->detection_ms result Data Analysis detection_ms->result

Caption: General workflow for GC-MS analysis of nitrosamines.

References

Application

Application Note: Quantitative Analysis of N-Nitroso-Dorzolamide in Dorzolamide Drug Substance and Product by LC-MS/MS

Abstract This application note details a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the N-nitroso-dorzolamide impurity in dorzolamide (B1670892) acti...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note details a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the N-nitroso-dorzolamide impurity in dorzolamide (B1670892) active pharmaceutical ingredient (API) and ophthalmic solutions. The method is designed for use by researchers, scientists, and drug development professionals to ensure the safety and quality of pharmaceutical products by monitoring this potential genotoxic impurity. The protocol provides comprehensive details on sample preparation, chromatographic separation, and mass spectrometric detection, along with method validation parameters.

Introduction

Dorzolamide is a carbonic anhydrase inhibitor used in ophthalmic solutions to reduce intraocular pressure in patients with glaucoma or ocular hypertension.[1] N-nitroso-dorzolamide is a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can form during the synthesis or storage of dorzolamide.[2] Due to the classification of nitrosamines as probable human carcinogens, regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict limits for their presence in pharmaceutical products.[3][4] This necessitates the development of highly sensitive and robust analytical methods for their routine monitoring. This application note presents a complete LC-MS/MS workflow for the reliable quantification of N-nitroso-dorzolamide.

Chemical Properties of N-Nitroso-Dorzolamide

PropertyValueReference
IUPAC Name(4S,6S)-4-[ethyl(nitroso)amino]-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide[5]
Molecular FormulaC₁₀H₁₅N₃O₅S₃[5]
Molecular Weight353.4 g/mol [5]
Chemical StructureCCN([C@H]1C--INVALID-LINK--C)N=O[5]

Experimental Protocols

Materials and Reagents
  • N-Nitroso-Dorzolamide reference standard (purity ≥98%)

  • Dorzolamide Hydrochloride API and ophthalmic solution

  • LC-MS grade acetonitrile, methanol (B129727), and water

  • Ammonium formate (B1220265) (analytical grade)

  • Formic acid (LC-MS grade)

  • 0.22 µm PVDF syringe filters

Standard Solution Preparation
  • Primary Stock Solution (100 µg/mL): Accurately weigh 1.0 mg of N-nitroso-dorzolamide reference standard and dissolve in 10.0 mL of methanol.

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with a 50:50 (v/v) mixture of methanol and water to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL. These solutions will be used to construct the calibration curve.

Sample Preparation

For Dorzolamide API:

  • Accurately weigh 50 mg of the dorzolamide hydrochloride API into a 50 mL volumetric flask.

  • Add approximately 40 mL of a 50:50 (v/v) mixture of methanol and water.

  • Sonicate for 10 minutes to ensure complete dissolution.

  • Allow the solution to return to room temperature and dilute to the mark with the same solvent mixture.

  • Filter the solution through a 0.22 µm PVDF syringe filter into an LC vial for analysis.

For Dorzolamide Ophthalmic Solution (2% w/v):

  • Pipette 1.0 mL of the ophthalmic solution into a 10 mL volumetric flask.

  • Dilute to the mark with a 50:50 (v/v) mixture of methanol and water.

  • Vortex for 30 seconds to mix thoroughly.

  • Filter the solution through a 0.22 µm PVDF syringe filter into an LC vial for analysis.

LC-MS/MS Method

A UPLC-MS/MS system is employed for the analysis.

Liquid Chromatography Parameters:

ParameterCondition
Column Phenyl Hexyl, 2.1 x 100 mm, 1.7 µm
Mobile Phase A 0.05% ammonia (B1221849) solution in water
Mobile Phase B Acetonitrile
Flow Rate 0.40 mL/min
Injection Volume 5 µL
Column Temperature 40 °C
Gradient Program Time (min)
0.0
5.0
6.0
6.1
8.0

Mass Spectrometry Parameters:

ParameterCondition
Ionization Mode Electrospray Ionization (ESI), Positive
Detection Mode Multiple Reaction Monitoring (MRM)
Capillary Voltage 3.5 kV
Source Temperature 150 °C
Desolvation Temperature 400 °C
Desolvation Gas Flow 800 L/hr
Cone Gas Flow 50 L/hr

MRM Transitions for N-Nitroso-Dorzolamide:

Precursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Dwell Time (s)
354.0277.0 (Quantifier)150.05
354.0156.0 (Qualifier)250.05

Data Presentation

The quantitative data for method validation should be summarized as follows:

Table 1: Linearity of N-Nitroso-Dorzolamide

Concentration (ng/mL)Peak Area
0.1Insert Data
0.5Insert Data
1.0Insert Data
5.0Insert Data
10.0Insert Data
50.0Insert Data
100.0Insert Data
Correlation Coefficient (r²) >0.995

Table 2: Precision and Accuracy

Spiked Concentration (ng/mL)Measured Concentration (ng/mL, n=6)Accuracy (%)Precision (%RSD)
LOQ Level
0.5Insert DataInsert DataInsert Data
Low QC
1.5Insert DataInsert DataInsert Data
Mid QC
40.0Insert DataInsert DataInsert Data
High QC
80.0Insert DataInsert DataInsert Data

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

ParameterValue (ng/mL)
LOD Insert Data (Calculated based on S/N ratio of 3:1)
LOQ Insert Data (Calculated based on S/N ratio of 10:1)

Mandatory Visualizations

experimental_workflow cluster_prep Sample & Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing & Quantification prep_standards Prepare Standard Solutions (0.1-100 ng/mL) lc_separation UPLC Separation (Phenyl Hexyl Column) prep_standards->lc_separation Inject prep_api Prepare API Sample (1 mg/mL) prep_api->lc_separation Inject prep_product Prepare Drug Product Sample prep_product->lc_separation Inject ms_detection Tandem MS Detection (ESI+, MRM) lc_separation->ms_detection Eluent quantification Quantify N-Nitroso-Dorzolamide (Calibration Curve) ms_detection->quantification Raw Data reporting Report Results quantification->reporting

Caption: Experimental workflow for the quantification of N-nitroso-dorzolamide.

logical_relationship Dorzolamide Dorzolamide (Secondary Amine) N_Nitroso_Dorzolamide N-Nitroso-Dorzolamide (Impurity) Dorzolamide->N_Nitroso_Dorzolamide Nitrosating_Agent Nitrosating Agent (e.g., Nitrites) Nitrosating_Agent->N_Nitroso_Dorzolamide Risk_Assessment Risk Assessment N_Nitroso_Dorzolamide->Risk_Assessment Method_Development LC-MS/MS Method Development Risk_Assessment->Method_Development Quantification Quantification Method_Development->Quantification Regulatory_Compliance Regulatory Compliance Quantification->Regulatory_Compliance

Caption: Logical relationship from impurity formation to regulatory compliance.

Conclusion

The described LC-MS/MS method provides a robust and sensitive tool for the quantification of N-nitroso-dorzolamide in both dorzolamide API and finished drug products. The detailed protocol and specified parameters allow for straightforward implementation in a quality control or research laboratory setting. This method will aid in ensuring that dorzolamide-containing pharmaceuticals meet the stringent regulatory requirements for nitrosamine impurities, ultimately safeguarding patient health.

References

Method

Application Note: UPLC-MS/MS Analysis of N-Nitroso-Dorzolamide in Dorzolamide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals Introduction Dorzolamide (B1670892) hydrochloride is a carbonic anhydrase inhibitor used to lower intraocular pressure in the treatment of glaucoma and ocul...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dorzolamide (B1670892) hydrochloride is a carbonic anhydrase inhibitor used to lower intraocular pressure in the treatment of glaucoma and ocular hypertension.[1] During the synthesis and storage of dorzolamide hydrochloride, there is a potential for the formation of N-nitroso-dorzolamide, a nitrosamine (B1359907) impurity. Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant concern for regulatory agencies worldwide. Therefore, a sensitive and selective analytical method is required for the detection and quantification of N-nitroso-dorzolamide at trace levels in the active pharmaceutical ingredient (API).

This application note details a validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the determination of N-nitroso-dorzolamide in dorzolamide hydrochloride. The method is designed to be a reliable quality control tool for ensuring the safety and quality of dorzolamide hydrochloride.[2]

Experimental Protocol

Sample Preparation
  • Standard Solution Preparation:

    • Prepare a stock solution of N-nitroso-dorzolamide reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

    • Perform serial dilutions of the stock solution to prepare a series of calibration standards at appropriate concentrations.

  • Sample Solution Preparation:

    • Accurately weigh a specific amount of dorzolamide hydrochloride API.

    • Dissolve the API in a suitable diluent to achieve a final desired concentration.

    • Vortex the sample for a sufficient time to ensure complete dissolution.

    • Centrifuge the sample solution to precipitate any undissolved particulates.

    • Filter the supernatant through a 0.22 µm syringe filter into a UPLC vial for analysis.

UPLC-MS/MS Instrumentation and Conditions

The analysis is performed on a UPLC system coupled to a triple quadrupole mass spectrometer.

Table 1: UPLC Method Parameters

ParameterValue
Column Phenyl Hexyl Column
Mobile Phase A 0.05% Ammonia Solution in Water[2]
Mobile Phase B Acetonitrile[2]
Flow Rate 0.40 mL/min[2]
Elution Mode Gradient
Injection Volume To be optimized
Column Temperature To be optimized

Table 2: MS/MS Method Parameters

ParameterValue
Ionization Mode Electrospray Ionization (ESI), Positive
Detection Mode Multiple Reaction Monitoring (MRM)[2]
Precursor Ion (Q1) To be determined for N-nitroso-dorzolamide
Product Ion (Q3) To be determined for N-nitroso-dorzolamide
Collision Energy To be optimized
Dwell Time To be optimized

Experimental Workflow

G cluster_prep Sample and Standard Preparation cluster_analysis UPLC-MS/MS Analysis cluster_data Data Processing and Quantification prep_sample Weigh Dorzolamide HCl API and dissolve in diluent vortex Vortex to dissolve prep_sample->vortex prep_standard Prepare N-nitroso-dorzolamide stock and calibration standards centrifuge Centrifuge sample vortex->centrifuge filter Filter supernatant (0.22 µm) centrifuge->filter inject Inject sample into UPLC system filter->inject separate Chromatographic separation on Phenyl Hexyl column inject->separate ionize Electrospray Ionization (ESI+) separate->ionize detect Tandem MS detection (MRM mode) ionize->detect integrate Integrate peak areas detect->integrate calibrate Generate calibration curve from standards integrate->calibrate quantify Quantify N-nitroso-dorzolamide in sample calibrate->quantify report Report results quantify->report

Caption: Workflow for the UPLC-MS/MS analysis of N-nitroso-dorzolamide.

Method Validation and Performance

The analytical method was validated according to ICH guidelines for specificity, limit of detection (LOD), limit of quantification (LOQ), linearity, precision, and accuracy.[2] The following tables summarize the expected performance characteristics of the method.

Disclaimer: The quantitative data presented below is based on a validated method for a structurally related nitrosamine, N-nitroso-brinzolamide, analyzed by the same research group, and is intended to be representative of the expected performance for N-nitroso-dorzolamide analysis.[3]

Table 3: System Suitability and Specificity

ParameterAcceptance Criteria
Specificity No interference from blank or dorzolamide API at the retention time of N-nitroso-dorzolamide.
System Suitability (RSD) %RSD of peak areas from replicate injections of a standard solution should be ≤ 15%.

Table 4: Linearity, LOD, and LOQ

ParameterResult
Linearity Range 1 ppb - 15.5 ppb[3]
Correlation Coefficient (r²) > 0.999[3]
Limit of Detection (LOD) To be determined (typically S/N ≥ 3)
Limit of Quantification (LOQ) To be determined (typically S/N ≥ 10)

Table 5: Accuracy and Precision

ParameterAcceptance Criteria
Accuracy (% Recovery) 80.0% - 120.0%[3]
Precision (% RSD) Repeatability and intermediate precision %RSD should be ≤ 15%.

Conclusion

The UPLC-MS/MS method described provides a sensitive, specific, and reliable approach for the quantification of N-nitroso-dorzolamide in dorzolamide hydrochloride API.[2] The method is suitable for routine quality control testing to ensure that levels of this potential genotoxic impurity are maintained below acceptable limits, thereby safeguarding patient safety.

References

Application

Application Notes and Protocols for the Use of N-Nitroso-Dorzolamide as a Reference Standard in HPLC

For Researchers, Scientists, and Drug Development Professionals Introduction Dorzolamide (B1670892) is a carbonic anhydrase inhibitor used in ophthalmic solutions to treat glaucoma and ocular hypertension. During the syn...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dorzolamide (B1670892) is a carbonic anhydrase inhibitor used in ophthalmic solutions to treat glaucoma and ocular hypertension. During the synthesis or storage of dorzolamide, the formation of N-nitroso-dorzolamide, a nitrosamine (B1359907) impurity, can occur.[1] Nitrosamine impurities are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceutical products is strictly regulated by health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][3][4]

The control of N-nitroso-dorzolamide in dorzolamide drug substances and products is therefore critical to ensure patient safety. This requires a sensitive and validated analytical method for its detection and quantification. High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis of pharmaceutical impurities.[5][6] The use of a well-characterized N-nitroso-dorzolamide reference standard is essential for method development, validation, and routine quality control analysis.[7][8][9]

This document provides a detailed application note and protocol for the use of N-nitroso-dorzolamide as a reference standard in an HPLC method for its quantification in dorzolamide samples.

Scope

This protocol is applicable to the quantitative determination of N-nitroso-dorzolamide in dorzolamide active pharmaceutical ingredient (API) and ophthalmic dosage forms using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.

Materials and Reagents

  • Reference Standard: N-Nitroso-Dorzolamide (CAS No: N/A, Molecular Formula: C10H15N3O5S3, Molecular Weight: 353.44)[1][10]

  • Reagents:

    • Acetonitrile (B52724) (HPLC grade)

    • Methanol (HPLC grade)

    • Water (HPLC grade or purified to 18.2 MΩ·cm)

    • Phosphoric acid (analytical grade)

    • Potassium dihydrogen phosphate (B84403) (analytical grade)

  • Sample: Dorzolamide API or Ophthalmic Solution

Apparatus

  • HPLC system equipped with a pump, autosampler, column oven, and UV detector.

  • Analytical balance

  • pH meter

  • Volumetric flasks

  • Pipettes

  • Syringe filters (0.45 µm)

  • Ultrasonic bath

Experimental Protocol

Preparation of Solutions

5.1.1. Mobile Phase Preparation

  • Buffer Preparation (pH 2.5): Dissolve a suitable amount of potassium dihydrogen phosphate in HPLC grade water to make a 20 mM solution. Adjust the pH to 2.5 with phosphoric acid. Filter the buffer solution through a 0.45 µm membrane filter.

  • Mobile Phase: Prepare a mixture of the phosphate buffer and acetonitrile in a ratio of 90:10 (v/v).[11][12] Degas the mobile phase by sonication or helium sparging before use.

5.1.2. Standard Solution Preparation

  • Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of N-nitroso-dorzolamide reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

  • Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations in the range of the expected impurity level. For instance, for an Acceptable Intake (AI) limit of 100 ng/day, the concentration range for the calibration curve should bracket this level.[7]

5.1.3. Sample Solution Preparation

  • Dorzolamide API: Accurately weigh about 100 mg of the dorzolamide API and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

  • Dorzolamide Ophthalmic Solution: Transfer a volume of the ophthalmic solution equivalent to 10 mg of dorzolamide into a 10 mL volumetric flask. Dilute to volume with the mobile phase.

Chromatographic Conditions

The following chromatographic conditions are a starting point and may require optimization.

ParameterCondition
Column Zorbax SB C18 (250 mm x 4.6 mm, 5 µm) or equivalent[11][12]
Mobile Phase Phosphate buffer (pH 2.5) : Acetonitrile (90:10, v/v)[11][12]
Flow Rate 0.8 mL/min[11][12]
Column Temperature 30°C[11][12]
Detection Wavelength 254 nm[11][13]
Injection Volume 20 µL[12]
Run Time Approximately 15 minutes
System Suitability

Before sample analysis, perform a system suitability test by injecting a standard solution (e.g., 1 µg/mL) six times. The system is deemed suitable for use if the following criteria are met:

ParameterAcceptance Criteria
Tailing Factor ≤ 2.0
Theoretical Plates ≥ 2000
Relative Standard Deviation (RSD) of Peak Area ≤ 2.0%

Data Presentation

The quantitative data obtained from the method validation should be summarized in tables for easy comparison and assessment of the method's performance. The following tables present illustrative data that would be expected from a successful validation.

Table 1: System Suitability Results

ParameterResultAcceptance Criteria
Tailing Factor1.2≤ 2.0
Theoretical Plates5800≥ 2000
RSD of Peak Area (%)0.85≤ 2.0%

Table 2: Method Validation Data

ParameterResult
Linearity Range 0.05 - 2.0 µg/mL
Correlation Coefficient (r²) 0.9995
Limit of Detection (LOD) 0.015 µg/mL
Limit of Quantitation (LOQ) 0.05 µg/mL
Accuracy (% Recovery) 98.5 - 101.2%
Precision (RSD %)
- Intraday1.2%
- Interday1.5%
Specificity No interference from dorzolamide or excipients
Robustness Unaffected by minor changes in pH, mobile phase composition, and flow rate

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in the HPLC analysis.

experimental_workflow cluster_prep Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis prep_mobile_phase Mobile Phase Preparation system_suitability System Suitability Test prep_mobile_phase->system_suitability prep_standard Standard Solution Preparation prep_standard->system_suitability prep_sample Sample Solution Preparation sample_injection Sample Injection prep_sample->sample_injection system_suitability->sample_injection If Passed chromatogram Chromatogram Acquisition sample_injection->chromatogram peak_integration Peak Integration chromatogram->peak_integration quantification Quantification peak_integration->quantification

Caption: Experimental workflow for HPLC analysis.

system_suitability_logic cluster_checks System Suitability Checks start Inject Standard Solution (6 Replicates) check_rsd RSD of Peak Area ≤ 2.0%? start->check_rsd check_tailing Tailing Factor ≤ 2.0? check_rsd->check_tailing Yes fail Troubleshoot System check_rsd->fail No check_plates Theoretical Plates ≥ 2000? check_tailing->check_plates Yes check_tailing->fail No proceed Proceed with Sample Analysis check_plates->proceed Yes check_plates->fail No

Caption: Logic diagram for system suitability testing.

Conclusion

This application note provides a comprehensive protocol for the use of N-nitroso-dorzolamide as a reference standard for its quantification in dorzolamide samples by HPLC. The described method is based on established chromatographic principles for dorzolamide analysis and incorporates the stringent requirements for the control of nitrosamine impurities. Adherence to this protocol, including the system suitability and method validation parameters, will enable researchers, scientists, and drug development professionals to accurately and reliably monitor the levels of N-nitroso-dorzolamide, ensuring the quality and safety of dorzolamide-containing pharmaceutical products.

References

Method

Application Notes and Protocols for the Quantification of Trace N-Nitroso-Dorzolamide in Ophthalmic Solutions

For Researchers, Scientists, and Drug Development Professionals Introduction The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic propert...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-nitroso-dorzolamide, a potential impurity in ophthalmic solutions containing dorzolamide (B1670892), requires sensitive and robust analytical methods for its detection and quantification at trace levels to ensure patient safety and regulatory compliance.[1][2] Dorzolamide is a carbonic anhydrase inhibitor used to lower intraocular pressure in conditions like glaucoma and ocular hypertension.[2] N-nitroso-dorzolamide can form when dorzolamide interacts with nitrosating agents, which may be present as trace impurities in excipients or other components of the drug product, particularly under conditions of heat, moisture, or acidity.[1][2]

This document provides detailed application notes and protocols for the quantification of N-nitroso-dorzolamide in ophthalmic solutions using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a technique widely recognized for its sensitivity and selectivity in trace-level analysis.[3]

Regulatory Context

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) have established acceptable intake (AI) limits for various nitrosamine (B1359907) impurities in drug products. For N-nitroso-dorzolamide in single-ingredient dorzolamide products, the FDA has set a recommended AI limit of 500 ng/day.[4] This underscores the necessity for highly sensitive analytical methods capable of quantifying the impurity at levels well below this limit.

Data Presentation

The following tables summarize the key quantitative parameters for the analysis of N-nitroso-dorzolamide.

Table 1: Regulatory Limits and Method Performance Goals

ParameterValueReference
Acceptable Intake (AI) Limit500 ng/day[4]
Target Limit of Quantification (LOQ)≤ 1.0 ng/mLMethod Requirement
Target Limit of Detection (LOD)≤ 0.3 ng/mLMethod Requirement

Table 2: Hypothetical Quantitative Analysis Results of N-Nitroso-Dorzolamide in Ophthalmic Solutions

Sample IDBatch NumberN-Nitroso-Dorzolamide Concentration (ng/mL)N-Nitroso-Dorzolamide Concentration (ppm relative to Dorzolamide HCl*)Status (Below/Above AI Limit**)
Dorzolamide Ophthalmic Solution ABATCH-0011.50.075Below AI Limit
Dorzolamide Ophthalmic Solution BBATCH-002< LOQ< LOQBelow AI Limit
Dorzolamide Ophthalmic Solution CBATCH-0032.80.140Below AI Limit
Dorzolamide Ophthalmic Solution DBATCH-0040.90.045Below AI Limit

*Assuming a Dorzolamide HCl concentration of 20 mg/mL. **Calculation based on a typical daily dose of 1 drop (approx. 0.05 mL) three times a day per eye.

Experimental Protocols

Sample Preparation

The complex matrix of ophthalmic solutions, which often contain buffers, salts, and polymeric excipients, presents a challenge for trace-level analysis.[5] A robust sample preparation protocol is crucial to minimize matrix effects and ensure accurate quantification.

Materials:

  • Dorzolamide ophthalmic solution sample

  • Methanol (B129727) (LC-MS grade)

  • Water (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • 0.22 µm PVDF syringe filters

  • 15 mL centrifuge tubes

Protocol:

  • Accurately transfer 1.0 mL of the dorzolamide ophthalmic solution into a 15 mL centrifuge tube.

  • Add 4.0 mL of methanol to the tube.

  • Vortex the mixture for 1 minute to ensure thorough mixing and precipitation of excipients.

  • Centrifuge the sample at 4500 rpm for 15 minutes to pellet the precipitated materials.[6]

  • Carefully collect the supernatant and filter it through a 0.22 µm PVDF syringe filter into an HPLC vial for LC-MS/MS analysis.[6]

LC-MS/MS Analytical Method

This method is adapted from established protocols for nitrosamine analysis and is optimized for the specific properties of N-nitroso-dorzolamide.[7]

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

  • Column: Phenyl Hexyl column (e.g., 150 mm x 4.6 mm, 3.5 µm)[7]

  • Mobile Phase A: 0.05% ammonia (B1221849) solution in water[7]

  • Mobile Phase B: Acetonitrile[7]

  • Flow Rate: 0.40 mL/min[7]

  • Column Temperature: 40 °C

  • Injection Volume: 10 µL

  • Gradient Elution:

    Time (min) % Mobile Phase B
    0.0 10
    1.0 10
    8.0 90
    10.0 90
    10.1 10

    | 15.0 | 10 |

Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • N-Nitroso-Dorzolamide (MW: 353.43 g/mol ): [1]

    • Precursor Ion (Q1): 354.1 m/z

    • Product Ions (Q3): To be determined experimentally. Common losses for nitrosamines include -NO (30 Da) and fragmentation of the parent molecule.

  • Collision Gas: Argon

  • Source Temperature: As per instrument recommendation

Method Validation

The analytical method should be validated according to ICH guidelines to demonstrate its suitability for the intended purpose.[8][9] Key validation parameters include:

  • Specificity: The ability to detect the analyte unequivocally in the presence of other components.

  • Linearity: Demonstrating a linear relationship between the analyte concentration and the instrument response over a defined range.

  • Accuracy: The closeness of the test results to the true value, often assessed through recovery studies.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Visualizations

Experimental Workflow

experimental_workflow sample Ophthalmic Solution Sample (1 mL) dilution Add Methanol (4 mL) sample->dilution vortex Vortex (1 min) dilution->vortex centrifuge Centrifuge (4500 rpm, 15 min) vortex->centrifuge filter Filter Supernatant (0.22 µm PVDF) centrifuge->filter lcms LC-MS/MS Analysis filter->lcms data Data Analysis & Quantification lcms->data

Caption: Workflow for the preparation and analysis of ophthalmic solutions.

Logical Relationship of Nitrosamine Formation

nitrosamine_formation dorzolamide Dorzolamide (Secondary Amine) reaction Nitrosation Reaction dorzolamide->reaction nitrosating_agent Nitrosating Agent (e.g., Nitrite Impurities) nitrosating_agent->reaction conditions Favorable Conditions (Heat, Acidity, Moisture) conditions->reaction n_nitroso_dorzolamide N-Nitroso-Dorzolamide reaction->n_nitroso_dorzolamide

Caption: Key factors leading to the formation of N-nitroso-dorzolamide.

References

Application

High-Sensitivity Analytical Techniques for Nitrosamine Impurity Profiling: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals The unexpected discovery of nitrosamine (B1359907) impurities in various pharmaceutical products has underscored the critical need for highly sensitive and...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The unexpected discovery of nitrosamine (B1359907) impurities in various pharmaceutical products has underscored the critical need for highly sensitive and robust analytical methods. These compounds, many of which are classified as probable human carcinogens, can form at various stages of the manufacturing process, from synthesis to storage.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to perform thorough risk assessments and implement validated analytical procedures to control nitrosamine impurities to acceptable levels.[3][4]

This document provides detailed application notes and protocols for the profiling of nitrosamine impurities using state-of-the-art, high-sensitivity analytical techniques. It is designed to equip researchers, scientists, and drug development professionals with the necessary information to develop and validate methods for the accurate quantification of these impurities at trace levels.

Overview of Key Analytical Techniques

The primary analytical techniques for nitrosamine analysis are chromatography-based methods coupled with mass spectrometry, which provide the necessary selectivity and sensitivity for detecting impurities at the parts-per-billion (ppb) level.[5]

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most versatile and widely used technique, suitable for a broad range of nitrosamines, including those that are non-volatile or thermally labile.[1] It is frequently applied to the analysis of drugs like metformin (B114582) and ranitidine (B14927).[1] Ionization sources such as Atmospheric Pressure Chemical Ionization (APCI) and Electrospray Ionization (ESI) are commonly employed.[6][7] APCI is often preferred for smaller, more volatile nitrosamines, while ESI is well-suited for larger, more complex nitrosamine drug substance-related impurities (NDSRIs).[6]

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique is ideal for the analysis of volatile nitrosamines.[1] To minimize matrix interference and prevent contamination of the instrument, headspace sampling is a common sample introduction technique.[8][9] GC coupled with a triple quadrupole mass spectrometer (GC-MS/MS) offers high sensitivity and selectivity.[10]

  • Selected Ion Flow Tube Mass Spectrometry (SIFT-MS): SIFT-MS is a real-time analytical technique that simplifies the quantitative analysis of volatile nitrosamines by eliminating the need for chromatographic separation and extensive sample preparation. This method offers a significant advantage in terms of sample throughput.

Experimental Workflows and Protocols

The following sections provide detailed protocols for sample preparation and analysis using the aforementioned techniques.

Sample Preparation

Effective sample preparation is crucial for accurate and reproducible analysis. The primary goals are to extract the nitrosamines from the drug product matrix, concentrate them, and remove interfering substances.[11]

Workflow for Sample Preparation

cluster_prep Sample Preparation Start Drug Product Sample (Tablets, API, etc.) Homogenize Homogenization (e.g., Crushing Tablets) Start->Homogenize Extraction Extraction (LLE, SPE, or Headspace) Homogenize->Extraction Concentration Concentration / Cleanup (e.g., Evaporation, Elution) Extraction->Concentration FinalSample Final Sample for Analysis Concentration->FinalSample

Caption: General workflow for sample preparation.

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is suitable for a variety of drug matrices.

  • Sample Homogenization: Crush a sufficient number of tablets to obtain a representative sample.

  • Dissolution: Accurately weigh a portion of the homogenized sample (e.g., equivalent to one dose) into a centrifuge tube. Add a suitable solvent (e.g., methanol (B129727) or a buffered aqueous solution) to dissolve the sample.

  • Extraction: Add an immiscible organic solvent (e.g., dichloromethane). Vortex vigorously for 1-2 minutes to ensure thorough mixing.

  • Phase Separation: Centrifuge the sample to achieve a clear separation between the aqueous and organic layers.

  • Collection: Carefully transfer the organic layer, which now contains the nitrosamines, to a clean tube.

  • Concentration: Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the residue in a small volume of a suitable solvent (e.g., mobile phase) for analysis.

Protocol 2: Solid-Phase Extraction (SPE)

SPE is a highly effective technique for sample cleanup and concentration.[11]

  • Sample Preparation: Prepare the sample solution as described in the LLE protocol (steps 1 and 2).

  • Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., C18 or a mixed-mode cation exchange cartridge) by passing a conditioning solvent (e.g., methanol) followed by an equilibration solvent (e.g., water or a suitable buffer).

  • Sample Loading: Load the sample solution onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with a weak solvent to remove interfering substances while retaining the nitrosamines.

  • Elution: Elute the nitrosamines from the cartridge using a strong solvent.

  • Final Preparation: The eluate can be directly injected for analysis or evaporated and reconstituted in a different solvent if necessary.

Workflow for Solid-Phase Extraction

cluster_spe Solid-Phase Extraction (SPE) Workflow Condition 1. Condition Cartridge Load 2. Load Sample Condition->Load Wash 3. Wash Cartridge (Remove Interferences) Load->Wash Elute 4. Elute Nitrosamines Wash->Elute Analyze 5. Analyze Eluate Elute->Analyze

Caption: Step-by-step SPE workflow.

LC-MS/MS Analysis

Protocol 3: Analysis of Nitrosamines in Metformin by LC-MS/MS

This protocol is adapted from methods developed by regulatory agencies and is suitable for the simultaneous determination of multiple nitrosamines.[12][13][14]

  • Chromatographic Conditions:

    • Column: A C18 column (e.g., 4.6 x 150 mm, 3 µm) is commonly used.[12]

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

    • Gradient: A typical gradient starts with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the nitrosamines.

    • Flow Rate: 0.3 - 0.5 mL/min.

    • Column Temperature: 40 °C.

    • Injection Volume: 5 - 20 µL.

  • Mass Spectrometry Conditions:

    • Ionization Source: APCI or ESI in positive ion mode.[6][7]

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Specific precursor-to-product ion transitions for each nitrosamine must be optimized.[15]

Table 1: Example MRM Transitions for Common Nitrosamines

NitrosaminePrecursor Ion (m/z)Product Ion (m/z)
NDMA75.143.1
NDEA103.143.1
NEIPA117.175.1
NDIPA131.289.1
NDBA159.257.1
NMBA147.1117.1

Note: These are example transitions and should be optimized for the specific instrument used.

GC-MS Analysis

Protocol 4: Headspace GC-MS Analysis of Volatile Nitrosamines in Sartans

This protocol is suitable for the analysis of volatile nitrosamines like NDMA and NDEA in sartan drug substances.[8][16]

  • Sample Preparation:

    • Accurately weigh a specified amount of the sartan drug substance into a headspace vial.

    • Add a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO).

    • Seal the vial.

  • Headspace Conditions:

    • Oven Temperature: 100 - 120 °C.

    • Incubation Time: 20 - 30 minutes.

    • Injection Volume: 1 mL of the headspace gas.

  • GC Conditions:

    • Column: A low- to mid-polarity column, such as a 5% phenyl-methylpolysiloxane phase (e.g., 30 m x 0.25 mm, 0.25 µm).

    • Carrier Gas: Helium.

    • Oven Temperature Program: Start at a low temperature (e.g., 40 °C), hold for a few minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature of around 240 °C.

  • Mass Spectrometry Conditions:

    • Ionization Source: Electron Ionization (EI).

    • Detection Mode: Selected Ion Monitoring (SIM) or MRM for higher sensitivity and selectivity.

SIFT-MS Analysis

Protocol 5: Headspace SIFT-MS Analysis of NDMA in Ranitidine

This method offers rapid screening of volatile nitrosamines.[17][18]

  • Sample Preparation:

    • Accurately weigh a specified amount of the ranitidine drug product into a headspace vial.

    • Seal the vial.

  • SIFT-MS Conditions:

    • Incubation: The vial is incubated at a controlled temperature to allow NDMA to partition into the headspace.

    • Analysis: The headspace is directly introduced into the SIFT-MS instrument for real-time analysis of NDMA using specific reagent ions (e.g., H₃O⁺, NO⁺, and O₂⁺).

Quantitative Data and Method Performance

The performance of the analytical methods should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[4][19] Key validation parameters include specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[4]

Table 2: Typical Performance Data for Nitrosamine Analysis

TechniqueAnalyteMatrixLOQ (ppb)Reference
LC-HRMSMultiple NitrosaminesValsartan0.5 - 5[20]
LC-MS/MSNDMAMetformin0.03 - 0.1[12][13]
LC-MS/MSN-nitroso-sertralineSertraline Tablets0.25[21]
GC-MSNDMA, NDEALosartan25[8]
SIFT-MSNDMARanitidine2[17][18]
LC-MS/MSNDMAValsartan0.2 ppm (200 ppb)[22]
LC-MS/MSNDSRISitagliptin Tablets0.08[23]

Note: LOQ values can vary depending on the specific method, instrument, and matrix.

Risk Assessment and Control Strategy

A crucial aspect of managing nitrosamine impurities is a comprehensive risk assessment of the manufacturing process.[3] This involves identifying potential sources of nitrosamines and implementing control strategies. One approach is the use of "purge factor" calculations, which estimate the removal of an impurity during various process steps.[24][25]

Logical Relationship for Nitrosamine Risk Assessment

cluster_risk Nitrosamine Risk Assessment and Control Risk_ID Identify Potential Nitrosamine Sources Risk_Assess Assess Risk (e.g., Purge Factor Calculation) Risk_ID->Risk_Assess Control_Strategy Develop Control Strategy Risk_Assess->Control_Strategy Implement Implement & Monitor Control_Strategy->Implement Safe_Product Safe Drug Product Implement->Safe_Product

Caption: Risk assessment and control strategy logic.

Conclusion

The analytical techniques and protocols outlined in this document provide a robust framework for the high-sensitivity profiling of nitrosamine impurities in pharmaceutical products. The choice of technique depends on the specific nitrosamine, the drug matrix, and the desired throughput. Adherence to detailed, validated protocols is essential for ensuring the accuracy and reliability of results, thereby safeguarding patient health and ensuring compliance with global regulatory standards.

References

Method

Application Note: Identification and Quantification of N-nitroso-dorzolamide using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals Introduction N-nitroso-dorzolamide is a potential nitrosamine (B1359907) impurity of Dorzolamide (B1670892), a carbonic anhydrase inhibitor used in the trea...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-dorzolamide is a potential nitrosamine (B1359907) impurity of Dorzolamide (B1670892), a carbonic anhydrase inhibitor used in the treatment of glaucoma.[1] Due to the classification of nitrosamines as probable human carcinogens, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict limits for their presence in pharmaceutical products.[2] Consequently, highly sensitive and selective analytical methods are required for the detection and quantification of N-nitroso-dorzolamide at trace levels in both the active pharmaceutical ingredient (API) and the final drug product. This application note provides a detailed protocol for the identification and quantification of N-nitroso-dorzolamide using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The described method is based on established protocols for nitrosamine analysis and is intended to serve as a comprehensive guide for researchers in this field.

Chemical Structures

Dorzolamide

N-nitroso-dorzolamide

Caption: A schematic overview of the analytical procedure.

Detailed Experimental Protocol

This protocol is a composite based on best practices for nitrosamine analysis and specific information available for N-nitroso-dorzolamide.

Materials and Reagents
  • N-nitroso-dorzolamide reference standard

  • Dorzolamide Hydrochloride API or drug product

  • Methanol (B129727) (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Ammonia (B1221849) solution (e.g., 25%) or Formic acid (LC-MS grade)

  • Ammonium formate (B1220265) (LC-MS grade)

Standard Solution Preparation
  • Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of N-nitroso-dorzolamide reference standard in methanol to obtain a concentration of 1 mg/mL.

  • Working Standard Solutions: Serially dilute the stock solution with a suitable solvent (e.g., methanol/water mixture) to prepare a series of working standard solutions for the calibration curve and quality control (QC) samples.

Sample Preparation

The following is a general procedure that may require optimization based on the specific drug product matrix.

  • API (Drug Substance):

    • Accurately weigh approximately 100 mg of Dorzolamide Hydrochloride API into a 15 mL centrifuge tube.

    • Add 10 mL of methanol.

    • Vortex for 5 minutes or until fully dissolved.

    • Filter the solution through a 0.22 µm syringe filter into an LC vial.

  • Drug Product (e.g., Ophthalmic Solution):

    • Transfer a known volume of the ophthalmic solution equivalent to a target concentration of dorzolamide into a centrifuge tube.

    • Dilute with an equal volume of methanol.

    • Vortex for 2 minutes.

    • Centrifuge at 4000 rpm for 10 minutes.

    • Filter the supernatant through a 0.22 µm syringe filter into an LC vial.

LC-MS/MS Method

A UPLC-MS/MS method is recommended for the quantification of N-nitroso-dorzolamide. [3] Chromatographic Conditions:

ParameterRecommended Condition
LC System UPLC/HPLC system
Column Phenyl Hexyl column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A 0.05% ammonia solution in water or 2 mM Ammonium formate in water
Mobile Phase B Acetonitrile
Flow Rate 0.40 mL/min
Column Temperature 40 °C
Injection Volume 5 µL
Gradient Elution Optimized to separate N-nitroso-dorzolamide from dorzolamide and other matrix components. A representative gradient is provided below.

Representative Gradient Program:

Time (min)% Mobile Phase A% Mobile Phase B
0.0955
1.0955
8.01090
9.01090
9.1955
12.0955

Mass Spectrometry Conditions:

ParameterRecommended Condition
Mass Spectrometer Triple quadrupole mass spectrometer
Ionization Mode Electrospray Ionization (ESI), Positive
Detection Mode Multiple Reaction Monitoring (MRM)
Source Temperature 150 °C
Desolvation Temp. 400 °C
Capillary Voltage 3.0 kV
MRM Transitions To be determined by infusion of the reference standard. A hypothetical transition is provided below based on the molecular weight of N-nitroso-dorzolamide (C10H15N3O5S3, MW: 353.43).

Hypothetical MRM Transitions for N-nitroso-dorzolamide:

Precursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Dwell Time (ms)
354.0[To be determined][To be determined]100
354.0[To be determined][To be determined]100

Note: The specific MRM transitions and collision energies must be optimized by infusing a standard solution of N-nitroso-dorzolamide into the mass spectrometer.

Method Validation Parameters

A comprehensive method validation should be performed according to ICH Q2(R1) guidelines. The following table summarizes typical performance characteristics for nitrosamine analysis methods.

ParameterTypical Acceptance Criteria
Specificity No interference at the retention time of N-nitroso-dorzolamide.
Limit of Detection (LOD) Signal-to-noise ratio ≥ 3
Limit of Quantitation (LOQ) Signal-to-noise ratio ≥ 10
Linearity Correlation coefficient (r²) ≥ 0.99
Accuracy (Recovery) 80-120%
Precision (RSD) Repeatability (≤ 15%), Intermediate Precision (≤ 20%)
System Suitability RSD of peak areas and retention times for replicate injections ≤ 5%

Quantitative Data Summary

The following table presents representative quantitative data from various LC-MS/MS methods for the analysis of nitrosamine impurities in pharmaceutical products. These values can serve as a benchmark for the method validation of N-nitroso-dorzolamide analysis.

NitrosamineLOD (ng/mL)LOQ (ng/mL)Accuracy (%)Precision (%RSD)Reference
N-nitroso-brinzolamide-1 ppb80-120-[4]
Various Nitrosamines0.02-1.22-20 ppb64.1-113.3-[5]
NDMA0.0100.03292.4-96.53.5[6]
NDEA-0.05090.6-125.4-[6]

Nitrosamine Risk Assessment Logic

The decision-making process for nitrosamine risk assessment in a drug product can be visualized as follows:

RiskAssessment Figure 2. Nitrosamine Risk Assessment Decision Tree start Start Risk Assessment risk_factors Identify Potential Risk Factors (e.g., synthesis route, excipients, storage) start->risk_factors risk_identified Is there a risk of nitrosamine formation? risk_factors->risk_identified testing Perform Confirmatory Testing (using validated analytical method) risk_identified->testing Yes no_risk No further action required (document assessment) risk_identified->no_risk No nitrosamine_detected Is N-nitroso-dorzolamide detected? testing->nitrosamine_detected above_ai Is the level above the Acceptable Intake (AI) limit? nitrosamine_detected->above_ai Yes below_ai Monitor and control (document results) nitrosamine_detected->below_ai No control_strategy Implement Control Strategy (e.g., process modification, reformulation) above_ai->control_strategy Yes above_ai->below_ai No control_strategy->testing

References

Application

Application of High-Resolution Mass Spectrometry for the Sensitive Detection of N-Nitroso-Dorzolamide

Application Note & Protocol Audience: Researchers, scientists, and drug development professionals. Introduction Dorzolamide (B1670892) is a carbonic anhydrase inhibitor used in ophthalmic solutions to lower intraocular p...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dorzolamide (B1670892) is a carbonic anhydrase inhibitor used in ophthalmic solutions to lower intraocular pressure in the treatment of glaucoma and ocular hypertension.[1] As with many pharmaceutical compounds containing secondary amine moieties, there is a potential for the formation of N-nitroso derivative impurities, such as N-nitroso-dorzolamide, during the synthesis, formulation, or storage of the drug product. N-nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA.[2] Therefore, highly sensitive and specific analytical methods are required for the detection and quantification of these impurities at trace levels to ensure patient safety.

High-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC) has emerged as a powerful technique for the analysis of nitrosamine (B1359907) impurities.[2] Its high mass accuracy and resolving power enable the confident identification and quantification of target analytes, even in complex matrices, and allows for the differentiation of nitrosamine impurities from other components with similar nominal masses.[3] This application note provides a detailed protocol for the analysis of N-nitroso-dorzolamide in dorzolamide drug substance using an LC-HRMS method.

Chemical Structures

Dorzolamide

  • IUPAC Name: (4S,6S)-4-(ethylamino)-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide[1]

  • Molecular Formula: C₁₀H₁₆N₂O₄S₃[4]

  • Molecular Weight: 324.44 g/mol [4]

N-Nitroso-Dorzolamide

  • IUPAC Name: (4S,6S)-4-[ethyl(nitroso)amino]-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide[5]

  • Molecular Formula: C₁₀H₁₅N₃O₅S₃[5]

  • Molecular Weight: 353.4 g/mol [5]

Experimental Protocols

This section details the experimental procedures for the analysis of N-nitroso-dorzolamide in dorzolamide hydrochloride active pharmaceutical ingredient (API).

Standard and Sample Preparation

1.1. Standard Stock Solution (100 µg/mL):

  • Accurately weigh 10 mg of N-nitroso-dorzolamide reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with methanol (B129727). This is the standard stock solution.

1.2. Intermediate Standard Solution (1 µg/mL):

  • Pipette 1 mL of the standard stock solution into a 100 mL volumetric flask.

  • Dilute to volume with a 50:50 (v/v) mixture of methanol and water.

1.3. Calibration Curve Standards:

  • Prepare a series of calibration standards by diluting the intermediate standard solution with a 50:50 (v/v) mixture of methanol and water to achieve concentrations ranging from 0.1 ng/mL to 50 ng/mL.

1.4. Sample Preparation (Dorzolamide HCl API):

  • Accurately weigh 100 mg of dorzolamide HCl API into a 15 mL centrifuge tube.

  • Add 10 mL of methanol.

  • Vortex for 1 minute to dissolve the sample.

  • Filter the solution through a 0.22 µm PVDF syringe filter into an LC vial for analysis.

LC-HRMS Method

2.1. Liquid Chromatography Conditions:

  • Instrument: UHPLC system

  • Column: Phenyl Hexyl column (or equivalent) with dimensions suitable for high-resolution separation.

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0-2 min: 10% B

    • 2-8 min: 10-90% B

    • 8-10 min: 90% B

    • 10-10.1 min: 90-10% B

    • 10.1-15 min: 10% B

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

2.2. High-Resolution Mass Spectrometry Conditions:

  • Instrument: Orbitrap-based mass spectrometer or equivalent HRMS instrument.

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Mode: Full Scan with data-dependent MS/MS (dd-MS²) or Targeted Selected Ion Monitoring (t-SIM)

  • Resolution: ≥ 60,000 at m/z 200

  • Mass Accuracy: < 5 ppm

  • AGC Target: 1e6

  • Maximum IT: 100 ms

  • Monitored Ion (for N-nitroso-dorzolamide): [M+H]⁺ = 354.0201

Data Presentation

The quantitative performance of the LC-HRMS method for the analysis of N-nitroso-dorzolamide is summarized in the following tables. The data presented is representative of the expected performance of such a method.

Table 1: Method Performance Characteristics

ParameterResult
Linearity (r²)> 0.995
Range0.1 - 50 ng/mL
Limit of Detection (LOD)0.05 ng/mL
Limit of Quantification (LOQ)0.1 ng/mL

Table 2: Accuracy and Precision

Spiked Concentration (ng/mL)Mean Recovery (%)RSD (%) (n=6)
0.298.54.2
5.0101.22.8
25.099.81.5

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and logical relationships in the analysis of N-nitroso-dorzolamide.

experimental_workflow cluster_prep Sample & Standard Preparation cluster_analysis LC-HRMS Analysis cluster_data Data Processing & Reporting Standard N-Nitroso-Dorzolamide Reference Standard Stock Stock Solution (100 µg/mL) Standard->Stock Dissolve in Methanol API Dorzolamide HCl API Sample Sample Solution (10 mg/mL) API->Sample Dissolve & Filter Intermediate Intermediate Standard (1 µg/mL) Stock->Intermediate Dilute Cal Calibration Standards (0.1-50 ng/mL) Intermediate->Cal Serial Dilution LC UHPLC Separation (Phenyl Hexyl Column) Cal->LC Sample->LC HRMS HRMS Detection (Orbitrap, ESI+) LC->HRMS Eluent Quant Quantification (Peak Area vs. Concentration) HRMS->Quant Mass Spectra Report Final Report (Concentration of N-Nitroso-Dorzolamide) Quant->Report

Caption: Experimental workflow for the quantification of N-nitroso-dorzolamide.

logical_relationship Dorzolamide Dorzolamide (Secondary Amine) Formation Formation of N-Nitroso-Dorzolamide Dorzolamide->Formation NitrosatingAgent Nitrosating Agent (e.g., Nitrites) NitrosatingAgent->Formation Risk Potential Carcinogenic Risk Formation->Risk Regulation Regulatory Scrutiny (FDA, EMA) Risk->Regulation Analysis Sensitive Analytical Method Required (LC-HRMS) Regulation->Analysis Safety Patient Safety Analysis->Safety

Caption: Rationale for the analysis of N-nitroso-dorzolamide.

The described LC-HRMS method provides a robust and sensitive approach for the detection and quantification of N-nitroso-dorzolamide in dorzolamide drug substance. The high resolution and mass accuracy of the HRMS detector ensure reliable identification and accurate quantification, meeting the stringent regulatory requirements for the control of potentially genotoxic impurities in pharmaceutical products. This method can be readily implemented in quality control laboratories for routine analysis and risk assessment of N-nitroso-dorzolamide.

References

Method

Standard Operating Procedure for the Determination of N-nitroso-dorzolamide in a GMP Environment

Application Note & Protocol This document provides a detailed Standard Operating Procedure (SOP) for the quantitative analysis of the N-nitroso-dorzolamide impurity in dorzolamide (B1670892) active pharmaceutical ingredi...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note & Protocol

This document provides a detailed Standard Operating Procedure (SOP) for the quantitative analysis of the N-nitroso-dorzolamide impurity in dorzolamide (B1670892) active pharmaceutical ingredient (API) and finished drug products within a Good Manufacturing Practice (GMP) compliant laboratory. This protocol is intended for researchers, scientists, and drug development professionals.

Introduction

N-nitroso-dorzolamide is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can form during the manufacturing process or storage of dorzolamide-containing products.[1][2] Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent requirements for their control.[2][3][4] This SOP outlines a sensitive and specific analytical method using Ultra-Performance Liquid Chromatography with tandem mass spectrometry (UPLC-MS/MS) for the detection and quantification of N-nitroso-dorzolamide at trace levels.[5]

Scope

This SOP applies to the quality control testing of dorzolamide API and its corresponding finished drug products for the presence of N-nitroso-dorzolamide in a GMP environment.

Responsibilities

It is the responsibility of trained analytical chemists and laboratory personnel to follow this procedure. The Quality Assurance (QA) department is responsible for ensuring compliance with this SOP.

Materials and Reagents

  • Reference Standard: N-nitroso-dorzolamide

  • Internal Standard (IS): N-nitroso-dorzolamide-d5 (or other suitable isotopically labeled analog)[6]

  • Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade)

  • Reagents: Formic acid (LC-MS grade), Ammonium formate (B1220265) (LC-MS grade)

  • Sample Diluent: 50:50 (v/v) Acetonitrile:Water

Equipment

  • Ultra-Performance Liquid Chromatography (UPLC) system

  • Tandem Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

  • Analytical balance

  • Volumetric flasks and pipettes

  • Autosampler vials

  • Vortex mixer

  • Centrifuge

  • pH meter

Experimental Protocol

Standard Preparation
  • Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-dorzolamide-d5 reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

  • N-nitroso-dorzolamide Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-dorzolamide reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

  • Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the N-nitroso-dorzolamide stock solution with the sample diluent. Fortify each calibration standard with the internal standard to a final concentration of 10 ng/mL.

Sample Preparation
  • Dorzolamide API: Accurately weigh approximately 100 mg of the dorzolamide API sample into a 50 mL volumetric flask. Add approximately 30 mL of sample diluent and sonicate for 10 minutes. Dilute to volume with the sample diluent and mix well.

  • Dorzolamide Finished Product (e.g., Ophthalmic Solution): Accurately transfer a volume of the finished product equivalent to 10 mg of dorzolamide into a 50 mL volumetric flask. Add the internal standard to achieve a concentration of 10 ng/mL. Dilute to volume with the sample diluent and mix well.

  • Final Sample Preparation: Transfer an aliquot of the prepared sample solution to an autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS Method

A validated UPLC-MS/MS method is employed for the separation and quantification of N-nitroso-dorzolamide.[5]

  • Chromatographic Column: Phenyl Hexyl column[5]

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Flow Rate: 0.40 mL/min[5]

  • Gradient Elution: A suitable gradient program should be developed to ensure adequate separation of N-nitroso-dorzolamide from the dorzolamide peak and other potential impurities.

  • Injection Volume: 10 µL

  • Column Temperature: 40 °C

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode

  • Detection Mode: Multiple Reaction Monitoring (MRM)[5]

    • N-nitroso-dorzolamide: Precursor ion > Product ion (specific m/z values to be determined during method development)

    • N-nitroso-dorzolamide-d5 (IS): Precursor ion > Product ion (specific m/z values to be determined during method development)

System Suitability

Before initiating any sample analysis, perform a system suitability test by injecting a mid-level calibration standard five times. The following criteria must be met:

  • The relative standard deviation (RSD) of the peak areas for N-nitroso-dorzolamide and the internal standard should be ≤ 5.0%.

  • The signal-to-noise ratio (S/N) for the N-nitroso-dorzolamide peak should be ≥ 10.

Data Presentation and Acceptance Criteria

The quantitative data for method validation should be summarized as follows. The acceptance criteria are based on general GMP principles for the validation of analytical procedures for trace impurities.

ParameterAcceptance Criteria
Specificity No interference at the retention time of N-nitroso-dorzolamide and IS in blank and placebo samples.
Limit of Detection (LOD) Signal-to-Noise Ratio ≥ 3
Limit of Quantitation (LOQ) Signal-to-Noise Ratio ≥ 10; RSD ≤ 10% at the LOQ concentration.
Linearity (r²) ≥ 0.995 for the calibration curve.
Accuracy (% Recovery) 80.0% to 120.0% at three concentration levels (low, medium, high).
Precision (% RSD) Repeatability (n=6): ≤ 15.0%; Intermediate Precision (different day, analyst): ≤ 20.0%.
Solution Stability Analyte and IS should be stable in solution for the duration of the analysis (typically 24-48 hours).

Workflow Diagram

SOP_Workflow SOP for Testing N-nitroso-dorzolamide cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing & Reporting start Receive Sample ref_std Prepare Reference and Internal Standards start->ref_std sample_prep Prepare API or Finished Product Sample start->sample_prep run_sequence Run Analytical Sequence (Standards and Samples) ref_std->run_sequence sample_prep->run_sequence system_suitability Perform System Suitability Test system_suitability->run_sequence Pass process_data Process Chromatographic Data and Quantify Results run_sequence->process_data review_data Review Data Against Acceptance Criteria process_data->review_data report Generate Certificate of Analysis (CoA) or Test Report review_data->report Pass oos Initiate Out-of-Specification (OOS) Investigation review_data->oos Fail

Caption: Workflow for N-nitroso-dorzolamide Testing.

References

Application

Application Notes and Protocols for N-nitroso-dorzolamide Impurity Profiling in Stability Studies

For Researchers, Scientists, and Drug Development Professionals Introduction This document provides detailed application notes and protocols for the impurity profiling of N-nitroso-dorzolamide in dorzolamide (B1670892) s...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the impurity profiling of N-nitroso-dorzolamide in dorzolamide (B1670892) stability studies. N-nitroso-dorzolamide is a potential genotoxic impurity that can form during the synthesis, formulation, or storage of dorzolamide, a carbonic anhydrase inhibitor used in the treatment of glaucoma.[1] Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent requirements for the control of nitrosamine (B1359907) impurities in pharmaceutical products due to their potential health risks.[1]

These application notes offer a comprehensive guide to performing forced degradation studies to identify potential degradation pathways and develop a stability-indicating analytical method for the quantification of N-nitroso-dorzolamide. The protocols provided are intended to be a starting point and may require optimization for specific drug product formulations.

Regulatory Context

The FDA has classified N-nitroso-dorzolamide as a Potency Category 2 nitrosamine drug substance-related impurity (NDSRI) and has set a default acceptable intake (AI) limit of 100 ng/day.[2] It is crucial for pharmaceutical manufacturers to assess the risk of N-nitroso-dorzolamide formation in their dorzolamide-containing products and implement appropriate control strategies to ensure patient safety.[1] This includes the development and validation of sensitive analytical methods for its detection and quantification.

Experimental Protocols

Forced Degradation Studies

Forced degradation studies are essential to understand the potential for N-nitroso-dorzolamide formation under various stress conditions. These studies help in identifying the degradation pathways and in the development of a stability-indicating analytical method.

Objective: To induce the formation of N-nitroso-dorzolamide from dorzolamide hydrochloride under various stress conditions to understand its formation potential and to generate a sample for analytical method development.

Materials:

  • Dorzolamide Hydrochloride Active Pharmaceutical Ingredient (API)

  • N-nitroso-dorzolamide reference standard

  • Sodium Nitrite (B80452) (NaNO₂)

  • Hydrochloric Acid (HCl), 1N

  • Sodium Hydroxide (NaOH), 1N

  • Hydrogen Peroxide (H₂O₂), 3%

  • Methanol, HPLC grade

  • Acetonitrile, HPLC grade

  • Water, HPLC grade

  • pH meter

  • Thermostatically controlled oven

  • Photostability chamber

Protocol:

  • Preparation of Stock Solutions:

    • Prepare a stock solution of Dorzolamide HCl (1 mg/mL) in methanol.

    • Prepare a stock solution of Sodium Nitrite (1 mg/mL) in water.

  • Stress Conditions:

    • Acidic Hydrolysis with Nitrite: To 1 mL of the dorzolamide stock solution, add 0.5 mL of 1N HCl and 0.5 mL of the sodium nitrite stock solution. Keep the mixture at 60°C for 24 hours. After cooling, neutralize with 1N NaOH.

    • Neutral Hydrolysis with Nitrite: To 1 mL of the dorzolamide stock solution, add 0.5 mL of water and 0.5 mL of the sodium nitrite stock solution. Keep the mixture at 60°C for 24 hours.

    • Alkaline Hydrolysis with Nitrite: To 1 mL of the dorzolamide stock solution, add 0.5 mL of 1N NaOH and 0.5 mL of the sodium nitrite stock solution. Keep the mixture at 60°C for 24 hours. After cooling, neutralize with 1N HCl.

    • Oxidative Degradation with Nitrite: To 1 mL of the dorzolamide stock solution, add 0.5 mL of 3% H₂O₂ and 0.5 mL of the sodium nitrite stock solution. Keep the mixture at room temperature for 24 hours.

    • Thermal Degradation with Nitrite (Solid State): Mix dorzolamide HCl powder with 1% w/w sodium nitrite. Expose the mixture to 80°C in a controlled oven for 7 days.

    • Photolytic Degradation with Nitrite: Expose a solution of dorzolamide HCl (0.1 mg/mL) and sodium nitrite (0.05 mg/mL) in methanol/water (1:1) to UV light (200 Wh/m²) and visible light (1.2 million lux hours) in a photostability chamber.

  • Sample Preparation for Analysis:

    • For liquid samples, dilute an aliquot with the mobile phase to a suitable concentration (e.g., 10 µg/mL of dorzolamide).

    • For solid samples, dissolve an accurately weighed portion in the mobile phase to achieve a similar concentration.

Stability-Indicating UPLC-MS/MS Analytical Method

A highly sensitive and specific UPLC-MS/MS method is required for the quantification of N-nitroso-dorzolamide at trace levels.

Instrumentation and Conditions:

  • UPLC System: Waters Acquity UPLC or equivalent

  • Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S)

  • Column: Phenyl Hexyl column (e.g., 100 x 2.1 mm, 1.7 µm)[3]

  • Mobile Phase A: 0.05% ammonia (B1221849) solution in water[3]

  • Mobile Phase B: Acetonitrile[3]

  • Flow Rate: 0.40 mL/min[3]

  • Gradient Program:

    Time (min) %A %B
    0.0 95 5
    1.0 95 5
    5.0 10 90
    7.0 10 90
    7.1 95 5

    | 9.0 | 95 | 5 |

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • Ionization Mode: Electrospray Ionization (ESI) Positive

  • Detection Mode: Multiple Reaction Monitoring (MRM)

    • N-nitroso-dorzolamide: Precursor ion > Product ion (specific m/z values to be determined using a reference standard)

    • Dorzolamide: Precursor ion > Product ion (specific m/z values to be determined using a reference standard)

Method Validation Parameters:

The analytical method should be validated according to ICH Q2(R1) guidelines, including:

  • Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.

  • Linearity: Establish a linear relationship between the concentration of the analyte and the analytical response over a defined range.

  • Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of the test results obtained by the method to the true value.

  • Precision:

    • Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval of time.

    • Intermediate Precision (Inter-assay precision): The precision within-laboratory variations: different days, different analysts, different equipment, etc.

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: The capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation

The quantitative data from the stability studies should be summarized in clearly structured tables to facilitate comparison and analysis.

Table 1: Illustrative Forced Degradation Data for N-nitroso-dorzolamide Formation

Stress ConditionTime (hours)Temperature (°C)N-nitroso-dorzolamide (ppm relative to Dorzolamide)% Degradation of Dorzolamide
1N HCl + NaNO₂24605.215.8
Water + NaNO₂24601.84.2
1N NaOH + NaNO₂2460< LOQ25.3
3% H₂O₂ + NaNO₂24253.511.7
Thermal (Solid) + NaNO₂168802.16.5
Photolytic + NaNO₂-250.83.1

Table 2: Illustrative Stability Study Data for a Dorzolamide Ophthalmic Solution (Accelerated Conditions: 40°C/75% RH)

Time Point (Months)N-nitroso-dorzolamide (ng/day)Other Degradants (%)Assay of Dorzolamide (%)
0< LOQ0.05100.2
1150.1299.8
3350.2599.1
6750.4898.5

Visualizations

Signaling Pathways and Experimental Workflows

cluster_0 Risk Factors for N-nitroso-dorzolamide Formation Dorzolamide Dorzolamide (Secondary Amine) Formation N-nitrosation Reaction Dorzolamide->Formation Nitrosating_Agent Nitrosating Agent (e.g., Nitrite) Nitrosating_Agent->Formation Conditions Favorable Conditions (Acidic pH, Heat, Moisture) Conditions->Formation N_Nitroso_Dorzolamide N-nitroso-dorzolamide Formation->N_Nitroso_Dorzolamide

Caption: Formation pathway of N-nitroso-dorzolamide.

cluster_1 Experimental Workflow for Impurity Profiling Start Start: Dorzolamide Sample Forced_Degradation Forced Degradation Studies (Acid, Base, Oxidative, Thermal, Photo) + Nitrosating Agent Start->Forced_Degradation Sample_Preparation Sample Preparation (Dilution/Extraction) Forced_Degradation->Sample_Preparation UPLC_MSMS_Analysis UPLC-MS/MS Analysis Sample_Preparation->UPLC_MSMS_Analysis Data_Analysis Data Analysis and Quantification UPLC_MSMS_Analysis->Data_Analysis Reporting Reporting and Risk Assessment Data_Analysis->Reporting

Caption: Workflow for N-nitroso-dorzolamide impurity profiling.

Conclusion

The impurity profiling of N-nitroso-dorzolamide is a critical aspect of ensuring the quality and safety of dorzolamide-containing drug products. The protocols and application notes provided herein offer a systematic approach to conducting forced degradation studies and implementing a validated, stability-indicating UPLC-MS/MS method for the quantification of this potential genotoxic impurity. By following these guidelines, researchers and drug development professionals can effectively monitor and control N-nitroso-dorzolamide levels throughout the product lifecycle, thereby ensuring compliance with regulatory expectations and safeguarding patient health.

References

Technical Notes & Optimization

Troubleshooting

Troubleshooting low recovery of N-nitroso-dorzolamide in LC-MS analysis

Welcome to the technical support center for the analysis of N-nitroso-dorzolamide. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug developme...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analysis of N-nitroso-dorzolamide. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during LC-MS analysis of this specific nitrosamine (B1359907) impurity.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-dorzolamide and why is its analysis important?

N-nitroso-dorzolamide is a nitrosamine impurity that can form during the synthesis, storage, or formulation of dorzolamide, a medication used to treat glaucoma.[1][2] Like other N-nitroso compounds, it is classified as a potential carcinogen, making its detection and quantification at trace levels a critical regulatory and patient safety concern.[2][3] Regulatory bodies like the FDA and EMA have stringent guidelines for controlling such impurities in pharmaceutical products.[4]

Q2: What are the common causes of low recovery for N-nitroso-dorzolamide in LC-MS analysis?

Low recovery of N-nitroso-dorzolamide can stem from several factors throughout the analytical workflow:

  • Sample Preparation: Inefficient extraction from the sample matrix, degradation during sample processing, or losses during cleanup steps like solid-phase extraction (SPE) can all contribute to low recovery.[5][6] The choice of solvent is crucial; non-reactive solvents like methanol (B129727) or acetonitrile (B52724) are recommended to prevent secondary nitrosation.[5]

  • Analyte Instability: N-nitroso compounds can be sensitive to heat, light, and acidic conditions.[1][7][8] Exposure to these conditions during sample preparation or in the autosampler can lead to degradation of N-nitroso-dorzolamide.

  • Chromatographic Issues: Poor peak shape, often due to secondary interactions with the column's stationary phase, can lead to inaccurate integration and thus, apparent low recovery.[9] Adsorption of the analyte to parts of the LC system can also be a factor.

  • Mass Spectrometry (MS) Ionization Issues: Matrix effects, where co-eluting compounds from the sample matrix suppress or enhance the ionization of the target analyte, are a significant cause of inaccurate quantification and low recovery in LC-MS analysis.[6][10]

Troubleshooting Guides

Issue 1: Low Recovery of N-nitroso-dorzolamide

If you are experiencing low recovery, consider the following troubleshooting steps, summarized in the table below.

Troubleshooting Workflow for Low Recovery

start Start: Low Recovery Observed sample_prep Step 1: Evaluate Sample Preparation - Check extraction efficiency - Assess analyte stability - Optimize SPE/cleanup start->sample_prep chromatography Step 2: Investigate Chromatography - Evaluate peak shape - Check for system adsorption - Optimize mobile phase sample_prep->chromatography ms_detection Step 3: Assess MS Detection - Investigate matrix effects - Optimize ionization source parameters - Verify MRM transitions chromatography->ms_detection solution Solution: Improved Recovery ms_detection->solution start Poor Peak Shape (Tailing, Fronting, Split) tailing Tailing Peak start->tailing fronting Fronting Peak start->fronting split Split Peak start->split tailing_sol Adjust Mobile Phase pH Use End-Capped Column tailing->tailing_sol fronting_sol Dilute Sample Match Sample Solvent to Mobile Phase fronting->fronting_sol split_sol Check for Column Void Replace Frit/Column split->split_sol

References

Optimization

Technical Support Center: Optimization of Chromatographic Conditions for N-Nitroso-Dorzolamide Separation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of N-...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of N-nitroso-dorzolamide.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the chromatographic analysis of N-nitroso-dorzolamide, providing potential causes and systematic solutions.

Q1: I am not getting good separation between dorzolamide (B1670892) and N-nitroso-dorzolamide. What should I do?

Possible Causes:

  • Inappropriate Mobile Phase Composition: The organic solvent ratio or the pH of the aqueous phase may not be optimal for resolving these structurally similar compounds.

  • Unsuitable Column Chemistry: The stationary phase may not have the right selectivity for this specific separation.

  • Gradient Profile is Too Steep: A rapid gradient may not provide sufficient time for the two compounds to separate.

Troubleshooting Steps:

  • Optimize Mobile Phase pH: The retention of ionizable compounds like dorzolamide is highly dependent on the mobile phase pH.[1][2] A systematic study of pH's effect on retention can reveal the optimal pH for separation.[3] It is recommended to work in a pH range of 2-4 for reproducible results with basic compounds.[2]

  • Adjust Organic Solvent Ratio: In reversed-phase chromatography, decreasing the percentage of the organic solvent in the mobile phase will generally increase the retention time of both compounds, potentially improving resolution. Try a shallower gradient or isocratic elution with a lower organic content.

  • Evaluate Alternative Column Chemistries: If a standard C18 column is not providing adequate separation, consider columns with different selectivities. A Phenyl-Hexyl column has been shown to be effective for this separation.[4] Other options for separating polar and non-polar compounds include columns with biphenyl (B1667301) or pentafluorophenyl (PFP) stationary phases.[5]

  • Modify the Gradient Profile: If using a gradient, make it shallower in the region where dorzolamide and N-nitroso-dorzolamide elute. This can be achieved by decreasing the rate of change of the organic solvent concentration.

Q2: I am observing poor peak shape (tailing or fronting) for the N-nitroso-dorzolamide peak. How can I improve it?

Possible Causes:

  • Secondary Interactions with the Stationary Phase: Active sites on the silica (B1680970) backbone of the column can cause peak tailing, especially for basic compounds.

  • Mobile Phase pH is Inappropriate: If the mobile phase pH is close to the pKa of the analyte, it can lead to poor peak shape.

  • Column Overload: Injecting too much sample can saturate the column, resulting in distorted peaks.

  • Extra-column Volume: Excessive tubing length or poorly made connections can contribute to peak broadening.

Troubleshooting Steps:

  • Adjust Mobile Phase pH: Ensure the mobile phase pH is at least 2 pH units away from the pKa of N-nitroso-dorzolamide to ensure it is in a single ionic form.[1]

  • Use a High-Purity, End-Capped Column: Modern, high-purity silica columns with proper end-capping minimize silanol (B1196071) interactions.

  • Reduce Injection Volume or Sample Concentration: Perform a series of injections with decreasing amounts of sample to see if the peak shape improves.

  • Minimize Extra-column Volume: Use tubing with the smallest possible internal diameter and length. Ensure all fittings are properly made to avoid dead volume.

Q3: My N-nitroso-dorzolamide peak has low sensitivity or is not detected at all.

Possible Causes:

  • Suboptimal Mass Spectrometer (MS) Parameters: The ionization source and MS parameters may not be optimized for N-nitroso-dorzolamide.

  • Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of the target analyte in the MS source.

  • Degradation of the Analyte: N-nitroso-dorzolamide may be unstable under the analytical conditions.

Troubleshooting Steps:

  • Optimize MS Parameters: Systematically tune the ion source parameters (e.g., capillary voltage, gas flows, temperature) and MS parameters (e.g., collision energy) to maximize the signal for N-nitroso-dorzolamide.

  • Investigate Matrix Effects: Prepare a standard of N-nitroso-dorzolamide in a clean solvent and in a blank matrix solution. A significant difference in the signal intensity indicates the presence of matrix effects. To mitigate this, improve the sample preparation procedure to remove interfering components or use an isotopically labeled internal standard.

  • Check Analyte Stability: Prepare a fresh standard of N-nitroso-dorzolamide and inject it immediately to rule out degradation in the sample vial. Also, consider the stability of the compound in the mobile phase.

Q4: I am experiencing high backpressure in my UPLC/HPLC system.

Possible Causes:

  • Column Frit Blockage: Particulate matter from the sample or mobile phase can clog the column inlet frit.

  • Buffer Precipitation: If the buffer in the aqueous mobile phase is not fully soluble in the organic mobile phase, it can precipitate and cause a blockage.

  • System Blockage: A blockage can occur in other parts of the system, such as the injector or tubing.

Troubleshooting Steps:

  • Filter Samples and Mobile Phases: Always filter your samples and mobile phases through a 0.22 µm filter before use.

  • Use a Guard Column: A guard column can help protect the analytical column from particulates.

  • Check Buffer Solubility: Ensure that the buffer concentration is soluble in the highest percentage of organic solvent used in your gradient.

  • Systematic Troubleshooting: Disconnect the column and check the system pressure. If it is still high, systematically disconnect components (e.g., tubing after the injector) to isolate the source of the blockage.

Data Presentation

Table 1: Recommended UPLC-MS/MS Chromatographic Conditions for N-Nitroso-Dorzolamide Separation
ParameterRecommended Condition
Column Phenyl Hexyl (dimensions appropriate for UPLC)
Mobile Phase A 0.05% Ammonia solution in water
Mobile Phase B Acetonitrile
Gradient Gradient elution (specifics in the protocol below)
Flow Rate 0.40 mL/min
Detection Triple quadrupole mass spectrometer with electrospray ionization (ESI)
Monitoring Mode Multiple Reaction Monitoring (MRM)

This data is based on a published method for the quantification of N-nitroso-dorzolamide.[4]

Experimental Protocols

Protocol 1: UPLC-MS/MS Method for the Quantification of N-Nitroso-Dorzolamide

This protocol is based on a validated method for the determination of N-nitroso-dorzolamide in dorzolamide hydrochloride drug substance.[4]

1. Materials and Reagents:

  • N-nitroso-dorzolamide reference standard

  • Dorzolamide Hydrochloride drug substance

  • Ammonia solution

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

2. Chromatographic System:

  • UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

3. Chromatographic Conditions:

  • Column: Phenyl Hexyl column

  • Mobile Phase A: 0.05% Ammonia solution in water

  • Mobile Phase B: Acetonitrile

  • Flow Rate: 0.40 mL/min

  • Gradient Program:

    • Start with a suitable initial percentage of Mobile Phase B.

    • Increase the percentage of Mobile Phase B over time to elute the analytes.

    • Return to initial conditions and equilibrate the column before the next injection. (The exact gradient profile should be optimized based on the specific instrument and column dimensions.)

4. Mass Spectrometer Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode should be optimized.

  • Monitoring Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for N-nitroso-dorzolamide and dorzolamide need to be determined by infusing the individual standards.

5. Sample Preparation:

  • Accurately weigh a known amount of dorzolamide hydrochloride drug substance.

  • Dissolve and dilute the sample in a suitable solvent (e.g., a mixture of Mobile Phase A and B) to a final concentration within the linear range of the method.

6. System Suitability:

  • Before running samples, perform system suitability tests to ensure the chromatographic system is performing adequately. This typically includes injections of a standard solution to check for parameters like retention time repeatability, peak area precision, and resolution between dorzolamide and N-nitroso-dorzolamide.

Mandatory Visualization

Troubleshooting_Workflow start Poor Separation of N-nitroso-dorzolamide check_mobile_phase Check Mobile Phase Composition start->check_mobile_phase check_column Evaluate Column Chemistry start->check_column check_gradient Review Gradient Profile start->check_gradient optimize_ph Optimize pH (e.g., 2.5-4.0) check_mobile_phase->optimize_ph pH not optimal adjust_organic Adjust Organic Solvent Ratio (shallower gradient) check_mobile_phase->adjust_organic Ratio not optimal solution Improved Separation optimize_ph->solution adjust_organic->solution try_phenyl_hexyl Use Phenyl-Hexyl Column check_column->try_phenyl_hexyl C18 not effective try_other_phases Consider Biphenyl or PFP Columns check_column->try_other_phases Alternative needed try_phenyl_hexyl->solution try_other_phases->solution make_gradient_shallower Decrease Gradient Slope check_gradient->make_gradient_shallower Gradient too steep make_gradient_shallower->solution

Caption: Troubleshooting workflow for poor separation.

Peak_Shape_Troubleshooting start Poor Peak Shape (Tailing/Fronting) check_ph Check Mobile Phase pH start->check_ph check_column_interactions Secondary Column Interactions? start->check_column_interactions check_sample_load Check Sample Concentration start->check_sample_load check_extra_column_vol Check Extra-Column Volume start->check_extra_column_vol adjust_ph Adjust pH (2 units from pKa) check_ph->adjust_ph solution Improved Peak Shape adjust_ph->solution use_endcapped_column Use High-Purity End-capped Column check_column_interactions->use_endcapped_column use_endcapped_column->solution reduce_load Reduce Injection Volume or Dilute Sample check_sample_load->reduce_load reduce_load->solution minimize_tubing Use Shorter/Narrower Tubing check_extra_column_vol->minimize_tubing minimize_tubing->solution

Caption: Troubleshooting workflow for poor peak shape.

References

Troubleshooting

Strategies to minimize N-nitroso-dorzolamide formation during manufacturing

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the formation of N-nitroso-dorzolamide during the manufacturing of dorzolamide-...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the formation of N-nitroso-dorzolamide during the manufacturing of dorzolamide-containing drug products.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-dorzolamide and why is it a concern?

A1: N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity that can form during the manufacturing or storage of dorzolamide (B1670892).[1][2] Dorzolamide, a carbonic anhydrase inhibitor used in ophthalmic solutions, contains a secondary amine group that can react with nitrosating agents to form this impurity.[1][2] Nitrosamines are a class of compounds that are considered potentially carcinogenic, and their presence in pharmaceutical products is strictly regulated by health authorities like the FDA and EMA.[2]

Q2: What are the primary factors that contribute to the formation of N-nitroso-dorzolamide?

A2: The formation of N-nitroso-dorzolamide is influenced by several factors, including:

  • Presence of Nitrosating Agents: The most common nitrosating agents are nitrites (NO₂⁻), which can be present as impurities in excipients or raw materials.[3][4]

  • pH: The reaction is typically accelerated under acidic conditions.[2]

  • Temperature: Higher temperatures during manufacturing or storage can increase the rate of formation.[2]

  • Moisture: The presence of water can facilitate the reaction between dorzolamide and nitrosating agents.[2]

Q3: What are the main strategies to minimize N-nitroso-dorzolamide formation?

A3: Key mitigation strategies include:

  • Excipient Selection: Choosing excipients with low nitrite (B80452) content is a primary control measure.[3][4][5][6]

  • pH Control: Maintaining a neutral or slightly basic pH in the formulation can significantly slow down the nitrosation reaction.

  • Use of Inhibitors: Incorporating antioxidants, also known as nitrite scavengers, such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E), can inhibit the formation of nitrosamines.[7][8]

  • Process Optimization: Minimizing heat exposure and controlling moisture levels during the manufacturing process are crucial.[2]

  • Supplier Qualification: Establishing a robust supplier qualification program to ensure consistent low levels of nitrites in raw materials.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments related to N-nitroso-dorzolamide.

Problem Possible Causes Recommended Solutions
High levels of N-nitroso-dorzolamide detected in a newly manufactured batch. 1. High nitrite content in one or more excipients. 2. Acidic pH of the formulation. 3. Excessive heat exposure during manufacturing (e.g., during sterilization).1. Test all incoming raw materials and excipients for nitrite content. Quarantine and reject batches with high levels. Consider switching to a supplier that provides low-nitrite grade excipients. 2. Measure the pH of the final formulation. If acidic, consider adding a pH-modifying agent to adjust it to a neutral or slightly basic range. 3. Review the manufacturing process to identify steps with high heat. Explore alternative, lower-temperature methods where possible.
Increase in N-nitroso-dorzolamide levels during stability studies. 1. Residual nitrite in excipients reacting with dorzolamide over time. 2. Inadequate control of storage conditions (temperature and humidity). 3. Degradation of other formulation components leading to a decrease in pH.1. Incorporate a nitrite scavenger, such as ascorbic acid, into the formulation to inhibit the nitrosation reaction over the product's shelf life. 2. Ensure that stability chambers are properly calibrated and maintained at the specified temperature and humidity. 3. Investigate the stability of all formulation components and their potential to affect the pH over time.
Inconsistent or non-reproducible results in N-nitroso-dorzolamide quantification by LC-MS/MS. 1. Matrix effects from the ophthalmic solution interfering with ionization. 2. Improper sample preparation leading to incomplete extraction or degradation. 3. Contamination of the LC-MS/MS system.1. Develop a robust sample preparation method that effectively removes interfering matrix components. This may include solid-phase extraction (SPE) or liquid-liquid extraction (LLE). 2. Ensure that the sample preparation is performed consistently and avoids conditions that could lead to further N-nitroso-dorzolamide formation (e.g., exposure to light or high temperatures). 3. Implement a rigorous cleaning protocol for the LC-MS/MS system between runs to prevent carryover.
Difficulty in finding low-nitrite excipients for an ophthalmic formulation. 1. Limited availability of certified low-nitrite grades for specific ophthalmic excipients. 2. Lack of transparency from suppliers regarding nitrite levels.1. Engage with multiple suppliers and specifically request information on their nitrite testing and control strategies. Some suppliers offer "low nitrite" grades of common excipients.[3][5][6] 2. Implement an in-house testing program for nitrite content in all incoming excipients to qualify suppliers and batches.

Data Presentation

The following tables summarize illustrative quantitative data on the impact of various factors on N-nitroso-dorzolamide formation. This data is intended for educational purposes to demonstrate trends and is not derived from a specific experimental study on dorzolamide.

Table 1: Illustrative Impact of pH and Temperature on N-nitroso-dorzolamide Formation

pHTemperature (°C)N-nitroso-dorzolamide formed (ng/mL) after 30 days
5.040150
5.02575
6.54045
6.52520
7.44015
7.425< 5

Table 2: Illustrative Inhibitory Effect of Ascorbic Acid on N-nitroso-dorzolamide Formation

Ascorbic Acid Concentration (% w/v)N-nitroso-dorzolamide formed (ng/mL) at pH 5.5, 40°C after 30 days% Inhibition
0 (Control)1200
0.056050
0.12480
0.2< 10> 90

Table 3: Illustrative Nitrite Levels in Common Ophthalmic Excipients

ExcipientTypical Nitrite Level (ppm)
Hydroxypropyl Methylcellulose (HPMC)0.1 - 2.0
Benzalkonium Chloride< 0.1
Mannitol< 0.5
Sodium Chloride< 0.2
Disodium EDTA< 0.1
Sodium Citrate0.2 - 1.5

Experimental Protocols

1. Quantification of N-nitroso-dorzolamide by UPLC-MS/MS

This protocol is based on a validated method for the quantification of N-nitroso-dorzolamide in dorzolamide hydrochloride drug substance.[9]

  • Chromatographic System: Ultra-Performance Liquid Chromatography (UPLC) system coupled with a triple quadrupole mass spectrometer.

  • Column: Phenyl Hexyl column.

  • Mobile Phase A: 0.05% ammonia (B1221849) solution in water.

  • Mobile Phase B: Acetonitrile.

  • Elution: Gradient elution.

  • Flow Rate: 0.40 mL/min.

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • Method Validation: The method should be validated for system suitability, specificity, limit of detection (LOD), limit of quantitation (LOQ), linearity, precision, and accuracy according to ICH guidelines.

2. Screening of Excipients for Nitrite Content

This protocol provides a general workflow for testing nitrite levels in excipients.

  • Principle: Ion chromatography with conductivity detection is a common and sensitive method for quantifying nitrite.

  • Sample Preparation:

    • Accurately weigh a representative sample of the excipient.

    • Dissolve or extract the excipient with a known volume of high-purity water. The specific procedure will depend on the solubility of the excipient.

    • Filter the sample solution through a 0.22 µm filter to remove any particulate matter.

  • Chromatographic System: Ion chromatograph equipped with a conductivity detector.

  • Column: Anion-exchange column suitable for separating small anions.

  • Eluent: A suitable buffer system, such as a carbonate/bicarbonate solution.

  • Calibration: Prepare a series of nitrite standards of known concentrations to generate a calibration curve.

  • Quantification: Determine the nitrite concentration in the sample by comparing its peak area to the calibration curve.

Visualizations

cluster_formation N-nitroso-dorzolamide Formation Pathway Dorzolamide Dorzolamide (Secondary Amine) NitrosoDorzolamide N-nitroso-dorzolamide Dorzolamide->NitrosoDorzolamide Nitrosation NitrosatingAgent Nitrosating Agent (e.g., from Nitrite) NitrosatingAgent->NitrosoDorzolamide

Caption: N-nitroso-dorzolamide formation pathway.

cluster_workflow Risk Mitigation Workflow Start Start: Formulation Development RiskAssessment Risk Assessment: Identify Potential for Nitrosamine Formation Start->RiskAssessment ExcipientScreening Excipient Screening: Test for Nitrite Content RiskAssessment->ExcipientScreening LowNitrite Select Low-Nitrite Excipients ExcipientScreening->LowNitrite pH_Control Formulation Optimization: pH Control & Inhibitors LowNitrite->pH_Control ProcessControl Manufacturing Process Control (Temp, Moisture) pH_Control->ProcessControl StabilityTesting Stability Testing: Monitor N-nitroso-dorzolamide Levels ProcessControl->StabilityTesting FinalProduct Final Product with Minimized Risk StabilityTesting->FinalProduct cluster_troubleshooting Troubleshooting Logic HighNitrosamine High N-nitroso-dorzolamide Detected CheckExcipients Investigate Excipient Nitrite Levels HighNitrosamine->CheckExcipients CheckpH Check Formulation pH HighNitrosamine->CheckpH CheckProcess Review Manufacturing Process HighNitrosamine->CheckProcess SwitchExcipients Switch to Low-Nitrite Excipients CheckExcipients->SwitchExcipients AdjustpH Adjust pH to Neutral/Basic CheckpH->AdjustpH ModifyProcess Modify Process to Reduce Heat/Moisture CheckProcess->ModifyProcess

References

Optimization

Improving the limit of detection for N-nitroso-dorzolamide in analytical methods

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the limit of detection (LOD) f...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the limit of detection (LOD) for N-nitroso-dorzolamide in analytical methods.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of N-nitroso-dorzolamide, providing step-by-step solutions to overcome these challenges.

Issue 1: Poor Sensitivity / Low Signal Intensity

Question: My N-nitroso-dorzolamide peak is very small or not detectable. How can I increase the signal intensity?

Answer:

Low sensitivity is a common challenge in trace-level analysis. Several factors in your sample preparation and LC-MS/MS methodology could be contributing to this issue. Follow this troubleshooting workflow to identify and resolve the problem:

G cluster_0 Troubleshooting Workflow: Poor Sensitivity cluster_1 Sample Preparation cluster_2 Chromatographic Conditions cluster_3 Mass Spectrometer Parameters start Start: Low Signal Intensity sample_prep Optimize Sample Preparation start->sample_prep lc_conditions Optimize Chromatographic Conditions sample_prep->lc_conditions If signal is still low spe Solid-Phase Extraction (SPE) lle Liquid-Liquid Extraction (LLE) concentration Increase Analyte Concentration ms_parameters Optimize Mass Spectrometer Parameters lc_conditions->ms_parameters If signal is still low column Select Appropriate Column (e.g., Phenyl-Hexyl) mobile_phase Optimize Mobile Phase (e.g., additives, pH) injection_vol Increase Injection Volume end Resolution: Improved Signal Intensity ms_parameters->end Problem Resolved ionization Optimize Ionization Source (e.g., ESI, APCI) mrm Optimize MRM Transitions (Precursor/Product Ions, CE, DP) gas Optimize Gas Settings (Nebulizer, Heater, Curtain)

Caption: Troubleshooting workflow for low signal intensity.
  • Optimize Sample Preparation:

    • Solid-Phase Extraction (SPE): Employ SPE to concentrate the analyte and remove matrix components that can cause ion suppression.

    • Liquid-Liquid Extraction (LLE): Use LLE to isolate N-nitroso-dorzolamide from the sample matrix.

    • Increase Analyte Concentration: If possible, increase the starting concentration of your sample or reduce the final volume of the extraction solvent.

  • Optimize Chromatographic Conditions:

    • Column Selection: A Phenyl-Hexyl column has been reported to be effective for the separation of N-nitroso-dorzolamide.[1]

    • Mobile Phase: Adjust the mobile phase composition. The use of 0.05% ammonia (B1221849) solution in water as mobile phase A and acetonitrile (B52724) as mobile phase B has been documented.[1] The pH and organic modifier can significantly impact ionization efficiency.

    • Injection Volume: Cautiously increase the injection volume to introduce more analyte into the system. Be mindful of potential peak broadening.

  • Optimize Mass Spectrometer Parameters:

    • Ionization Source: Evaluate both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) sources. While ESI is commonly used, APCI can sometimes provide better sensitivity for certain nitrosamines.

    • MRM Transitions: Ensure you are using the optimal precursor and product ions for N-nitroso-dorzolamide. The molecular weight of N-nitroso-dorzolamide is 353.43 g/mol . A potential precursor ion in positive mode would be [M+H]+ at m/z 354.4. Fragment ions would need to be determined experimentally.

    • Compound-Dependent Parameters: Optimize the collision energy (CE) and declustering potential (DP) for each MRM transition to maximize the fragment ion intensity.

    • Source-Dependent Parameters: Optimize gas settings such as nebulizer gas, heater gas, and curtain gas to ensure efficient desolvation and ion transfer.

Issue 2: High Background Noise

Question: I am observing a high background noise in my chromatogram, which is affecting the limit of detection. What can I do to reduce it?

Answer:

High background noise can mask the analyte signal and negatively impact the signal-to-noise ratio (S/N). The following steps can help identify and mitigate the source of the noise:

G cluster_0 Troubleshooting Workflow: High Background Noise cluster_1 Solvents and Reagents cluster_2 System Contamination cluster_3 MS Parameters start Start: High Background Noise solvent_check Check Solvents and Reagents start->solvent_check system_contamination Check for System Contamination solvent_check->system_contamination If noise persists fresh_solvents Use High-Purity Solvents fresh_additives Prepare Fresh Mobile Phase Additives ms_optimization Optimize MS Parameters system_contamination->ms_optimization If noise persists flush_system Flush LC System clean_source Clean MS Source check_septa Check Autosampler Vial Septa end Resolution: Reduced Background Noise ms_optimization->end Problem Resolved cone_gas Optimize Cone Gas Flow resolution Increase Mass Resolution (if available)

Caption: Troubleshooting workflow for high background noise.
  • Check Solvents and Reagents:

    • Solvent Purity: Use high-purity, LC-MS grade solvents and reagents. Contaminants in the mobile phase are a common source of background noise.

    • Fresh Mobile Phase: Prepare fresh mobile phase daily. Mobile phase additives can degrade over time, contributing to noise.

  • Check for System Contamination:

    • LC System Flush: Flush the entire LC system, including the autosampler and column, with a strong solvent to remove any accumulated contaminants.

    • MS Source Cleaning: Clean the mass spectrometer's ion source, including the probe, cone, and lens, according to the manufacturer's instructions.

    • Vial Septa: Check for contamination from the autosampler vial septa. Some septa can leach plasticizers or other compounds that contribute to background noise.

  • Optimize Mass Spectrometer Parameters:

    • Cone Gas Flow: Optimizing the cone gas flow can help to reduce the entry of neutral solvent molecules and non-volatile materials into the mass spectrometer, thereby reducing noise.

    • Mass Resolution: If you are using a high-resolution mass spectrometer (HRMS), increasing the mass resolution can help to separate the analyte signal from background interferences.

Issue 3: Matrix Effects

Question: I suspect matrix effects are suppressing my N-nitroso-dorzolamide signal. How can I confirm and mitigate this?

Answer:

Matrix effects, the suppression or enhancement of analyte ionization due to co-eluting compounds from the sample matrix, are a significant challenge in LC-MS/MS analysis. Here’s how to address them:

  • Confirmation of Matrix Effects:

    • Post-Column Infusion: Infuse a constant concentration of N-nitroso-dorzolamide standard post-column while injecting a blank, extracted sample matrix. A dip or rise in the baseline at the retention time of the analyte indicates ion suppression or enhancement, respectively.

    • Post-Extraction Spike: Compare the peak area of a standard spiked into a blank, extracted sample matrix with the peak area of a standard in a neat solution at the same concentration. A significant difference indicates the presence of matrix effects.

  • Mitigation Strategies:

    • Improve Sample Cleanup: Use more rigorous sample preparation techniques like SPE or LLE to remove interfering matrix components.

    • Chromatographic Separation: Modify the chromatographic method to separate N-nitroso-dorzolamide from the co-eluting matrix components. This can be achieved by changing the column, mobile phase gradient, or pH.

    • Dilution: Dilute the sample to reduce the concentration of matrix components. This may also reduce the analyte signal, so a balance needs to be found.

    • Use of an Internal Standard: Employ a stable isotope-labeled (SIL) internal standard of N-nitroso-dorzolamide. SIL internal standards co-elute with the analyte and experience the same matrix effects, allowing for accurate quantification.

Frequently Asked Questions (FAQs)

Q1: What is the acceptable intake limit for N-nitroso-dorzolamide?

A1: The US Food and Drug Administration (FDA) has set a default acceptable intake (AI) limit of 100 ng/day for N-nitroso-dorzolamide. Your analytical method should be sensitive enough to reliably detect and quantify this impurity at or below this level.

Q2: What type of LC column is recommended for N-nitroso-dorzolamide analysis?

A2: A Phenyl-Hexyl column has been shown to be effective for the chromatographic separation of N-nitroso-dorzolamide.[1] This type of column offers a different selectivity compared to standard C18 columns, which can be beneficial for separating the analyte from matrix components.

Q3: What are the typical mobile phases used for N-nitroso-dorzolamide analysis?

A3: A gradient elution using a mobile phase system consisting of 0.05% ammonia solution in water (Mobile Phase A) and acetonitrile (Mobile Phase B) has been reported for the analysis of N-nitroso-dorzolamide.[1] The flow rate used in this method was 0.40 ml/min.[1]

Q4: Which ionization technique is better for N-nitroso-dorzolamide, ESI or APCI?

A4: While Electrospray Ionization (ESI) is commonly used for the analysis of many nitrosamines, Atmospheric Pressure Chemical Ionization (APCI) can sometimes provide better sensitivity, especially for less polar and more volatile compounds. It is recommended to evaluate both ionization sources during method development to determine the optimal choice for N-nitroso-dorzolamide.

Q5: How can I prepare a sample of dorzolamide (B1670892) ophthalmic solution for N-nitroso-dorzolamide analysis?

A5: A generic approach for preparing an ophthalmic solution for impurity analysis involves dilution with an appropriate solvent. For LC-MS/MS analysis, diluting the ophthalmic solution with the initial mobile phase is a good starting point. Further sample cleanup using SPE or LLE may be necessary to remove excipients that could cause matrix effects.

Quantitative Data Summary

The following table summarizes typical parameters for LC-MS/MS methods used in the analysis of nitrosamine (B1359907) impurities. It is important to note that these are general ranges and should be optimized for your specific instrument and application.

ParameterRecommended Value/Range
Limit of Detection (LOD) Method dependent, should be sufficiently below the required LOQ
Limit of Quantitation (LOQ) Should be at or below the acceptable intake limit (e.g., < 100 ng/day)
Linearity (r²) > 0.99
Accuracy (% Recovery) 80 - 120%
Precision (% RSD) < 15%

Experimental Protocols

Protocol 1: LC-MS/MS Method for the Determination of N-nitroso-dorzolamide in Dorzolamide Hydrochloride Drug Substance

This protocol is based on the method described by Vele et al.[1] and should be optimized and validated for your specific instrumentation and laboratory conditions.

1. Materials and Reagents:

  • N-nitroso-dorzolamide reference standard

  • Dorzolamide Hydrochloride drug substance

  • LC-MS grade acetonitrile

  • LC-MS grade water

  • Ammonia solution

2. Sample Preparation:

  • Prepare a stock solution of N-nitroso-dorzolamide in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

  • Prepare calibration standards by serially diluting the stock solution to achieve a concentration range that brackets the expected level of the impurity.

  • Accurately weigh a known amount of Dorzolamide Hydrochloride drug substance and dissolve it in a suitable solvent to a final concentration.

  • Spike the drug substance solution with the N-nitroso-dorzolamide standard for accuracy and precision experiments.

3. LC-MS/MS Conditions:

ParameterSetting
LC System UPLC/HPLC system
Column Phenyl-Hexyl column
Mobile Phase A 0.05% Ammonia solution in water
Mobile Phase B Acetonitrile
Flow Rate 0.40 mL/min
Gradient Optimized to achieve good separation
Injection Volume 5 - 10 µL (optimize as needed)
Column Temperature 40 °C (typical starting point)
MS System Triple Quadrupole Mass Spectrometer
Ionization Mode ESI Positive (evaluate APCI as well)
MRM Transitions To be determined experimentally (Precursor ion [M+H]+ ≈ 354.4 m/z)
Collision Energy (CE) Optimize for each transition
Declustering Potential (DP) Optimize for each transition

4. Method Validation:

  • Validate the method according to ICH guidelines, including specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Protocol 2: Sample Preparation of Ophthalmic Solution

1. Materials and Reagents:

  • Dorzolamide ophthalmic solution

  • LC-MS grade methanol or acetonitrile

  • Solid-Phase Extraction (SPE) cartridges (if required)

2. Procedure:

  • Direct Dilution:

    • Accurately dilute a known volume of the ophthalmic solution with the initial mobile phase.

    • Filter the diluted sample through a 0.22 µm syringe filter before injection.

  • Solid-Phase Extraction (for matrix removal):

    • Condition the SPE cartridge with an appropriate solvent.

    • Load the diluted ophthalmic solution onto the cartridge.

    • Wash the cartridge with a weak solvent to remove interfering excipients.

    • Elute the N-nitroso-dorzolamide with a stronger solvent.

    • Evaporate the eluent and reconstitute in the initial mobile phase.

References

Troubleshooting

Addressing matrix effects in the quantification of N-nitroso-dorzolamide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the quantification of N-nitroso-dorzolamid...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the quantification of N-nitroso-dorzolamide.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-dorzolamide and why is its quantification important?

A1: N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity that can form in drug products containing dorzolamide, an active pharmaceutical ingredient used to treat glaucoma.[1] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA.[2] Therefore, sensitive and accurate quantification of N-nitroso-dorzolamide is crucial to ensure patient safety and regulatory compliance.[1]

Q2: What are the main challenges in the quantification of N-nitroso-dorzolamide?

A2: The primary challenges include:

  • Matrix Effects: Co-eluting compounds from the sample matrix (e.g., excipients, the active pharmaceutical ingredient itself) can interfere with the ionization of N-nitroso-dorzolamide in the mass spectrometer, leading to inaccurate results.

  • Low Concentration Levels: N-nitroso-dorzolamide is typically present at trace levels, requiring highly sensitive analytical methods for detection and quantification.[3]

  • Analyte Stability: Nitrosamines can be sensitive to light and temperature, necessitating careful sample handling and storage to prevent degradation.

Q3: What are the recommended analytical techniques for N-nitroso-dorzolamide quantification?

A3: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most widely used and recommended technique due to its high sensitivity and selectivity.[1][4] Specifically, Ultra-Performance Liquid Chromatography (UPLC) coupled with a triple quadrupole mass spectrometer (MS/MS) is often employed.[5]

Q4: What is the acceptable intake limit for N-nitroso-dorzolamide?

A4: The acceptable intake (AI) limit for N-nitroso-dorzolamide is set by regulatory agencies. It is important to consult the latest guidance from the relevant authorities, such as the FDA or EMA, for the current AI limit.

Q5: How can matrix effects be minimized?

A5: Strategies to mitigate matrix effects include:

  • Effective Sample Preparation: Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can help remove interfering components from the sample matrix.

  • Optimized Chromatographic Separation: Developing a robust chromatographic method to separate N-nitroso-dorzolamide from matrix components is crucial.[5]

  • Use of Stable Isotope-Labeled Internal Standards (SIL-IS): A SIL-IS for N-nitroso-dorzolamide can compensate for matrix-induced signal suppression or enhancement.

  • Matrix-Matched Calibrants: Preparing calibration standards in a blank matrix extract that is free of the analyte can help to compensate for matrix effects.

Troubleshooting Guide

IssuePossible Cause(s)Recommended Action(s)
Poor peak shape (fronting or tailing) for N-nitroso-dorzolamide - Inappropriate mobile phase pH- Column degradation- Sample solvent mismatch with mobile phase- Adjust the mobile phase pH to ensure the analyte is in a single ionic form.- Replace the analytical column.- Ensure the sample is dissolved in a solvent similar in composition to the initial mobile phase.
Low or no signal for N-nitroso-dorzolamide - Ion suppression due to matrix effects- Analyte degradation- Instrument sensitivity issues- Implement a more rigorous sample clean-up procedure (e.g., SPE).- Use a stable isotope-labeled internal standard.- Prepare fresh samples and standards, protecting them from light and heat.- Check and optimize mass spectrometer parameters (e.g., cone voltage, collision energy).
High background noise - Contaminated mobile phase or LC system- Matrix interference- Use high-purity solvents and freshly prepared mobile phases.- Flush the LC system thoroughly.- Improve sample preparation to remove more matrix components.
Inconsistent or non-reproducible results - Variability in sample preparation- Unstable instrument performance- Fluctuating matrix effects- Standardize the sample preparation procedure and use an automated system if possible.- Perform system suitability tests before each analytical run.- Employ a stable isotope-labeled internal standard to correct for variability.
Carryover of N-nitroso-dorzolamide in blank injections - Inadequate needle wash- Adsorption of analyte onto column or system components- Optimize the needle wash procedure with a strong solvent.- Use a guard column and replace it regularly.- Inject several blank samples after high-concentration samples.

Quantitative Data Summary

The following tables present representative data from a typical UPLC-MS/MS method validation for the quantification of N-nitroso-dorzolamide. Please note that this data is illustrative and may not be directly transferable to all laboratories or sample matrices.

Table 1: Linearity Data

Concentration (ng/mL)Mean Peak Area% RSD (n=3)
0.15,2304.5
0.526,1503.2
1.051,9802.8
5.0258,9001.9
10.0521,3001.5
Correlation Coefficient (r²) >0.998

Table 2: Accuracy (Recovery) Data

Spiked LevelConcentration (ng/mL)Mean Recovery (%)% RSD (n=3)
Low0.298.53.8
Medium2.0101.22.5
High8.099.82.1

Table 3: Precision Data

ParameterConcentration (ng/mL)% RSD (n=6)
Repeatability5.02.3
Intermediate Precision5.03.1

Table 4: Limit of Detection (LOD) and Limit of Quantification (LOQ)

ParameterValue (ng/mL)
Limit of Detection (LOD)0.03
Limit of Quantification (LOQ)0.1

Experimental Protocols

1. Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is a general guideline for the extraction of N-nitroso-dorzolamide from a drug product matrix.

  • Sample Weighing and Dissolution: Accurately weigh a portion of the powdered drug product equivalent to one dosage unit and dissolve it in an appropriate solvent (e.g., methanol (B129727)/water mixture).

  • Internal Standard Spiking: Spike the sample solution with a known concentration of a stable isotope-labeled internal standard for N-nitroso-dorzolamide.

  • SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode cation exchange cartridge) by passing methanol followed by water through it.

  • Sample Loading: Load the sample solution onto the conditioned SPE cartridge at a slow and steady flow rate.

  • Washing: Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

  • Elution: Elute the N-nitroso-dorzolamide and the internal standard from the cartridge with a stronger solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of the initial mobile phase.

  • Filtration: Filter the reconstituted sample through a 0.22 µm filter before injection into the UPLC-MS/MS system.

2. UPLC-MS/MS Analysis

The following are typical UPLC-MS/MS parameters for the analysis of N-nitroso-dorzolamide.[5]

  • UPLC System: Waters ACQUITY UPLC or equivalent

  • Column: Phenyl Hexyl column (e.g., 100 x 2.1 mm, 1.7 µm)

  • Mobile Phase A: 0.05% ammonia (B1221849) solution in water

  • Mobile Phase B: Acetonitrile

  • Flow Rate: 0.40 mL/min

  • Gradient Program:

    • 0-1 min: 10% B

    • 1-5 min: 10-90% B

    • 5-6 min: 90% B

    • 6-6.1 min: 90-10% B

    • 6.1-8 min: 10% B

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

  • MS System: Triple quadrupole mass spectrometer

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: To be determined by infusing a standard solution of N-nitroso-dorzolamide and its internal standard into the mass spectrometer.

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis cluster_data_processing Data Processing sp1 Weigh and Dissolve Sample sp2 Spike with Internal Standard sp1->sp2 sp3 Solid-Phase Extraction (SPE) sp2->sp3 sp4 Evaporate and Reconstitute sp3->sp4 sp5 Filter sp4->sp5 an1 UPLC-MS/MS Injection sp5->an1 an2 Data Acquisition (MRM) an1->an2 dp1 Peak Integration an2->dp1 dp2 Quantification using Calibration Curve dp1->dp2 dp3 Report Results dp2->dp3

Caption: Experimental workflow for N-nitroso-dorzolamide quantification.

troubleshooting_logic decision decision issue issue action action result Analysis Complete start Start Analysis check_signal Acceptable Signal? start->check_signal check_reproducibility Reproducible Results? check_signal->check_reproducibility Yes issue_low_signal Issue: Low/No Signal check_signal->issue_low_signal No check_reproducibility->result Yes issue_irreproducible Issue: Irreproducible Results check_reproducibility->issue_irreproducible No action_optimize_ms Action: Optimize MS Parameters issue_low_signal->action_optimize_ms action_improve_cleanup Action: Improve Sample Cleanup action_optimize_ms->action_improve_cleanup action_improve_cleanup->start action_use_is Action: Use Stable Isotope IS issue_irreproducible->action_use_is action_standardize_prep Action: Standardize Sample Prep action_use_is->action_standardize_prep action_standardize_prep->start

Caption: Troubleshooting logic for N-nitroso-dorzolamide analysis.

References

Optimization

Technical Support Center: N-nitroso-dorzolamide Analytical Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-nitroso-dorzolamide analytical standard...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-nitroso-dorzolamide analytical standards. Our aim is to address common stability challenges and provide practical solutions for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-dorzolamide and why is its stability a concern?

N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity that can form during the synthesis, storage, or handling of dorzolamide, a medication used to treat glaucoma.[1] Nitrosamine impurities are a significant concern for regulatory agencies like the FDA and EMA due to their potential health risks. Therefore, understanding the stability of N-nitroso-dorzolamide analytical standards is crucial for accurate quantification and risk assessment in pharmaceutical products.

Q2: What are the primary factors that can lead to the degradation of N-nitroso-dorzolamide analytical standards?

The degradation of N-nitroso-dorzolamide is influenced by several factors, including:

  • Heat: Elevated temperatures can accelerate degradation. The compound should be protected from heat, flames, and sparks.[2]

  • Light: Exposure to direct sunlight can cause degradation.[2]

  • pH: Both acidic and alkaline conditions can promote the degradation of nitrosamines.[3][4] The stability of N-nitroso compounds can be significantly influenced by the pH of the solution.[4][5]

  • Oxidizing Agents: Contact with oxidizing agents should be avoided.[2]

  • Nitrosating Agents: The presence of nitrosating agents, such as nitrites, can lead to the formation of N-nitroso-dorzolamide from dorzolamide, and may also impact the stability of the standard itself.[6][7][8]

Q3: What are the recommended storage and handling conditions for N-nitroso-dorzolamide analytical standards?

To ensure the stability and integrity of your N-nitroso-dorzolamide analytical standards, the following conditions are recommended:

  • Storage Temperature: Store refrigerated at 2-8°C for long-term storage.

  • Light Protection: Protect from light.

  • Inert Atmosphere: While not always specified, storage under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidative degradation, a known pathway for nitrosamine degradation.[3]

  • Handling: Avoid contact with skin and eyes. Use appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety glasses. Handle in a well-ventilated area or fume hood to avoid inhalation.[2]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with N-nitroso-dorzolamide analytical standards.

Problem Potential Cause Troubleshooting Steps & Recommendations
Inconsistent or decreasing peak area for the N-nitroso-dorzolamide standard in chromatographic analysis. Degradation of the analytical standard in solution.Solution Preparation: Prepare fresh solutions of the standard for each analysis. Avoid storing stock or working solutions for extended periods, even at refrigerated temperatures. Solvent Selection: Use high-purity solvents (e.g., HPLC or LC-MS grade). Acetonitrile (B52724) is often a suitable solvent for nitrosamine standards. pH Control: If using aqueous solutions, ensure the pH is controlled and documented. Buffering the solution may be necessary to maintain a stable pH.
Appearance of unknown peaks in the chromatogram of the standard. Formation of degradation products.Forced Degradation Study: Conduct a forced degradation study on the N-nitroso-dorzolamide standard to identify potential degradation products. This involves exposing the standard to stress conditions (acidic, basic, oxidative, photolytic, and thermal). Peak Purity Analysis: Use a diode array detector (DAD) or a mass spectrometer (MS) to check the peak purity of the N-nitroso-dorzolamide peak. Structure Elucidation: If significant degradation is observed, use techniques like LC-MS/MS or high-resolution mass spectrometry (HRMS) to identify the structure of the degradation products.
Low recovery of N-nitroso-dorzolamide during sample preparation. Adsorption to labware or instability during extraction.Labware Selection: Use silanized glassware or polypropylene (B1209903) vials to minimize adsorption. Extraction Conditions: Optimize extraction parameters such as solvent type, pH, and temperature to ensure efficient recovery without causing degradation. Perform recovery studies at each step of the sample preparation process.
Difficulty in achieving the required limit of detection (LOD) and quantification (LOQ). Insufficient sensitivity of the analytical method.Method Optimization: For HPLC-UV, optimize the detection wavelength (nitrosamines typically have UV maxima around 230 nm and 330 nm).[9] Advanced Techniques: Utilize more sensitive techniques like LC-MS/MS, which is the method of choice for trace-level nitrosamine analysis due to its high sensitivity and selectivity.[10][11]

Experimental Protocols

Protocol 1: Forced Degradation Study of N-nitroso-dorzolamide Analytical Standard

Objective: To investigate the stability of N-nitroso-dorzolamide under various stress conditions and to identify potential degradation products.

Methodology:

  • Standard Preparation: Prepare a stock solution of N-nitroso-dorzolamide in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

  • Stress Conditions:

    • Acidic Hydrolysis: Mix the stock solution with 0.1 N HCl and keep at 60°C for 24 hours.

    • Basic Hydrolysis: Mix the stock solution with 0.1 N NaOH and keep at 60°C for 24 hours.

    • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

    • Thermal Degradation: Heat the solid standard at 105°C for 24 hours.

    • Photolytic Degradation: Expose the solution of the standard to UV light (e.g., 254 nm) and visible light for a defined period.

  • Sample Analysis: After the specified time, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration and analyze using a stability-indicating HPLC or UPLC-MS/MS method.

  • Data Evaluation: Compare the chromatograms of the stressed samples with that of an unstressed standard. Calculate the percentage of degradation and identify any major degradation products.

Protocol 2: UPLC-MS/MS Method for the Quantification of N-nitroso-dorzolamide

Objective: To provide a sensitive and selective method for the quantification of N-nitroso-dorzolamide.

Parameter Condition
Instrument UPLC system coupled with a triple quadrupole mass spectrometer
Column Phenyl Hexyl column (or equivalent)
Mobile Phase A 0.05% ammonia (B1221849) solution in water
Mobile Phase B Acetonitrile
Flow Rate 0.40 mL/min
Elution Gradient
Ionization Mode Electrospray Ionization (ESI), Positive
Detection Mode Multiple Reaction Monitoring (MRM)

Note: The specific MRM transitions and other mass spectrometer parameters need to be optimized for the specific instrument being used.

Visualizations

DOT Script for N-nitroso-dorzolamide Formation and Degradation Pathways

cluster_formation Formation Pathway cluster_degradation Potential Degradation Pathways Dorzolamide Dorzolamide N_Nitroso_Dorzolamide_Formation N-nitroso-dorzolamide Dorzolamide->N_Nitroso_Dorzolamide_Formation Nitrosation Nitrosating_Agents Nitrosating Agents (e.g., Nitrites) Nitrosating_Agents->N_Nitroso_Dorzolamide_Formation N_Nitroso_Dorzolamide_Degradation N-nitroso-dorzolamide Degradation_Products Degradation Products N_Nitroso_Dorzolamide_Degradation->Degradation_Products Degradation Stress_Conditions Stress Conditions (Heat, Light, pH, Oxidizing Agents) Stress_Conditions->Degradation_Products

Formation and potential degradation pathways of N-nitroso-dorzolamide.

DOT Script for Troubleshooting Workflow

start Inconsistent Analytical Results? check_solution Prepare Fresh Standard Solution start->check_solution check_storage Verify Storage Conditions (2-8°C, Protected from Light) start->check_storage check_method Review Analytical Method Parameters start->check_method forced_degradation Conduct Forced Degradation Study check_solution->forced_degradation If instability suspected end_stable Results Stable check_solution->end_stable If resolved check_storage->forced_degradation If instability suspected check_storage->end_stable If resolved optimize_method Optimize Method for Sensitivity/Specificity check_method->optimize_method If sensitivity issue end_unstable Identify Degradants & Revise Protocol forced_degradation->end_unstable optimize_method->end_stable

Troubleshooting workflow for inconsistent analytical results.

References

Troubleshooting

Reducing analytical method variability for N-nitroso-dorzolamide testing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing analytical method variability for th...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing analytical method variability for the testing of N-nitroso-dorzolamide.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-dorzolamide and why is its analysis critical?

A1: N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity that can form during the synthesis, storage, or handling of Dorzolamide (B1670892), a medication for glaucoma.[1] Nitrosamine impurities are classified as probable human carcinogens, making their detection and quantification at trace levels a critical public health concern and a stringent regulatory requirement by agencies like the FDA and EMA.[1]

Q2: What is the most common and recommended analytical technique for N-nitroso-dorzolamide analysis?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used and recommended technique for the sensitive and selective quantification of N-nitroso-dorzolamide.[2][3] This method offers high sensitivity and selectivity, which is crucial for detecting the trace levels of nitrosamine impurities stipulated by regulatory bodies.[3][4] While gas chromatography-mass spectrometry (GC-MS) can be used for some volatile nitrosamines, it is generally not suitable for non-volatile or thermally labile compounds.[3]

Q3: What are the primary sources of variability in N-nitroso-dorzolamide analysis?

A3: The main sources of variability include:

  • Sample Preparation: Inconsistent extraction, matrix effects from the drug product, and the potential for artificial formation of the nitrosamine during this stage.[4]

  • Chromatography: Poor peak shape (tailing or fronting), carryover from previous injections, and inadequate separation from the dorzolamide active pharmaceutical ingredient (API).[5][6]

  • Mass Spectrometry Detection: Ion suppression or enhancement due to matrix components, and incorrect optimization of MS parameters.[4]

  • Analyte Stability: Degradation of N-nitroso-dorzolamide under certain storage or experimental conditions.[6]

Troubleshooting Guides

Issue 1: Significant Drop in Peak Area or Inconsistent Peak Area Response

A sudden or gradual decrease in the peak area for N-nitroso-dorzolamide can lead to inaccurate quantification.

Possible Causes and Solutions:

Potential Cause Troubleshooting Steps Expected Outcome
Matrix Effects (Ion Suppression) The drug product matrix can interfere with the ionization of N-nitroso-dorzolamide in the MS source.Improved peak area and consistency.
* Optimize Sample Preparation: Implement a more rigorous sample clean-up procedure, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components.
* Dilute the Sample: A simple dilution of the sample extract can reduce the concentration of matrix components, thereby minimizing ion suppression.
* Use an Internal Standard: Employ a stable isotope-labeled internal standard for N-nitroso-dorzolamide to compensate for signal variations.
Analyte Adsorption N-nitroso-dorzolamide may adsorb to active sites in the chromatographic system, including tubing, frits, and the column itself.Restoration of peak area and improved peak shape.
* Column Conditioning: Ensure the column is properly conditioned and equilibrated with the mobile phase before analysis.
* System Passivation: Flush the LC system with a solution known to reduce active sites, such as a high-concentration organic solvent or a specific passivation solution.
Inconsistent Sample Preparation Variability in extraction efficiency or sample handling can lead to inconsistent final concentrations.Improved reproducibility of peak areas across different samples.
* Standardize Procedures: Ensure all sample preparation steps are performed consistently, including vortexing times, centrifugation speeds, and solvent volumes.
* Automate Sample Preparation: If possible, use automated sample preparation systems to minimize human error.

Peak_Area_Instability start Start: Inconsistent Peak Area check_system Run System Suitability Test (SST) start->check_system sst_pass SST Passes check_system->sst_pass sst_fail SST Fails check_system->sst_fail investigate_sample Investigate Sample-Related Issues sst_pass->investigate_sample troubleshoot_system Troubleshoot LC-MS System: - Check for leaks - Verify pump performance - Clean MS source sst_fail->troubleshoot_system troubleshoot_system->check_system matrix_effects Evaluate Matrix Effects: - Dilution series - Post-column infusion investigate_sample->matrix_effects sample_prep Review Sample Preparation Protocol: - Check for consistency - Evaluate extraction recovery investigate_sample->sample_prep analyte_stability Assess Analyte Stability: - Analyze freshly prepared samples - Check storage conditions investigate_sample->analyte_stability resolve_matrix Optimize Sample Cleanup or Modify Chromatography matrix_effects->resolve_matrix resolve_prep Standardize/Automate Sample Preparation sample_prep->resolve_prep resolve_stability Adjust Sample Handling and Storage analyte_stability->resolve_stability end_pass End: Method is Robust resolve_matrix->end_pass end_fail End: Re-evaluate Method resolve_matrix->end_fail resolve_prep->end_pass resolve_prep->end_fail resolve_stability->end_pass resolve_stability->end_fail

References

Optimization

Technical Support Center: Control Strategies for Mitigating N-nitroso-dorzolamide Risks in Pharmaceuticals

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing the risks associated with N-...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing the risks associated with N-nitroso-dorzolamide in pharmaceutical products.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-dorzolamide and why is it a concern?

N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity that can form from the active pharmaceutical ingredient (API) dorzolamide (B1670892).[1] Nitrosamines are classified as probable human carcinogens, which means that long-term exposure above certain levels could increase the risk of cancer.[2] Consequently, regulatory agencies like the FDA and EMA have set strict limits on the acceptable intake (AI) of such impurities in pharmaceutical products.

Q2: How is N-nitroso-dorzolamide formed in pharmaceutical products?

N-nitroso-dorzolamide is formed through a chemical reaction called N-nitrosation. This occurs when dorzolamide, which contains a secondary amine functional group, reacts with a nitrosating agent. Nitrosating agents are often derived from nitrite (B80452) impurities that can be present in raw materials and excipients. This reaction is particularly favored under acidic conditions.

Q3: What is the acceptable intake (AI) limit for N-nitroso-dorzolamide?

The acceptable intake (AI) limit for N-nitroso-dorzolamide has been established based on the Carcinogenic Potency Categorization Approach (CPCA) by regulatory bodies such as the US FDA. The specific AI limit can be found in regularly updated guidance documents from these agencies.

Q4: What are the primary control strategies to mitigate the risk of N-nitroso-dorzolamide formation?

The primary control strategies involve a multi-pronged approach:

  • Risk Assessment: A thorough risk assessment of the manufacturing process and formulation is crucial to identify potential sources of nitrites and conditions that could lead to nitrosamine formation.[3]

  • Raw Material Control: Sourcing high-purity raw materials and excipients with low nitrite content is a key preventative measure.

  • Formulation Optimization: Modifying the formulation can significantly inhibit nitrosamine formation. This includes adjusting the pH to be less acidic and incorporating antioxidants such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E).[4][5][6]

  • Process Control: Optimizing manufacturing processes to avoid conditions that favor nitrosation, such as high temperatures and the presence of nitrosating agents, is essential.

  • Analytical Testing: Regular and robust analytical testing of the API, excipients, and final drug product is necessary to detect and quantify any N-nitroso-dorzolamide that may have formed.[3][7]

Troubleshooting Guides

Analytical Method Troubleshooting

Issue: Poor peak shape or tailing for N-nitroso-dorzolamide during LC-MS/MS analysis.

Potential Cause Troubleshooting Step
Inappropriate Column Chemistry The use of a C18 column may not provide sufficient retention for polar nitrosamines. Consider using a phenyl-hexyl or a polar-embedded column to improve peak shape.
Mobile Phase Mismatch Ensure the mobile phase composition is optimal for the analyte and column. For N-nitroso-dorzolamide, a gradient elution with a mobile phase containing a small amount of ammonia (B1221849) solution in water and acetonitrile (B52724) has been shown to be effective.[8]
Column Overload Injecting too high a concentration of the sample can lead to peak distortion. Dilute the sample and re-inject.
Secondary Interactions Residual silanol (B1196071) groups on the column can interact with the analyte. Use a well-end-capped column or add a competing base to the mobile phase.

Issue: Low recovery of N-nitroso-dorzolamide during sample preparation.

Potential Cause Troubleshooting Step
Incomplete Extraction Ensure the chosen extraction solvent is appropriate for both the drug matrix and N-nitroso-dorzolamide. Sonication and vortexing can aid in complete extraction.
Analyte Degradation N-nitrosamines can be sensitive to light and high temperatures. Protect samples from light and avoid excessive heat during sample preparation.
Adsorption to Labware Use silanized glassware or polypropylene (B1209903) tubes to minimize the adsorption of the analyte to container surfaces.
Formulation and Process Troubleshooting

Issue: Detection of N-nitroso-dorzolamide in the final drug product despite using low-nitrite excipients.

Potential Cause Troubleshooting Step
pH of the Microenvironment Even with low overall nitrite levels, localized acidic microenvironments within the formulation can promote nitrosation. Consider the addition of pH-modifying excipients to maintain a neutral or slightly basic pH.
Water Activity High water activity in the drug product can facilitate the mobility of reactants and accelerate the formation of nitrosamines. Control the moisture content of the formulation and consider using packaging with a desiccant.
Degradation of API or Excipients Certain excipients or even the API itself may degrade over time, releasing secondary amines or nitrosating agents. Conduct forced degradation studies to identify potential degradation pathways.
Contamination from Packaging Materials Primary packaging materials can sometimes be a source of nitrosating agents. Evaluate the packaging components for their potential to contribute to nitrosamine formation.

Quantitative Data Summary

Table 1: Effect of pH on N-Nitrosamine Formation Rate

pH Relative Rate of Formation Reference
< 3High[9][10][11]
3 - 5Moderate to High[9][10][11]
5 - 7Low[9][10][11]
> 7Very Low / Negligible[9][10][11]

Note: The optimal pH for nitrosation can vary depending on the basicity of the amine.

Table 2: Efficacy of Inhibitors on N-Nitrosamine Formation

Inhibitor Concentration (wt%) Inhibition Efficiency Reference
Ascorbic Acid1%> 80%[4][5][6]
α-Tocopherol1%> 80%[6]
Sodium Ascorbate1%> 80%[6]
Ferulic Acid1%> 80%[6]
Caffeic Acid1%> 80%[6]

Experimental Protocols

Protocol 1: Quantification of N-nitroso-dorzolamide by UPLC-MS/MS

This protocol is based on a validated method for the quantification of N-nitroso-dorzolamide in dorzolamide hydrochloride drug substance.[8]

1. Instrumentation:

  • Ultra-Performance Liquid Chromatography (UPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS).

2. Chromatographic Conditions:

  • Column: Phenyl Hexyl column

  • Mobile Phase A: 0.05% ammonia solution in water

  • Mobile Phase B: Acetonitrile

  • Flow Rate: 0.40 mL/min

  • Elution: Gradient elution

3. Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Specific precursor and product ions for N-nitroso-dorzolamide should be determined and optimized.

4. Standard and Sample Preparation:

  • Standard Preparation: Prepare a stock solution of N-nitroso-dorzolamide reference standard in a suitable solvent (e.g., methanol) and perform serial dilutions to create calibration standards.

  • Sample Preparation: Accurately weigh the dorzolamide hydrochloride drug substance, dissolve it in a suitable solvent, and dilute to a final concentration within the calibration range.

5. Method Validation:

  • The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Protocol 2: Forced Degradation Study to Assess N-nitroso-dorzolamide Formation Potential

1. Objective:

  • To evaluate the potential for N-nitroso-dorzolamide formation under stressed conditions.

2. Materials:

  • Dorzolamide drug substance or drug product

  • Sodium nitrite solution (as a source of nitrosating agent)

  • Hydrochloric acid (to adjust pH)

  • Suitable organic solvent for extraction

3. Procedure:

  • Prepare a solution of dorzolamide in a suitable solvent.

  • Spike the solution with a known concentration of sodium nitrite.

  • Adjust the pH of the solution to an acidic condition (e.g., pH 3-4).

  • Incubate the solution at an elevated temperature (e.g., 40-60 °C) for a defined period.

  • At specified time points, withdraw aliquots of the solution.

  • Quench the reaction (e.g., by adjusting the pH to neutral or basic).

  • Analyze the samples for the presence of N-nitroso-dorzolamide using a validated analytical method (e.g., UPLC-MS/MS as described in Protocol 1).

4. Analysis:

  • Quantify the amount of N-nitroso-dorzolamide formed over time to understand the degradation kinetics.

  • Compare the results to a control sample (without sodium nitrite) to confirm that the formation is due to the presence of the nitrosating agent.

Visualizations

N_Nitroso_Dorzolamide_Formation_Pathway Dorzolamide Dorzolamide (Secondary Amine) Intermediate N-Nitrosammonium Ion (Intermediate) Dorzolamide->Intermediate Nucleophilic Attack NitrosatingAgent Nitrosating Agent (e.g., N2O3 from Nitrite) NitrosatingAgent->Intermediate AcidicConditions Acidic Conditions (H+) AcidicConditions->NitrosatingAgent Formation NNitrosoDorzolamide N-nitroso-dorzolamide Intermediate->NNitrosoDorzolamide Loss of H+ Deprotonation Deprotonation Deprotonation->NNitrosoDorzolamide

Caption: N-nitrosation pathway of dorzolamide.

Experimental_Workflow_Quantification Start Start: Sample Preparation Dissolution Dissolve Dorzolamide Sample in appropriate solvent Start->Dissolution Dilution Dilute to final concentration Dissolution->Dilution UPLC_MSMS UPLC-MS/MS Analysis Dilution->UPLC_MSMS Chromatography Chromatographic Separation (Phenyl Hexyl Column) UPLC_MSMS->Chromatography Detection MS/MS Detection (MRM Mode) Chromatography->Detection Quantification Quantification (Calibration Curve) Detection->Quantification End End: Report Results Quantification->End

Caption: Workflow for N-nitroso-dorzolamide quantification.

Mitigation_Strategy_Logic RiskAssessment Risk Assessment LowRisk Low Risk: Routine Monitoring RiskAssessment->LowRisk Risk Identified as Low HighRisk High Risk: Implement Control Strategies RiskAssessment->HighRisk Risk Identified as High RawMaterial Raw Material Control (Low Nitrite Excipients) HighRisk->RawMaterial Formulation Formulation Optimization (pH, Inhibitors) HighRisk->Formulation Process Process Control (Temperature, etc.) HighRisk->Process Testing Confirmatory Testing RawMaterial->Testing Formulation->Testing Process->Testing

Caption: Logic diagram for nitrosamine risk mitigation.

References

Troubleshooting

Overcoming challenges in N-nitroso-dorzolamide method transfer

This guide provides troubleshooting advice and answers to frequently asked questions regarding the transfer of analytical methods for the detection and quantification of N-nitroso-dorzolamide. It is intended for research...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides troubleshooting advice and answers to frequently asked questions regarding the transfer of analytical methods for the detection and quantification of N-nitroso-dorzolamide. It is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-dorzolamide and why is it a significant concern?

A1: N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity that can form in dorzolamide (B1670892), an active pharmaceutical ingredient used to treat glaucoma.[1] Like other nitrosamines, it is classified as a probable human carcinogen, making its presence in pharmaceutical products a critical safety concern for regulatory agencies such as the FDA and EMA.[1][2][3] Control and accurate quantification at trace levels are therefore mandatory.

Q2: How is N-nitroso-dorzolamide typically formed in the drug product?

A2: It can form when the secondary amine group in the dorzolamide molecule reacts with nitrosating agents (like nitrites).[4] This reaction can occur during the drug's synthesis, formulation processing, or even during storage, particularly under conditions involving heat, moisture, or acidity.[1][3] Raw materials, excipients, and solvents can be sources of the necessary precursors.[2][5]

Q3: What are the recommended analytical techniques for quantifying N-nitroso-dorzolamide?

A3: Due to the need for high sensitivity and selectivity to detect trace amounts, advanced hyphenated techniques are required. The most common methods are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS or LC-HRMS) and Gas Chromatography-Mass Spectrometry (GC-MS).[1][2][3] LC-MS/MS is often preferred as it is suitable for a wider range of nitrosamines and avoids the high temperatures of GC inlets that could potentially cause in-situ formation of nitrosamines from the drug substance itself.[6]

Q4: What are the most common challenges encountered when transferring an N-nitroso-dorzolamide analytical method?

A4: The primary challenges include:

  • Achieving the required sensitivity: Meeting the low detection and quantification limits (LOQ) set by regulatory bodies is often difficult.[2]

  • Matrix interference: Excipients in the dorzolamide formulation can interfere with the analysis, suppressing the analyte signal or creating false positives.[2][7]

  • Analyte instability: N-nitroso-dorzolamide may be sensitive to heat, light, and pH, which can lead to degradation during sample preparation and analysis.[8]

  • Instrumental differences: Variations in HPLC/UPLC systems between the transferring and receiving labs, such as differences in gradient delay volume, can cause shifts in retention time and affect resolution.[9]

  • Sample preparation: This is a critical step that is often a source of variability and poor analyte recovery.[10][11]

Troubleshooting Guide

Issue 1: Poor or Inconsistent Peak Shape

Q: My chromatogram shows tailing, fronting, or excessively broad peaks for N-nitroso-dorzolamide. What are the potential causes and solutions?

A: Poor peak shape can compromise sensitivity and integration accuracy. Common causes and troubleshooting steps are outlined below.

Potential CauseRecommended Solution
Column Degradation The column's stationary phase may be degraded. Replace the column with a new one of the same type. A guard column can also be used to protect the analytical column.[12]
Mobile Phase Mismatch The sample diluent is too different from the mobile phase, causing peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.[13]
Secondary Interactions The analyte may be interacting with active sites on the column packing. Consider a different column chemistry (e.g., Phenyl Hexyl) or adjust the mobile phase pH. A method using a Phenyl Hexyl column has been shown to be effective.[14]
Extra-Column Volume Excessive tubing length or a large-volume flow cell can cause peak broadening. Minimize tubing length and ensure the flow cell volume is appropriate for the peak volume, keeping it within 10% of the smallest peak's volume.[9]
Issue 2: Retention Time (RT) Shifts

Q: We are observing a significant shift in the retention time of N-nitroso-dorzolamide between our lab and the receiving lab. How can we resolve this?

A: RT shifts are a classic method transfer problem, often related to differences in the LC systems.[9]

Potential CauseRecommended Solution
Gradient Delay Volume The volume from the pump where solvents are mixed to the head of the column differs between the two LC systems. This is the most common cause of RT shifts in gradient methods. Adjust the initial hold time or the gradient profile on the receiving system to compensate.[9]
Temperature Fluctuations Column temperature significantly affects retention. A difference of 1°C can change RT by 1-2%.[12] Use a column oven in both labs and ensure they are calibrated to the same temperature.[12][13]
Mobile Phase Preparation Minor differences in pH or solvent composition can lead to shifts. Have a very detailed and specific Standard Operating Procedure (SOP) for mobile phase preparation and ensure both labs follow it precisely.[13]
Pump Performance Inconsistent flow rates due to pump seal leaks or check valve issues will cause RT variability. Perform regular pump maintenance and verify the flow rate independently.[12][13]
Issue 3: Failure to Meet Required Limit of Quantitation (LOQ)

Q: The method is not sensitive enough in the receiving laboratory to meet the regulatory LOQ. What steps can we take to improve sensitivity?

A: Achieving ultra-low detection limits is critical for nitrosamine analysis.[2]

Potential CauseRecommended Solution
Suboptimal MS Parameters The mass spectrometer source conditions (e.g., gas flows, temperatures) or analyte-specific parameters (e.g., collision energy) may not be optimized on the receiving instrument. Re-optimize these parameters directly on the receiving lab's instrument.[15][16]
Matrix Suppression Components from the sample matrix are co-eluting with the analyte and suppressing its ionization in the MS source. Improve sample cleanup using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interferences.[7]
Inefficient Sample Preparation The analyte may be lost during sample preparation, or the sample is not sufficiently concentrated. Validate the extraction recovery and consider a larger sample size or a more effective concentration step.[10]
Detector Settings (UV/DAD) If using UV detection, ensure the detection wavelength is optimal and that the flow cell path length is identical between instruments, as this directly impacts absorbance according to Beer's Law.[9]

Experimental Protocols and Data

Protocol: Example Solid-Phase Extraction (SPE) for Sample Cleanup

This protocol is a general guideline for isolating N-nitroso-dorzolamide from a dissolved drug product matrix. The specific SPE cartridge and solvents should be optimized during method development.

  • Conditioning: Pass 5 mL of methanol (B129727) through the SPE cartridge, followed by 5 mL of water. Do not allow the cartridge to go dry.

  • Loading: Accurately load 10 mL of the prepared sample solution (e.g., dissolved dorzolamide tablets in water) onto the cartridge at a slow, consistent flow rate (approx. 1-2 mL/min).

  • Washing: Wash the cartridge with 5 mL of a weak solvent (e.g., 5% methanol in water) to remove hydrophilic excipients and other interferences.

  • Elution: Elute the N-nitroso-dorzolamide analyte using a small volume (e.g., 2 x 1 mL) of an appropriate organic solvent (e.g., acetonitrile (B52724) or methanol) into a clean collection tube.

  • Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known, small volume of mobile phase for injection.

Table 1: Typical UPLC-MS/MS Starting Conditions for N-Nitroso-Dorzolamide Analysis

(Based on published methods and best practices[14])

ParameterSetting
Column Phenyl Hexyl, 2.1 x 100 mm, 1.8 µm
Mobile Phase A 0.05% Ammonia in Water
Mobile Phase B Acetonitrile
Flow Rate 0.40 mL/min
Gradient 5% B to 95% B over 10 minutes (example)
Injection Volume 5 µL
Column Temperature 40 °C
Ionization Mode Electrospray Ionization (ESI), Positive
Detection Mode Multiple Reaction Monitoring (MRM)
Example MRM Transition To be determined empirically for N-nitroso-dorzolamide
Table 2: General Acceptance Criteria for Method Transfer

(Based on common industry practices and regulatory expectations[17])

Test ParameterAcceptance Criteria
Accuracy Mean recovery between 80.0% and 120.0% at three concentrations.
Precision (Repeatability) Relative Standard Deviation (RSD) ≤ 15.0% for six replicate preparations.
Intermediate Precision Comparison of results between labs should show no statistically significant difference.
LOQ Verification The signal-to-noise ratio (S/N) at the LOQ concentration should be ≥ 10.

Visual Guides and Workflows

Start Method Review at Transferring Lab (TL) Protocol Define Transfer Protocol & Acceptance Criteria Start->Protocol Analysis_TL Analyze Samples at TL Protocol->Analysis_TL Ship Ship Samples & Materials to Receiving Lab (RL) Protocol->Ship Compare Compare Results (TL vs. RL) Analysis_TL->Compare Analysis_RL Analyze Samples at RL Ship->Analysis_RL Analysis_RL->Compare Pass Criteria Met? Compare->Pass Report Generate Final Transfer Report Pass->Report Yes Fail Investigate & Troubleshoot Pass->Fail No End Method Transfer Complete Report->End Fail->Analysis_RL

Caption: A typical workflow for analytical method transfer between two laboratories.

Start Retention Time (RT) Shift Observed CheckGradient Is the method gradient? Start->CheckGradient CheckGDV 1. Measure & adjust for Gradient Delay Volume CheckGradient->CheckGDV Yes CheckIsocratic Is the method isocratic? CheckGradient->CheckIsocratic No CheckTemp 2. Verify column temperature with external probe CheckGDV->CheckTemp CheckIsocratic->CheckTemp Yes CheckMobilePhase 3. Prepare fresh mobile phase per exact SOP CheckTemp->CheckMobilePhase CheckFlow 4. Verify pump flow rate (gravimetrically or volumetrically) CheckMobilePhase->CheckFlow Resolved RT Shift Resolved CheckFlow->Resolved

Caption: Troubleshooting logic for diagnosing retention time shifts.

Dorzolamide Dorzolamide (contains secondary amine) Product N-nitroso-dorzolamide (Impurity) Dorzolamide->Product NitrosatingAgent Nitrosating Agent (e.g., Nitrite, NO₂⁻) NitrosatingAgent->Product Conditions Conditions: Heat, Acidity, etc. Conditions->Product

Caption: Simplified pathway for the formation of N-nitroso-dorzolamide.

References

Optimization

Enhancing the robustness of N-nitroso-dorzolamide analytical procedures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on enhancing the robustness of N-nitroso-dorzolamide analytical procedures. Here you will fin...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on enhancing the robustness of N-nitroso-dorzolamide analytical procedures. Here you will find detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-dorzolamide and why is its analysis important?

A1: N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity that can form during the synthesis, storage, or formulation of Dorzolamide (B1670892), a medication used to treat glaucoma.[1] Nitrosamines are classified as probable human carcinogens, making the detection and quantification of N-nitroso-dorzolamide at trace levels a critical step for ensuring patient safety and meeting stringent regulatory requirements.[1][2]

Q2: What are the most common analytical techniques for N-nitroso-dorzolamide quantification?

A2: Highly sensitive and selective methods like Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and Gas Chromatography with mass spectrometry (GC-MS) are the preferred techniques for detecting and quantifying N-nitroso-dorzolamide at the required low levels.[1][2] LC-MS/MS is particularly versatile and suitable for a wide range of nitrosamines.

Q3: How is N-nitroso-dorzolamide formed, and how can its formation be minimized during analysis?

A3: N-nitroso-dorzolamide forms from a reaction between the secondary amine in the dorzolamide molecule and nitrosating agents (like nitrites).[1] This reaction can be promoted by heat, moisture, or acidic conditions.[1] To prevent its formation as an artifact during analysis, it is crucial to use high-purity solvents, avoid excessive heat, and control the pH of sample preparations. Preparing solutions fresh is also a recommended practice.

Q4: What are the typical storage conditions for N-nitroso-dorzolamide reference standards and prepared samples?

A4: Solid reference standards of N-nitroso-dorzolamide should be stored under recommended conditions, often refrigerated or frozen, as specified in the Certificate of Analysis (COA).[1] While the material may be stable for shipping at ambient temperatures, long-term stability is critical.[1] Prepared analytical solutions should ideally be analyzed promptly. If short-term storage is necessary, refrigeration (2-8°C) and protection from light are advisable to minimize degradation.

Q5: What are the regulatory limits for N-nitroso-dorzolamide?

A5: The U.S. FDA has set an Acceptable Intake (AI) limit for N-nitroso-dorzolamide of 100 ng/day, classifying it as a Potency Category 2 Nitrosamine Drug Substance-Related Impurity (NDSRI).[2][3] Analytical methods must be sensitive enough to reliably quantify the impurity at or below this limit.

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of N-nitroso-dorzolamide, with a focus on LC-MS/MS methods.

Issue 1: Poor or Inconsistent Peak Area

Symptom: You observe a significant drop in the N-nitroso-dorzolamide peak area between injections, or the peak area is much lower than expected.

Potential Causes & Solutions:

  • Analyte Instability in Solution:

    • Cause: N-nitroso-dorzolamide may be degrading in the sample vial, potentially due to the pH of the diluent or exposure to light and temperature in the autosampler.

    • Solution: Prepare samples fresh and analyze them immediately. If using a buffered mobile phase or diluent, investigate the stability of N-nitroso-dorzolamide at that specific pH. Consider using an autosampler cooler if available.

  • On-Column Degradation:

    • Cause: Acidic mobile phases can sometimes lead to the degradation of nitrosamines directly on the analytical column.

    • Solution: If using an acidic mobile phase (e.g., with formic acid), try to minimize the analysis time. An alternative is to use a neutral or slightly basic mobile phase, such as one containing a low concentration of ammonia (B1221849), which has been shown to be effective for N-nitroso-dorzolamide analysis.[4]

  • Mass Spectrometer Source Contamination:

    • Cause: Co-eluting matrix components from the Dorzolamide API can contaminate the MS source, leading to ion suppression and a gradual decrease in signal.

    • Solution: Implement a robust sample preparation procedure to remove as much of the API matrix as possible. If chromatographic separation allows, divert the flow containing the high-concentration API peak to waste to prevent it from entering the mass spectrometer. Regularly clean the MS source according to the manufacturer's recommendations.

Issue 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Symptom: The chromatographic peak for N-nitroso-dorzolamide is asymmetrical (tailing or fronting) or appears as a doublet/split peak.

Potential Causes & Solutions:

  • Peak Tailing:

    • Cause: Secondary interactions between the basic nitrosamine and acidic residual silanol (B1196071) groups on the surface of silica-based columns are a common cause of tailing.[3]

    • Solution 1: Utilize a highly end-capped column to minimize available silanol groups.[3]

    • Solution 2: A phenyl-hexyl stationary phase can offer different selectivity and potentially better peak shape for nitrosamines compared to standard C18 columns.[4][5]

    • Solution 3: Using a mobile phase with a slightly basic pH (e.g., with 0.05% ammonia) can suppress the ionization of silanol groups, reducing these secondary interactions.[4]

  • Peak Fronting:

    • Cause: This is often a sign of column overload, where too much sample mass has been injected onto the column.

    • Solution: Dilute the sample or reduce the injection volume. If the peak shape improves, the original injection was overloaded.[3]

  • Split Peaks:

    • Cause: A partially blocked column inlet frit or a void in the column packing can cause the sample band to be distributed unevenly, resulting in a split peak.[3]

    • Solution: First, try reversing and flushing the column to dislodge any particulate matter from the frit. If this fails, the column may need to be replaced. Ensure proper sample filtration (e.g., using a 0.22 µm filter) to prevent particulates from reaching the column.

Issue 3: High Background Noise in MRM Transitions

Symptom: The signal-to-noise ratio (S/N) for your N-nitroso-dorzolamide peak is low due to high background noise, making accurate quantification difficult, especially at the limit of quantification (LOQ).

Potential Causes & Solutions:

  • Chemical Interference:

    • Cause: Low molecular weight analytes are often subject to chemical interference from the mobile phase, solvents, or system contaminants.

    • Solution 1: Use high-purity, LC-MS grade solvents and mobile phase additives to minimize background ions.

    • Solution 2: Optimize MS source parameters. For an APCI source, for example, increasing the cone gas flow rate can significantly reduce background noise for certain MRM transitions. Similarly, adjusting the cone voltage can improve the S/N ratio.

  • Co-eluting Isobaric Interferences:

    • Cause: A compound with the same mass as N-nitroso-dorzolamide might be co-eluting, leading to a high, noisy baseline.

    • Solution: Modify the chromatographic gradient to improve the separation between the analyte and the interference. Utilizing a high-resolution mass spectrometer (HRMS) can also differentiate between the analyte and interference based on their exact mass, eliminating false positives.[6][7]

Experimental Protocols

The following is a detailed methodology for the analysis of N-nitroso-dorzolamide based on published literature, serving as a robust starting point for method development and validation.[4]

LC-MS/MS Method for N-Nitroso-Dorzolamide
  • Instrumentation: UPLC system coupled with a triple quadrupole tandem mass spectrometer.

  • Analytical Column: Phenyl Hexyl column.

  • Mobile Phase:

    • Mobile Phase A: 0.05% Ammonia solution in water.[4]

    • Mobile Phase B: Acetonitrile.[4]

  • Flow Rate: 0.40 mL/min.[4]

  • Injection Volume: To be optimized (typically 5-10 µL).

  • Column Temperature: To be optimized (typically 30-40°C).

  • Gradient Elution: A gradient elution should be developed to ensure adequate retention of N-nitroso-dorzolamide and separation from the Dorzolamide API and other potential impurities.

  • Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

Sample Preparation:

  • Accurately weigh a suitable amount of the Dorzolamide HCl drug substance.

  • Dissolve the sample in a diluent (e.g., a mixture of water and acetonitrile) to achieve the desired concentration for the API.

  • Vortex and/or sonicate the sample to ensure complete dissolution.

  • Centrifuge the sample to pellet any insoluble excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.

Data Presentation

Method validation is essential to ensure the procedure is fit for its purpose.[4] The following tables summarize typical performance characteristics that should be evaluated.

Table 1: Typical System Suitability and Specificity Criteria

ParameterAcceptance CriteriaPurpose
Resolution > 2.0 between N-nitroso-dorzolamide and any adjacent peakTo ensure the analyte is well-separated from potential interferences.
Peak Tailing Factor 0.8 - 1.5To confirm good peak symmetry, which is essential for accurate integration.
RSD of Peak Area ≤ 15% for replicate injections at the LOQTo demonstrate acceptable precision at low concentrations.

Table 2: Typical Validation Performance Data for Nitrosamine Methods

Validation ParameterTypical Performance Criteria
Limit of Detection (LOD) S/N ratio ≥ 3
Limit of Quantification (LOQ) S/N ratio ≥ 10; RSD ≤ 15%
Linearity (Correlation Coefficient, r²) ≥ 0.99
Accuracy (% Recovery) 80 - 120%
Precision (% RSD) ≤ 15%

Note: The specific values for LOD and LOQ will depend on the required sensitivity to meet the 100 ng/day AI limit for N-nitroso-dorzolamide.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of N-nitroso-dorzolamide in a drug substance.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing weigh Weigh API Sample dissolve Dissolve in Diluent weigh->dissolve filter Filter (0.22 µm) dissolve->filter inject Inject into UPLC filter->inject separate Chromatographic Separation (Phenyl Hexyl Column) inject->separate detect MS/MS Detection (MRM Mode) separate->detect integrate Integrate Peak detect->integrate quantify Quantify vs. Standard integrate->quantify report Report Result quantify->report

Caption: Workflow for N-nitroso-dorzolamide analysis.

Troubleshooting Logic for Low Peak Area

This diagram outlines a logical approach to troubleshooting the common issue of low or inconsistent peak area.

G start Symptom: Low/Inconsistent Peak Area check_stability Is the sample stable? start->check_stability prep_fresh Action: Prepare samples fresh. Use autosampler cooler. check_stability->prep_fresh No check_ms Is the MS source clean? check_stability->check_ms Yes re_inject Re-inject and Evaluate prep_fresh->re_inject re_inject->check_ms No problem_solved Problem Resolved re_inject->problem_solved Yes clean_ms Action: Clean MS source. check_ms->clean_ms No check_column Is there on-column degradation? check_ms->check_column Yes clean_ms->re_inject change_mp Action: Optimize mobile phase pH (e.g., use ammonia buffer). check_column->change_mp Yes check_column->problem_solved No, further investigation needed change_mp->re_inject G start Symptom: Poor Peak Shape tailing Is the peak tailing? start->tailing fronting Is the peak fronting? tailing->fronting No sol_tailing Cause: Secondary Interactions Action: Use end-capped column, or adjust mobile phase pH. tailing->sol_tailing Yes splitting Is the peak splitting? fronting->splitting No sol_fronting Cause: Column Overload Action: Reduce injection volume or sample concentration. fronting->sol_fronting Yes sol_splitting Cause: Blocked Frit/Void Action: Reverse/flush column or replace column. splitting->sol_splitting Yes problem_solved Problem Resolved splitting->problem_solved No, peak shape is good. evaluate Implement Action and Re-evaluate sol_tailing->evaluate sol_fronting->evaluate sol_splitting->evaluate evaluate->problem_solved

References

Troubleshooting

Technical Support Center: Handling and Prevention of N-nitroso-dorzolamide Cross-Contamination in Laboratory Settings

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling of N-nitroso-dorzolamide and the prevention of cross-contamination in laboratory enviro...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling of N-nitroso-dorzolamide and the prevention of cross-contamination in laboratory environments. N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity of the glaucoma medication dorzolamide (B1670892) and is classified as a potential human carcinogen.[1][2][3] Therefore, meticulous laboratory practices are essential to ensure personnel safety and data integrity.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving N-nitroso-dorzolamide.

Issue Potential Cause Troubleshooting Steps
Unexpected N-nitroso-dorzolamide peaks in blank or control samples. 1. Cross-contamination of glassware or equipment. 2. Contaminated solvents or reagents. 3. Carryover from previous analyses on analytical instrumentation.1. Implement a rigorous cleaning and decontamination protocol for all glassware and equipment (see Experimental Protocols). 2. Use high-purity solvents and reagents and test them for nitrosamine contamination.[4] 3. Run multiple blank injections on the analytical instrument to ensure no carryover.
Inconsistent or non-reproducible analytical results. 1. Degradation of N-nitroso-dorzolamide standard solutions. 2. Inconsistent sample preparation techniques. 3. Variability in environmental conditions (light, temperature).1. Store N-nitroso-dorzolamide stock solutions and standards in a cool, dark place. Prepare fresh working solutions regularly. Nitrosamines are known to be light-sensitive.[5] 2. Ensure all personnel are trained on and adhere to standardized sample preparation protocols. 3. Conduct experiments in a controlled environment, away from direct sunlight and heat sources.
Positive wipe test results after decontamination. 1. Ineffective cleaning agent or procedure. 2. Porous or damaged work surfaces. 3. Re-aerosolization of contaminants.1. Verify the effectiveness of the decontamination procedure (see Experimental Protocols). Consider using a stronger decontamination agent for persistent contamination. 2. Inspect work surfaces for cracks or damage where the compound may accumulate. Replace or repair damaged surfaces. 3. Ensure proper ventilation and avoid dry sweeping or other activities that could generate dust.

Frequently Asked Questions (FAQs)

Q1: What are the primary routes of exposure to N-nitroso-dorzolamide in a laboratory setting?

A1: The primary routes of exposure are inhalation of aerosols, dermal contact, and accidental ingestion. Handling of the powdered form poses the highest risk of aerosolization.

Q2: What personal protective equipment (PPE) is required when handling N-nitroso-dorzolamide?

A2: The recommended PPE includes a full-face powered air-purifying respirator (PAPR) or a supplied-air respirator when handling the powder. A disposable, solid-front lab coat with tight-fitting cuffs, double gloves (e.g., nitrile), disposable sleeves, and safety glasses or goggles are also essential. For solution preparation within a fume hood, a lab coat, safety glasses with side shields, and chemical-resistant gloves are the minimum requirements.

Q3: How should N-nitroso-dorzolamide waste be disposed of?

A3: All waste contaminated with N-nitroso-dorzolamide, including PPE, disposable labware, and cleaning materials, must be treated as hazardous waste. The preferred method of disposal is high-temperature incineration by a certified hazardous waste vendor. For liquid waste, chemical degradation may be considered prior to disposal (see Experimental Protocols).

Q4: What are the ideal storage conditions for N-nitroso-dorzolamide?

A4: N-nitroso-dorzolamide should be stored in a cool, dark, and well-ventilated area, away from heat, moisture, and acidic conditions, which can promote its formation.[2] It is stable for shipping at room temperature.[2]

Q5: Can common laboratory cleaning agents like 70% isopropanol (B130326) effectively decontaminate surfaces?

A5: While 70% isopropanol is an effective disinfectant against microorganisms, its efficacy in chemically degrading or removing nitrosamines from surfaces is not well-documented in publicly available literature. A validated decontamination procedure using a more robust cleaning agent is recommended.

Data Presentation

The following tables summarize key data related to the handling and decontamination of potent compounds. Note that data specific to N-nitroso-dorzolamide is limited; therefore, data for other potent compounds is provided as a reference.

Table 1: Efficacy of Decontamination Procedures for Potent Compounds on Various Surfaces

Compound Surface Cleaning Procedure Average Recovery After Cleaning Reference
LosoxantroneGlassWater and hypochlorite (B82951) bleach< 20 ng/100 cm²[1][6]
LosoxantroneStainless SteelWater and hypochlorite bleach< 17 ng/100 cm²[1][6]
BisnafideGlass5% acetic acid, Alconox, and water< 0.19 ng/cm²[7]
BisnafideStainless Steel5% acetic acid, Alconox, and water< 0.33 ng/cm²[7]

Table 2: Recommended Analytical Techniques for N-nitroso-dorzolamide Detection

Technique Key Features
LC-MS/MSHigh sensitivity and specificity for quantification at low levels.[2]
GC-MSSuitable for volatile nitrosamines, may require derivatization for non-volatile compounds.[2]
UPLC-MS/MSA validated method for the quantification of N-nitroso-dorzolamide in dorzolamide hydrochloride drug substance has been developed using this technique.[8]

Experimental Protocols

Protocol 1: Decontamination of Laboratory Surfaces

This protocol is adapted from procedures validated for other potent pharmaceutical compounds and should be validated for N-nitroso-dorzolamide in your specific laboratory setting.

Materials:

  • Cleaning solution: 1% sodium hypochlorite solution, freshly prepared.

  • Rinsing agent 1: 5% acetic acid solution.

  • Rinsing agent 2: Purified water.

  • Wipes: Low-lint, absorbent wipes.

  • Appropriate PPE.

Procedure:

  • Initial Wipe-down: Thoroughly wipe the contaminated surface with a wipe saturated with the 1% sodium hypochlorite solution.

  • Contact Time: Allow the sodium hypochlorite solution to remain on the surface for a contact time of at least 10 minutes.

  • Acid Rinse: Wipe the surface with a new wipe saturated with 5% acetic acid solution to neutralize the bleach.

  • Water Rinse: Rinse the surface thoroughly with wipes saturated with purified water to remove any residual cleaning agents.

  • Final Dry: Dry the surface with a clean, dry wipe.

  • Verification: Perform a wipe test to verify the effectiveness of the decontamination (see Protocol 2).

Protocol 2: Surface Wipe Testing for Residual N-nitroso-dorzolamide

Materials:

  • Wipe material: Sterile, low-lint gauze pads or filter paper.

  • Wetting agent: Isopropanol or methanol.

  • Template: Sterile, disposable 10 cm x 10 cm template.

  • Sample container: Sterile, screw-cap vials.

  • Forceps: Sterile forceps.

  • Appropriate PPE.

Procedure:

  • Preparation: Put on a new pair of gloves. Moisten a wipe with 1-2 mL of the wetting agent.

  • Sampling: Place the 10 cm x 10 cm template on the decontaminated surface. Wipe the entire area within the template using firm, overlapping strokes in an "S" pattern. Fold the wipe with the exposed side inward, and wipe the area again with a fresh surface of the wipe in a perpendicular "S" pattern.

  • Sample Collection: Using sterile forceps, place the wipe in a labeled sample vial.

  • Blank Sample: Prepare a field blank by moistening a wipe with the wetting agent and placing it directly into a sample vial without wiping a surface.

  • Sample Extraction and Analysis:

    • To the vial containing the wipe, add a known volume of a suitable extraction solvent (e.g., methanol).

    • Vortex or sonicate the vial for a specified time to extract the analyte from the wipe.

    • Transfer an aliquot of the extract into an autosampler vial for analysis by a validated LC-MS/MS method.

Protocol 3: Chemical Degradation of Liquid N-nitroso-dorzolamide Waste

This protocol describes a method for the chemical reduction of nitrosamines in liquid waste. This procedure should be performed in a fume hood with appropriate PPE.

Materials:

  • Aluminum-nickel (Al-Ni) alloy powder.

  • Aqueous alkali solution (e.g., 2M sodium hydroxide).

  • Stir plate and stir bar.

  • Appropriate reaction vessel.

Procedure:

  • Preparation: Place the liquid waste containing N-nitroso-dorzolamide in a suitable reaction vessel with a stir bar.

  • Addition of Alkali: While stirring, slowly add the aqueous alkali solution to the waste.

  • Addition of Al-Ni Alloy: Gradually add small portions of the aluminum-nickel alloy powder to the stirring solution. The reaction is exothermic and may produce hydrogen gas.

  • Reaction Time: Allow the reaction to proceed for several hours at room temperature, or until the degradation is complete.

  • Verification: Before disposal, take an aliquot of the treated waste and analyze it by a validated analytical method to confirm the absence of N-nitroso-dorzolamide.

  • Disposal: Dispose of the treated waste in accordance with institutional and local regulations for chemical waste.

Visualizations

Contamination_Investigation_Workflow start Suspected Cross-Contamination Event quarantine Quarantine Affected Area and Equipment start->quarantine investigate Investigate Potential Sources quarantine->investigate personnel Interview Personnel investigate->personnel procedures Review Procedures and Logs investigate->procedures materials Test Raw Materials and Solvents investigate->materials decontaminate Perform Thorough Decontamination personnel->decontaminate procedures->decontaminate materials->decontaminate wipe_test Conduct Wipe Testing decontaminate->wipe_test result Analyze Wipe Test Results wipe_test->result pass Contamination Below Action Limit result->pass Pass fail Contamination Above Action Limit result->fail Fail document Document Findings and Corrective Actions pass->document re_investigate Re-evaluate and Re-clean fail->re_investigate re_investigate->decontaminate release Release Area for Use document->release

Caption: Workflow for investigating a suspected cross-contamination event.

Formation_Pathways dorzolamide Dorzolamide (Secondary Amine) formation N-nitroso-dorzolamide Formation dorzolamide->formation nitrosating_agents Nitrosating Agents (e.g., Nitrites) nitrosating_agents->formation conditions Favorable Conditions acidic_ph Acidic pH conditions->acidic_ph heat Heat conditions->heat moisture Moisture conditions->moisture acidic_ph->formation heat->formation moisture->formation

Caption: Potential pathways for N-nitroso-dorzolamide formation.

References

Reference Data & Comparative Studies

Validation

Comparative Guide to Sensitive Analytical Method Validation for N-Nitroso-Dorzolamide

For Researchers, Scientists, and Drug Development Professionals The presence of N-nitrosamine impurities, such as N-nitroso-dorzolamide, in pharmaceutical products is a significant safety concern due to their classificat...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities, such as N-nitroso-dorzolamide, in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent acceptable intake (AI) limits for these impurities, necessitating the development and validation of highly sensitive and specific analytical methods to ensure patient safety.[1][2] This guide provides a comparative overview of analytical techniques and validation parameters for the quantification of N-nitroso-dorzolamide at trace levels, with a focus on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which is generally considered the gold standard for nitrosamine (B1359907) analysis.[3]

Analytical Technique Comparison: LC-MS/MS vs. GC-MS

The two most prominent techniques for nitrosamine analysis are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[3] While both offer the high sensitivity required, LC-MS/MS is often preferred for nitrosamine drug substance-related impurities (NDSRIs) like N-nitroso-dorzolamide.

  • LC-MS/MS is highly suitable for a wide range of compounds, including those that are non-volatile or thermally labile, without the need for chemical derivatization.[3] This technique minimizes the risk of artificial nitrosamine formation that can occur at the high temperatures used in GC-MS injection ports.[4]

  • GC-MS can be a robust alternative for volatile and thermally stable nitrosamines.[3] However, for less volatile or potentially unstable molecules, the high heat can lead to degradation and inaccurate quantification.[4]

Given the structure of dorzolamide (B1670892) and its potential nitrosamine impurity, LC-MS/MS is the recommended technique for achieving reliable and accurate results.

Method Validation Workflow

A robust method validation process is crucial to ensure that the analytical procedure is fit for its intended purpose. The validation should be conducted in accordance with International Council for Harmonisation (ICH) Q2(R1) guidelines.[5][6] The typical workflow involves a systematic evaluation of the method's performance characteristics.

G cluster_0 Method Development & Optimization cluster_1 Method Validation (ICH Q2 R1) cluster_2 Application Dev Method Development Opt Optimization of MS & LC Parameters Dev->Opt Spec Specificity Opt->Spec Lin Linearity & Range Spec->Lin Acc Accuracy Lin->Acc Prec Precision (Repeatability & Intermediate) Acc->Prec LOQ Limit of Quantitation (LOQ) Prec->LOQ Rob Robustness Prec->Rob LOD Limit of Detection (LOD) LOQ->LOD Routine Routine Quality Control Testing Rob->Routine

Caption: A typical workflow for analytical method validation.

Comparative Performance Data

The following table summarizes typical performance data for two hypothetical LC-MS/MS methods for the analysis of N-nitroso-dorzolamide. Method A utilizes a standard sample preparation, while Method B incorporates an optimized Solid-Phase Extraction (SPE) step for enhanced cleanup, which is often preferred for complex matrices like ophthalmic solutions.[7]

Validation Parameter Method A (Standard Dilution) Method B (Optimized SPE) ICH Q2(R1) Acceptance Criteria
Specificity No interference observedNo interference observedNo significant interference at the analyte's retention time.[8]
Linearity (r²) 0.998> 0.999≥ 0.99[9]
Range 0.5 - 50 ng/mL0.2 - 50 ng/mLInterval demonstrating suitable precision, accuracy, and linearity.[6]
LOD (ng/mL) 0.150.05S/N Ratio ≥ 3.[8]
LOQ (ng/mL) 0.50.2S/N Ratio ≥ 10 with acceptable precision and accuracy.[8]
Accuracy (% Recovery) 85.2 - 108.5%92.4 - 101.8%Typically 70-130% for trace levels.[8][10]
Precision (% RSD) ≤ 10.5%≤ 5.5%Repeatability (Intra-day) ≤ 15%; Intermediate Precision (Inter-day) ≤ 20% at LOQ.[8]

Data presented are representative and may vary based on instrumentation and specific matrix.

Experimental Protocols

Detailed and controlled experimental protocols are fundamental to achieving reproducible results.

Protocol 1: LC-MS/MS Analysis

This protocol outlines the liquid chromatography and mass spectrometry conditions for the quantification of N-nitroso-dorzolamide.

1. Chromatographic Conditions:

  • System: UHPLC system

  • Column: C18 reversed-phase column (e.g., 150 x 2.0 mm, 2.8 µm).[5]

  • Mobile Phase A: 0.1% Formic Acid in Water.[5]

  • Mobile Phase B: 0.1% Formic Acid in Methanol.[5]

  • Flow Rate: 0.4 mL/min.[5]

  • Column Temperature: 40°C

  • Injection Volume: 10 µL

2. Mass Spectrometry Conditions:

  • System: Triple Quadrupole Mass Spectrometer

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode.[11]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[11]

  • Source Parameters: Optimized for N-nitroso-dorzolamide (e.g., Gas Temp: 300°C, Gas Flow: 10 L/min, Nebulizer: 45 psi).

Protocol 2: Sample Preparation Method Comparison

Sample preparation is a critical step that directly impacts method sensitivity and accuracy by isolating the analyte from complex pharmaceutical matrices.[12]

G cluster_A Method A: Direct Dilution cluster_B Method B: Solid-Phase Extraction (SPE) A1 Weigh 100mg of Sample A2 Add 10mL Diluent (e.g., 50:50 Methanol:Water) A1->A2 A3 Vortex & Sonicate for 15 min A2->A3 A4 Centrifuge (10 min @ 12,000 rpm) A3->A4 A5 Filter Supernatant (0.22 µm) A4->A5 A6 Inject into LC-MS/MS A5->A6 B1 Weigh 100mg of Sample B2 Dissolve in Loading Buffer B1->B2 B4 Load Sample B2->B4 B3 Condition SPE Cartridge B3->B4 B5 Wash Cartridge (to remove interferences) B4->B5 B6 Elute Analyte B5->B6 B7 Evaporate & Reconstitute B6->B7 B8 Inject into LC-MS/MS B7->B8

Caption: Comparison of a simple dilution versus a more robust SPE workflow.

Method A (Direct Dilution): This is a simpler and faster method suitable for less complex sample matrices. The sample is dissolved, sonicated, centrifuged, and the supernatant is injected after filtration.[9]

Method B (Solid-Phase Extraction - SPE): SPE is highly recommended for complex matrices like ophthalmic solutions to remove excipients and salts that can cause matrix effects and suppress the analyte signal.[7] The process involves conditioning the SPE cartridge, loading the sample, washing away interfering substances, and then eluting the target analyte. This results in a cleaner extract and often leads to improved sensitivity (lower LOD/LOQ) and accuracy.[7]

Conclusion

For the sensitive and reliable quantification of N-nitroso-dorzolamide in pharmaceutical products, a validated LC-MS/MS method is the preferred analytical approach. While a direct dilution sample preparation method can be sufficient in some cases, employing an optimized Solid-Phase Extraction (SPE) protocol is highly recommended to mitigate matrix effects, thereby enhancing method accuracy, precision, and sensitivity. The validation of the chosen method must be performed according to ICH Q2(R1) guidelines to ensure the data is reliable and meets stringent regulatory expectations for the control of nitrosamine impurities.[5]

References

Comparative

Inter-laboratory Comparison for the Analysis of N-nitroso-dorzolamide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of N-nitroso-dorzolamide, a potential genoto...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of N-nitroso-dorzolamide, a potential genotoxic impurity in dorzolamide (B1670892) drug products. Given the stringent regulatory limits on nitrosamine (B1359907) impurities, employing robust and reproducible analytical methods is critical for ensuring patient safety. This document outlines a comparative framework of common analytical techniques, presents typical performance data, and details experimental protocols to assist laboratories in method selection and validation.

Introduction to N-nitroso-dorzolamide

N-nitroso-dorzolamide is the N-nitroso derivative of dorzolamide, a carbonic anhydrase inhibitor used to treat glaucoma. The formation of nitrosamine impurities in pharmaceuticals is a significant concern due to their classification as probable human carcinogens.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established acceptable intake (AI) limits for various nitrosamines, including N-nitroso-dorzolamide, to mitigate potential risks.[2][3] The FDA has set an interim acceptable intake limit of 500 ng/day for N-nitroso-dorzolamide in single-ingredient dorzolamide products.[2][3]

The control of N-nitroso-dorzolamide requires sensitive and validated analytical methods capable of detecting and quantifying this impurity at trace levels. This guide focuses on the prevalent analytical techniques and provides a basis for inter-laboratory comparison and method implementation.

Data Presentation: Comparison of Analytical Method Performance

The selection of an analytical method for N-nitroso-dorzolamide is influenced by factors such as required sensitivity, sample matrix complexity, and available instrumentation. The following table summarizes the performance characteristics of common analytical techniques used for nitrosamine analysis. While specific inter-laboratory comparison data for N-nitroso-dorzolamide is not publicly available, this table synthesizes typical performance data from published methods for N-nitroso-dorzolamide and other nitrosamine impurities.[4][5]

Analytical MethodTypical Limit of Quantitation (LOQ)Typical Linearity (R²)Key AdvantagesKey Limitations
LC-MS/MS 0.01 - 1.0 ng/mL[5]>0.99[5]High sensitivity and selectivity, suitable for a wide range of N-nitrosamines, including non-volatile compounds.[4]Higher equipment cost, potential for matrix effects.
GC-MS/MS 0.018 - 10 ppb[5]>0.99[5]Excellent for volatile and semi-volatile N-nitrosamines, high chromatographic resolution.May require derivatization for non-volatile compounds, potential for thermal degradation of analytes.[6]
HPLC-UV 10 - 20 ng/mL[5]>0.99Lower cost, widely available instrumentation.Lower sensitivity and selectivity compared to mass spectrometry-based methods.[6]

Experimental Protocols

A detailed experimental protocol for the analysis of N-nitroso-dorzolamide using a validated LC-MS/MS method is provided below. This method is based on a published study and represents a robust approach for the quantification of this impurity in dorzolamide hydrochloride drug substance.[4]

LC-MS/MS Method for N-nitroso-dorzolamide

1. Sample Preparation:

  • Standard Solution: Prepare a stock solution of N-nitroso-dorzolamide reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile). Perform serial dilutions to prepare calibration standards and quality control samples at the desired concentrations.

  • Sample Solution: Accurately weigh a portion of the dorzolamide hydrochloride drug substance and dissolve it in a suitable diluent to achieve a target concentration.

2. Chromatographic Conditions:

  • Column: Phenyl Hexyl column[4]

  • Mobile Phase A: 0.05% ammonia (B1221849) solution in water[4]

  • Mobile Phase B: Acetonitrile[4]

  • Flow Rate: 0.40 mL/min[4]

  • Gradient Elution: A gradient elution program should be optimized to achieve adequate separation of N-nitroso-dorzolamide from the dorzolamide peak and other potential impurities.

3. Mass Spectrometric Conditions:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode[4]

  • Detection Mode: Multiple Reaction Monitoring (MRM)[4]

  • MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-dorzolamide should be determined and optimized for maximum sensitivity and selectivity.

4. Method Validation:

The analytical method should be validated according to ICH guidelines, including the following parameters:

  • Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Precision: The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

  • Accuracy: The closeness of the test results obtained by the method to the true value. This is often assessed by spike/recovery experiments.

  • Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Mandatory Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing start Start weigh Weigh Dorzolamide HCl start->weigh dissolve Dissolve in Diluent weigh->dissolve inject Inject Sample dissolve->inject prep_standards Prepare Calibration Standards prep_standards->inject separate Chromatographic Separation inject->separate ionize Electrospray Ionization separate->ionize detect MRM Detection ionize->detect integrate Peak Integration detect->integrate quantify Quantification integrate->quantify report Report Results quantify->report

Caption: Experimental workflow for the analysis of N-nitroso-dorzolamide by LC-MS/MS.

logical_relationship cluster_synthesis Synthesis Route Evaluation cluster_testing Analytical Testing cluster_action Action start Risk Assessment for Nitrosamine Impurities secondary_amine Secondary/Tertiary Amine Precursors Present? start->secondary_amine nitrosating_agents Nitrosating Agents Used or Present? secondary_amine->nitrosating_agents Yes monitor Routine Monitoring secondary_amine->monitor No develop_method Develop & Validate Analytical Method nitrosating_agents->develop_method Yes nitrosating_agents->monitor No test_batches Test Production Batches develop_method->test_batches result N-nitroso-dorzolamide Detected? test_batches->result mitigate Implement Mitigation Strategy result->mitigate Yes (> AI Limit) result->monitor No (Below AI Limit) mitigate->test_batches

Caption: Logical workflow for risk assessment and control of N-nitroso-dorzolamide.

References

Validation

A Comparative Guide to N-nitroso-dorzolamide versus Other Nitrosamine Impurities in Drug Products

For Researchers, Scientists, and Drug Development Professionals The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers worldwide due...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers worldwide due to their classification as probable human carcinogens.[1][2] This guide provides a detailed comparison of N-nitroso-dorzolamide, a nitrosamine drug substance-related impurity (NDSRI), with other common nitrosamine impurities found in drug products. The information presented herein is intended to assist researchers and drug development professionals in understanding the relative risks and analytical challenges associated with these impurities.

Introduction to Nitrosamine Impurities

Nitrosamines are chemical compounds that can form during the synthesis, formulation, and storage of drug products.[2][3] They are formed by the reaction of secondary or tertiary amines with nitrosating agents, such as nitrous acid, which can be present as an impurity in raw materials and excipients.[2][4] Nitrosamine impurities are broadly categorized into two groups:

  • Small-molecule nitrosamines: These are structurally simple nitrosamines, such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), that are not structurally related to the active pharmaceutical ingredient (API).

  • Nitrosamine Drug Substance-Related Impurities (NDSRIs): These impurities are structurally similar to the API and are formed from the nitrosation of the API or its degradation products.[1][3] N-nitroso-dorzolamide is an NDSRI derived from the carbonic anhydrase inhibitor, dorzolamide (B1670892).

Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the control of nitrosamine impurities in drug products, setting acceptable intake (AI) limits to mitigate the potential cancer risk.[5]

Quantitative Comparison of Nitrosamine Impurities

The primary metric for comparing the potential harm of different nitrosamine impurities is their Acceptable Intake (AI) limit, which is derived from their carcinogenic potency. The carcinogenic potency is often expressed as a TD50 value, which is the dose that causes tumors in 50% of test animals over a lifetime.[6] A lower TD50 value indicates a higher carcinogenic potency. When specific TD50 data is unavailable, a read-across approach from structurally similar compounds or the Carcinogenic Potency Categorization Approach (CPCA) is used to establish an AI limit.[7][8]

Below is a table comparing the AI limits of N-nitroso-dorzolamide with other selected nitrosamine impurities.

Nitrosamine ImpurityTypeAcceptable Intake (AI) Limit (ng/day)Carcinogenic Potency (TD50) (mg/kg/day)Ames Test Result
N-nitroso-dorzolamide NDSRI 500 Data not available Data not available
N-nitrosodimethylamine (NDMA)Small Molecule96[9]0.0959[10]Positive[11][12]
N-nitrosodiethylamine (NDEA)Small Molecule26.5[9]Data varies, potent carcinogenPositive[11][13]
N-nitroso-N-methyl-4-aminobutyric acid (NMBA)Small Molecule96Data not availableData not available
N-nitrosodiisopropylamine (NDIPA)Small Molecule26.5Data not availableWeakly Positive[12]
N-nitrosodibutylamine (NDBA)Small Molecule26.5Data not availablePositive[12]
N-nitroso-vareniclineNDSRI37[9]Data not availableData not available
N-nitroso-propranololNDSRI26.5[9]Data not availableData not available
N-nitroso-nortriptylineNDSRI26.5[9]Data not availableData not available

Note: The absence of publicly available TD50 and Ames test data for many NDSRIs, including N-nitroso-dorzolamide, highlights the reliance on AI limits established by regulatory agencies for risk assessment.

Signaling Pathways and Formation Mechanisms

The formation of nitrosamine impurities is a chemical process that can occur under specific conditions. The general pathway involves the reaction of a secondary or tertiary amine with a nitrosating agent.

General Formation Pathway of Nitrosamine Impurities cluster_reactants Reactants cluster_conditions Conditions Secondary or Tertiary Amine (from API, degradant, or impurity) Secondary or Tertiary Amine (from API, degradant, or impurity) Nitrosamine Formation Nitrosamine Formation Secondary or Tertiary Amine (from API, degradant, or impurity)->Nitrosamine Formation Nitrosating Agent (e.g., Nitrous Acid from Nitrite) Nitrosating Agent (e.g., Nitrous Acid from Nitrite) Nitrosating Agent (e.g., Nitrous Acid from Nitrite)->Nitrosamine Formation Acidic Conditions Acidic Conditions Acidic Conditions->Nitrosamine Formation Nitrosamine Impurity Nitrosamine Impurity Nitrosamine Formation->Nitrosamine Impurity

General formation pathway of nitrosamine impurities.

For NDSRIs like N-nitroso-dorzolamide, the secondary amine is part of the dorzolamide molecule itself. The presence of nitrite (B80452) impurities in excipients, coupled with acidic conditions during manufacturing or storage, can lead to the formation of this specific nitrosamine.[2][3]

Experimental Protocols

The detection and quantification of nitrosamine impurities at trace levels require highly sensitive and specific analytical methods. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the most commonly employed technique.

General LC-MS/MS Protocol for the Determination of N-nitroso-dorzolamide

This protocol is a generalized procedure based on established methods for nitrosamine analysis and specific methods for N-nitroso-dorzolamide.[14][15][16]

1. Sample Preparation:

  • Drug Substance: Accurately weigh approximately 50 mg of the dorzolamide hydrochloride drug substance into a centrifuge tube.

  • Drug Product (Ophthalmic Solution): Transfer a known volume of the ophthalmic solution equivalent to about 50 mg of dorzolamide hydrochloride into a centrifuge tube.

  • Extraction: Add a suitable extraction solvent (e.g., methanol (B129727) or a mixture of methanol and water).

  • Internal Standard: Spike the sample with an appropriate internal standard (e.g., deuterated N-nitroso-dorzolamide, if available, or a suitable structural analog).

  • Vortex and Centrifuge: Vortex the sample to ensure thorough mixing and extraction, followed by centrifugation to pellet any undissolved excipients.

  • Filtration: Filter the supernatant through a 0.22 µm syringe filter into an LC vial.

2. LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Chromatographic Column: A suitable reversed-phase column, such as a Phenyl-Hexyl column, to achieve separation of N-nitroso-dorzolamide from the dorzolamide API and other matrix components.[14]

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., 0.1% formic acid in water or ammonium (B1175870) formate (B1220265) buffer) and an organic phase (e.g., methanol or acetonitrile).

  • Flow Rate: A typical flow rate of 0.3-0.5 mL/min.

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM) for selective and sensitive quantification. Specific precursor-to-product ion transitions for N-nitroso-dorzolamide and the internal standard must be optimized.

3. Data Analysis:

  • Quantification is performed by constructing a calibration curve using standard solutions of N-nitroso-dorzolamide of known concentrations.

  • The concentration of N-nitroso-dorzolamide in the sample is determined by comparing its peak area ratio to the internal standard against the calibration curve.

Experimental Workflow for Nitrosamine Analysis by LC-MS/MS cluster_sample_prep Sample Preparation cluster_analysis Analysis Sample Weighing Sample Weighing Solvent Extraction & Internal Standard Spiking Solvent Extraction & Internal Standard Spiking Sample Weighing->Solvent Extraction & Internal Standard Spiking Vortex & Centrifuge Vortex & Centrifuge Solvent Extraction & Internal Standard Spiking->Vortex & Centrifuge Filtration Filtration Vortex & Centrifuge->Filtration LC-MS/MS Analysis LC-MS/MS Analysis Filtration->LC-MS/MS Analysis Data Processing & Quantification Data Processing & Quantification LC-MS/MS Analysis->Data Processing & Quantification

A typical experimental workflow for nitrosamine analysis.
Enhanced Ames Test for Mutagenicity Assessment

The Ames test, or bacterial reverse mutation assay, is a widely used in vitro method to assess the mutagenic potential of chemical compounds.[11][17] For nitrosamines, an "enhanced" Ames test protocol is recommended to improve sensitivity.[18][19]

Key Features of the Enhanced Ames Test for Nitrosamines:

  • Tester Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA (pKM101)) should be used.

  • Metabolic Activation: The test should be conducted with and without a metabolic activation system (S9 fraction). For nitrosamines, both rat and hamster liver S9 are recommended, often at a higher concentration (e.g., 30%).[19]

  • Pre-incubation Method: A 30-minute pre-incubation of the test substance with the bacteria and S9 mix before plating is recommended over the plate incorporation method.[11][19]

  • Positive Controls: Specific nitrosamines with known mutagenic activity, such as NDMA and NDEA, should be used as positive controls to ensure the test system is performing correctly.[12]

Conclusion

N-nitroso-dorzolamide is an important NDSRI to monitor in dorzolamide-containing drug products. While its carcinogenic potency has not been individually characterized with publicly available TD50 data, its established AI limit of 500 ng/day provides a benchmark for risk assessment. This AI is higher than that for some highly potent small-molecule nitrosamines like NDEA, suggesting a potentially lower, though still significant, risk.

The comparison with other nitrosamines underscores the importance of a case-by-case evaluation of these impurities. The formation pathways are generally understood, but the specific conditions that favor the formation of NDSRIs require careful investigation during drug development and manufacturing.

Sensitive and validated analytical methods, primarily LC-MS/MS, are essential for the accurate quantification of N-nitroso-dorzolamide and other nitrosamines at the low levels required by regulatory agencies. Furthermore, the use of an enhanced Ames test protocol is crucial for accurately assessing the mutagenic potential of these compounds. Continued research and data sharing on the toxicology and analysis of NDSRIs will be vital for ensuring the safety and quality of pharmaceutical products.

References

Comparative

A Comparative Stability Analysis of Dorzolamide and its Nitrosamine Impurity, N-nitroso-dorzolamide

For the attention of researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the chemical stability of dorzolamide (B1670892) and its N-nitroso derivative, N-nitroso-dor...

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the chemical stability of dorzolamide (B1670892) and its N-nitroso derivative, N-nitroso-dorzolamide. This document synthesizes available experimental data to offer insights into the degradation pathways and relative stability of these two compounds under various stress conditions.

Dorzolamide, a carbonic anhydrase inhibitor used in the treatment of glaucoma, can, under certain conditions, form N-nitroso-dorzolamide, a nitrosamine (B1359907) impurity of significant concern due to its potential carcinogenic properties.[1] Understanding the comparative stability of the active pharmaceutical ingredient (API) and this critical impurity is paramount for ensuring drug product quality, safety, and regulatory compliance.

Executive Summary of Comparative Stability

While direct comparative forced degradation studies between dorzolamide and N-nitroso-dorzolamide are not extensively available in public literature, a comparative assessment can be inferred from existing data on dorzolamide's degradation and the known chemical behavior of nitrosamines.

Dorzolamide Hydrochloride exhibits susceptibility to degradation under hydrolytic (acidic and basic), oxidative, and photolytic stress conditions.[2] The primary degradation pathways involve the sulfonamide and ethylamino groups.[2]

N-nitroso-dorzolamide , as a nitrosamine, is anticipated to be susceptible to degradation primarily through photolysis and strong oxidation. Nitrosamines, as a class, are known to be cleaved by UV light and can be degraded by potent oxidizing agents.[3] The formation of N-nitroso-dorzolamide is a critical consideration, occurring when dorzolamide interacts with nitrosating agents, particularly under acidic conditions with heat and moisture.[4]

Quantitative Data Summary

The following tables summarize the known degradation behavior of dorzolamide under various stress conditions. Due to the limited availability of public data on the forced degradation of N-nitroso-dorzolamide, a direct quantitative comparison is not feasible at this time.

Table 1: Summary of Forced Degradation Studies on Dorzolamide Hydrochloride

Stress ConditionReagents and ConditionsObserved Degradation of DorzolamideKey Degradation Products
Acidic Hydrolysis 1 N HCl, 60°C, 24 hoursSignificant degradation observed.[2][5]Hydrolysis of the sulfonamide moiety.[2]
Basic Hydrolysis 0.1 N NaOH, 50°C, 3 hoursSignificant degradation observed.[5]Hydrolysis of the sulfonamide moiety.[2]
Oxidative Degradation 30% H₂O₂, Room Temperature, 24 hoursSignificant degradation observed.[2][5]N-oxide derivatives.[2]
Thermal Degradation 105°C, 24 hours (solid state)Degradation observed.[2]Not specified.
Photolytic Degradation UV light (254 nm), 24 hours (solution)Degradation observed.[2][5]Not specified.
Sunlight Exposure Direct sunlight, 8 hours (solution)Degradation observed.[2]Not specified.

Table 2: Inferred Stability Profile of N-nitroso-dorzolamide

Stress ConditionExpected Stability of N-nitroso-dorzolamideRationale
Acidic Conditions Potentially unstable, may undergo denitrosation.Nitrosamine stability is pH-dependent; acidic conditions can favor denitrosation.
Basic Conditions Generally more stable than in acidic conditions.Base-catalyzed denitrosation is a known degradation pathway for some nitrosamines.[3]
Oxidative Conditions Susceptible to degradation by strong oxidizing agents.Oxidative breakdown is a recognized degradation pathway for nitrosamines.[3]
Thermal Conditions Stable at room temperature for shipping.[4] Conditions to avoid include heat.[6]General stability is indicated for storage, but elevated temperatures are a risk factor.
Photolytic Conditions Susceptible to degradation.Photolytic cleavage of the N-N bond is a common degradation pathway for nitrosamines.[3]

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducibility and comparison.

Forced Degradation of Dorzolamide Hydrochloride

This protocol is based on established methods for inducing the degradation of dorzolamide for analytical method development.[2]

  • Preparation of Stock Solution: A stock solution of dorzolamide hydrochloride is prepared at a concentration of 1 mg/mL in a suitable solvent such as water or methanol.

  • Acid Hydrolysis: To 1 mL of the stock solution, 1 mL of 1 N HCl is added. The mixture is heated at 60°C for 24 hours. After cooling, the solution is neutralized with 1 N NaOH and diluted to a final concentration of 0.1 mg/mL with the mobile phase for analysis.

  • Base Hydrolysis: To 1 mL of the stock solution, 1 mL of 0.1 N NaOH is added. The mixture is heated at 50°C for 3 hours. After cooling, the solution is neutralized with 0.1 N HCl and diluted to a final concentration of 0.1 mg/mL with the mobile phase.

  • Oxidative Degradation: To 1 mL of the stock solution, 1 mL of 30% H₂O₂ is added. The mixture is kept at room temperature for 24 hours, protected from light. The solution is then diluted to a final concentration of 0.1 mg/mL with the mobile phase.

  • Thermal Degradation: The solid drug substance is kept in a hot air oven at 105°C for 24 hours. After cooling, a 0.1 mg/mL solution is prepared in the mobile phase.

  • Photolytic Degradation: A 0.1 mg/mL solution of the drug in the mobile phase is exposed to UV light (254 nm) for 24 hours. In a separate experiment, the solution is exposed to direct sunlight for 8 hours.

Analytical Method for N-nitroso-dorzolamide Quantification

The following is a representative UPLC-MS/MS method for the quantification of N-nitroso-dorzolamide in dorzolamide hydrochloride drug substance.

  • Chromatographic System: Ultra-Performance Liquid Chromatography coupled with a Tandem Mass Spectrometer (UPLC-MS/MS).

  • Column: A suitable reversed-phase column, such as a Phenyl Hexyl column.

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., 0.05% ammonia (B1221849) solution in water) and an organic phase (e.g., acetonitrile).

  • Flow Rate: Approximately 0.40 mL/min.

  • Detection: Triple quadrupole mass detection with electrospray ionization (ESI) in the multiple reaction monitoring (MRM) mode.

Visualizations

Dorzolamide Degradation and N-nitroso-dorzolamide Formation Pathway

The following diagram illustrates the potential degradation pathways of dorzolamide and the formation pathway of N-nitroso-dorzolamide.

Dorzolamide Dorzolamide N_Nitroso_Dorzolamide N-nitroso-dorzolamide Dorzolamide->N_Nitroso_Dorzolamide Nitrosating Agents (e.g., nitrites, acidic pH, heat) Deg_Hydrolysis Hydrolysis Products Dorzolamide->Deg_Hydrolysis Acid/Base Deg_Oxidation Oxidation Products Dorzolamide->Deg_Oxidation Oxidizing Agents Deg_Photolysis Photolysis Products Dorzolamide->Deg_Photolysis UV Light/Sunlight cluster_prep Sample Preparation cluster_stress Forced Degradation Prep_D Dorzolamide Solution Stress_Acid Acidic Hydrolysis Prep_D->Stress_Acid Stress_Base Basic Hydrolysis Prep_D->Stress_Base Stress_Ox Oxidation Prep_D->Stress_Ox Stress_Photo Photolysis Prep_D->Stress_Photo Stress_Thermal Thermal Prep_D->Stress_Thermal Prep_NND N-nitroso-dorzolamide Solution Prep_NND->Stress_Acid Prep_NND->Stress_Base Prep_NND->Stress_Ox Prep_NND->Stress_Photo Prep_NND->Stress_Thermal Analysis UPLC-MS/MS Analysis (Quantification of parent compound and degradation products) Stress_Acid->Analysis Stress_Base->Analysis Stress_Ox->Analysis Stress_Photo->Analysis Stress_Thermal->Analysis Comparison Comparative Stability Assessment Analysis->Comparison

References

Validation

Cross-Validation of HPLC and GC-MS Methods for the Determination of N-Nitroso-Dorzolamide

A Comparative Guide for Researchers and Drug Development Professionals The presence of N-nitroso-dorzolamide, a potential genotoxic impurity, in dorzolamide (B1670892) drug substances and products necessitates robust and...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide for Researchers and Drug Development Professionals

The presence of N-nitroso-dorzolamide, a potential genotoxic impurity, in dorzolamide (B1670892) drug substances and products necessitates robust and sensitive analytical methods for its detection and quantification. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are two powerful analytical techniques widely employed for the analysis of nitrosamine (B1359907) impurities. This guide provides a comparative overview of these methods for the determination of N-nitroso-dorzolamide, supported by detailed experimental protocols and performance data to aid in method selection and cross-validation.

Comparative Analysis of HPLC and GC-MS Methods

The choice between HPLC and GC-MS for the analysis of N-nitroso-dorzolamide depends on various factors, including the analyte's physicochemical properties, the required sensitivity, and the laboratory's available instrumentation. N-nitroso-dorzolamide is a relatively polar and thermally labile compound, which can influence the selection of the analytical technique.

High-Performance Liquid Chromatography (HPLC) , particularly when coupled with tandem mass spectrometry (LC-MS/MS), is well-suited for the analysis of a broad range of nitrosamines, including those that are less volatile and prone to degradation at high temperatures.[1] This makes it a strong candidate for the analysis of N-nitroso-dorzolamide.

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive technique, especially for volatile and semi-volatile compounds.[1] For less volatile nitrosamines like N-nitroso-dorzolamide, a derivatization step is often necessary to increase their volatility and thermal stability for successful GC analysis.

The following diagram illustrates a typical workflow for the cross-validation of analytical methods.

Method_Cross_Validation_Workflow cluster_prep Sample Preparation cluster_analysis Analytical Methods cluster_data Data Evaluation cluster_conclusion Conclusion Sample Test Sample (Dorzolamide API or Drug Product) SpikedSample Spiked Sample (with N-nitroso-dorzolamide) Sample->SpikedSample HPLC HPLC-MS/MS Analysis SpikedSample->HPLC Inject GCMS GC-MS/MS Analysis SpikedSample->GCMS Inject DataHPLC HPLC Data (Peak Area, Concentration) HPLC->DataHPLC DataGCMS GC-MS Data (Peak Area, Concentration) GCMS->DataGCMS Compare Comparison of Results (Statistical Analysis) DataHPLC->Compare DataGCMS->Compare Conclusion Method Equivalency Assessment Compare->Conclusion

A generalized workflow for the cross-validation of analytical methods.

Quantitative Performance Data

The following table summarizes the typical performance characteristics for the HPLC-MS/MS and GC-MS/MS methods for the determination of N-nitroso-dorzolamide. These values are based on performance data reported for the analysis of other nitrosamine impurities in pharmaceutical matrices.

ParameterHPLC-MS/MSGC-MS/MS
Limit of Detection (LOD) 0.05 ng/mL0.1 ng/mL
Limit of Quantification (LOQ) 0.15 ng/mL0.3 ng/mL
**Linearity (R²) **> 0.998> 0.995
Accuracy (% Recovery) 85 - 115%80 - 120%
Precision (% RSD) < 10%< 15%
Applicability Suitable for a wide range of nitrosamines, including thermally labile compounds.[1]Preferred for volatile nitrosamines; may require derivatization for less volatile compounds.[1]
Matrix Effects Can be significant, often mitigated by using an internal standard and appropriate sample cleanup.Generally less susceptible to matrix effects compared to LC-MS, especially with headspace injection.

Experimental Protocols

Detailed methodologies for the analysis of N-nitroso-dorzolamide using HPLC-MS/MS and GC-MS/MS are provided below. These protocols are based on established methods for nitrosamine analysis and should be validated for their intended use.

HPLC-MS/MS Method

This method is adapted from a validated UPLC-MS/MS method for the quantification of N-nitroso-dorzolamide in dorzolamide hydrochloride drug substance.[2]

1. Sample Preparation:

  • Accurately weigh and dissolve a suitable amount of the dorzolamide sample in a diluent (e.g., methanol (B129727) or a mixture of water and acetonitrile) to achieve a final concentration appropriate for the instrument's linear range.

  • For spiked samples, add a known amount of N-nitroso-dorzolamide standard solution to the sample before dissolution.

  • Filter the sample solution through a 0.22 µm syringe filter before injection.

2. Chromatographic Conditions:

  • Instrument: UPLC system coupled with a triple quadrupole mass spectrometer.

  • Column: A suitable reversed-phase column, such as a Phenyl Hexyl column.[2]

  • Mobile Phase A: 0.05% ammonia (B1221849) solution in water.[2]

  • Mobile Phase B: Acetonitrile.[2]

  • Flow Rate: 0.40 mL/min.[2]

  • Gradient Elution: A suitable gradient program to achieve separation of N-nitroso-dorzolamide from the dorzolamide peak and other potential impurities.

  • Injection Volume: 1-10 µL.

3. Mass Spectrometry Conditions:

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-dorzolamide should be determined by infusing a standard solution.

GC-MS/MS Method

This protocol is a hypothetical adaptation based on general GC-MS methods for nitrosamine analysis, incorporating a derivatization step for the non-volatile N-nitroso-dorzolamide.

1. Sample Preparation and Derivatization:

  • Extract N-nitroso-dorzolamide from the dorzolamide sample using a suitable organic solvent (e.g., dichloromethane).

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS) and heat to convert N-nitroso-dorzolamide to its more volatile trimethylsilyl (B98337) (TMS) derivative.

  • The derivatized sample is then ready for injection.

2. GC Conditions:

  • Instrument: Gas chromatograph coupled with a triple quadrupole mass spectrometer.

  • Column: A low- to mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column.

  • Carrier Gas: Helium at a constant flow rate.

  • Inlet Temperature: Optimized to ensure efficient volatilization without thermal degradation of the derivatized analyte.

  • Oven Temperature Program: A programmed temperature ramp to separate the derivatized N-nitroso-dorzolamide from other components.

3. Mass Spectrometry Conditions:

  • Ionization Source: Electron Ionization (EI).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for the TMS-derivatized N-nitroso-dorzolamide should be established.

The following diagram provides a comparative overview of the key steps in the HPLC and GC-MS analytical workflows for N-nitroso-dorzolamide.

HPLC_vs_GCMS_Workflow cluster_hplc HPLC-MS/MS cluster_gcms GC-MS/MS hplc_prep Sample Dissolution hplc_sep Liquid Chromatography (Reversed-Phase) hplc_prep->hplc_sep hplc_ion Electrospray Ionization (ESI) hplc_sep->hplc_ion hplc_det MS/MS Detection (MRM) hplc_ion->hplc_det gcms_prep Solvent Extraction gcms_deriv Derivatization (e.g., Silylation) gcms_prep->gcms_deriv gcms_sep Gas Chromatography gcms_deriv->gcms_sep gcms_ion Electron Ionization (EI) gcms_sep->gcms_ion gcms_det MS/MS Detection (MRM) gcms_ion->gcms_det

Comparison of HPLC and GC-MS workflows for N-nitroso-dorzolamide.

Conclusion

Both HPLC-MS/MS and GC-MS/MS are highly capable techniques for the trace-level determination of N-nitroso-dorzolamide. HPLC-MS/MS offers the advantage of direct analysis without the need for derivatization, making it a more straightforward approach for this particular analyte. GC-MS/MS, while requiring an additional derivatization step, can also provide excellent sensitivity and selectivity.

A thorough cross-validation of both methods is the most rigorous approach to establish the optimal analytical strategy for routine quality control and regulatory submissions. The choice of method will ultimately depend on the specific requirements of the analysis, including sensitivity needs, sample throughput, and available instrumentation. By carefully considering the performance characteristics and experimental workflows presented in this guide, researchers and drug development professionals can make an informed decision on the most suitable method for the determination of N-nitroso-dorzolamide.

References

Comparative

Comparative Genotoxicity of N-Nitroso-Dorzolamide and Other Nitrosamines: A Guide for Researchers

For Immediate Release This guide provides a comparative overview of the genotoxic potential of N-nitroso-dorzolamide and other nitrosamine (B1359907) compounds. The content is intended for researchers, scientists, and dr...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

This guide provides a comparative overview of the genotoxic potential of N-nitroso-dorzolamide and other nitrosamine (B1359907) compounds. The content is intended for researchers, scientists, and drug development professionals to offer insights into the current understanding of the genotoxicity of this class of compounds and to highlight the methodologies used for their assessment.

Disclaimer: Publicly available experimental genotoxicity data for N-nitroso-dorzolamide is limited. Therefore, this guide provides a comparative analysis based on data from other structurally related and commonly studied nitrosamines to infer potential genotoxic risks and to underscore the necessity for specific testing of N-nitroso-dorzolamide. The U.S. Food and Drug Administration (FDA) has set a recommended acceptable intake (AI) limit for N-nitroso-dorzolamide in dorzolamide (B1670892) single-ingredient products at 500 ng/day.[1] Higher limits may be justifiable with robust safety data, such as results from an enhanced Ames test and a second in vitro mammalian cell mutation assay.[1]

Executive Summary

N-nitrosamines are a class of compounds that have garnered significant attention due to their potential as genotoxic and carcinogenic impurities in pharmaceutical products.[2][3] Their genotoxic effects are primarily mediated by metabolic activation, leading to the formation of reactive electrophiles that can cause DNA damage.[2] While extensive research exists for many nitrosamines, specific data on N-nitroso-dorzolamide, a potential impurity in the carbonic anhydrase inhibitor dorzolamide, is not widely available in public literature. This guide summarizes the genotoxicity of several other nitrosamines to provide a comparative context.

Quantitative Genotoxicity Data

The following table summarizes publicly available genotoxicity data for a selection of nitrosamine compounds from key in vitro and in vivo assays. This data serves as a reference for the range of potencies observed within this chemical class.

CompoundAmes Test (Bacterial Reverse Mutation Assay)In Vitro Micronucleus Assay (Mammalian Cells)In Vitro Comet Assay (Mammalian Cells)
N-Nitrosodimethylamine (NDMA) Positive with metabolic activation[4][5]Positive with metabolic activationPositive, induces DNA strand breaks[6]
N-Nitrosodiethylamine (NDEA) Positive with metabolic activation[4][5]Positive with metabolic activationPositive, induces DNA damage
N-Nitroso-nortriptyline Positive with metabolic activation[2]Positive with metabolic activation[2]Data not available
N-Nitroso-fluoxetine Positive with metabolic activation[2]Positive with metabolic activation[2]Data not available
N-Nitroso-diclofenac Negative[3]Negative with and without metabolic activation[2]No DNA damage observed[3]
N-Nitroso-folic acid Negative[3]No micronucleus formation observed[3]No DNA damage observed[3]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of genotoxic potential. Below are generalized protocols for the key assays cited.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.[7] It utilizes several strains of Salmonella typhimurium with pre-existing mutations in the histidine synthesis operon, rendering them unable to grow in a histidine-free medium.

  • Strain Selection: A panel of bacterial strains (e.g., TA98, TA100, TA1535, TA1537, and E. coli strain WP2 uvrA (pKM101)) is selected to detect different types of mutations.

  • Metabolic Activation: The test compound is incubated with the bacterial strains in the presence and absence of a metabolic activation system (S9 fraction), typically derived from the livers of induced rats or hamsters. This is crucial as many nitrosamines are not mutagenic until they are metabolically activated.

  • Exposure and Plating: The bacteria, test compound, and S9 mix (if used) are mixed in a soft agar (B569324) and poured onto a minimal glucose agar plate.

  • Incubation: The plates are incubated for 48-72 hours at 37°C.

  • Scoring: The number of revertant colonies (colonies that have regained the ability to synthesize histidine) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

In Vitro Micronucleus Assay

The in vitro micronucleus assay detects chromosomal damage in mammalian cells. Micronuclei are small, extranuclear bodies that contain fragments of chromosomes or whole chromosomes that were not incorporated into the daughter nuclei during cell division.

  • Cell Culture: Human or rodent cell lines (e.g., TK6, CHO, HepG2) are cultured to a suitable confluency.

  • Exposure: The cells are exposed to the test compound at various concentrations, with and without metabolic activation (S9 fraction), for a defined period.

  • Cytokinesis Block: Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells. This allows for the specific analysis of micronuclei formed during the first mitosis after treatment.

  • Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye).

  • Analysis: The frequency of micronucleated cells is determined by microscopic or flow cytometric analysis. A significant, dose-dependent increase in the frequency of micronucleated cells indicates clastogenic (chromosome breaking) or aneugenic (chromosome lagging) potential.

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[6][8]

  • Cell Preparation: A suspension of single cells is prepared from the test system.

  • Embedding in Agarose (B213101): The cells are mixed with low-melting-point agarose and layered onto a microscope slide.

  • Lysis: The slides are immersed in a lysis solution to remove cell membranes and cytoplasm, leaving behind the nuclear material (nucleoids).

  • Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline buffer to unwind the DNA and then subjected to electrophoresis. DNA with strand breaks will migrate out of the nucleoid, forming a "comet tail."

  • Staining and Visualization: The DNA is stained with a fluorescent dye and visualized using a fluorescence microscope.

  • Quantification: The extent of DNA damage is quantified by measuring the length and intensity of the comet tail. An increase in tail moment or tail DNA percentage indicates DNA damage.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the processes involved in genotoxicity testing and the mechanism of action of nitrosamines, the following diagrams are provided.

G cluster_prep Preparation cluster_exposure Exposure cluster_assays Genotoxicity Assays cluster_analysis Data Analysis TestCompound Test Compound (e.g., N-nitroso-dorzolamide) Incubation Incubation of Test System with Test Compound (+/- S9 Mix) TestCompound->Incubation TestSystem Test System (e.g., Bacterial Strains, Mammalian Cells) TestSystem->Incubation S9Mix Metabolic Activation (S9 Mix) S9Mix->Incubation Ames Ames Test Incubation->Ames Micronucleus Micronucleus Assay Incubation->Micronucleus Comet Comet Assay Incubation->Comet Data Quantification of Genotoxic Endpoint Ames->Data Micronucleus->Data Comet->Data Report Final Report and Risk Assessment Data->Report

Generalized workflow for in vitro genotoxicity testing.

G cluster_activation Metabolic Activation cluster_damage DNA Damage cluster_consequences Cellular Consequences Nitrosamine N-Nitrosamine CYP450 Cytochrome P450 Enzymes Nitrosamine->CYP450 Metabolism ReactiveMetabolite Reactive Electrophilic Metabolite CYP450->ReactiveMetabolite DNA Cellular DNA ReactiveMetabolite->DNA Alkylation DNAAdducts DNA Adducts DNA->DNAAdducts Mutations Mutations DNAAdducts->Mutations ChromosomalAberrations Chromosomal Aberrations DNAAdducts->ChromosomalAberrations CellCycleArrest Cell Cycle Arrest DNAAdducts->CellCycleArrest Apoptosis Apoptosis DNAAdducts->Apoptosis

Simplified signaling pathway of nitrosamine-induced genotoxicity.

Conclusion

The genotoxicity of nitrosamines is a significant concern in drug development and safety assessment. While data on many nitrosamines indicate a potential for mutagenicity and clastogenicity, especially after metabolic activation, the specific genotoxic profile of N-nitroso-dorzolamide remains to be publicly documented. The comparative data presented in this guide underscore the variability in genotoxic potential among different nitrosamine compounds, emphasizing that a case-by-case evaluation is essential. Researchers and drug developers are encouraged to conduct rigorous, compound-specific genotoxicity testing using a battery of assays, such as the Ames test, in vitro micronucleus assay, and comet assay, to accurately characterize the risk associated with N-nitroso-dorzolamide and other nitrosamine impurities.

References

Comparative

Performance Showdown: Choosing the Right Mass Spectrometer for N-nitroso-dorzolamide Analysis

A Comparative Guide for Researchers and Drug Development Professionals The presence of N-nitroso-dorzolamide, a potential genotoxic impurity in the active pharmaceutical ingredient (API) dorzolamide (B1670892) hydrochlor...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide for Researchers and Drug Development Professionals

The presence of N-nitroso-dorzolamide, a potential genotoxic impurity in the active pharmaceutical ingredient (API) dorzolamide (B1670892) hydrochloride, necessitates robust and sensitive analytical methods for its detection and quantification. The choice of mass spectrometer is critical to achieving the required low detection limits and ensuring patient safety. This guide provides an objective comparison of different mass spectrometry platforms for the analysis of N-nitroso-dorzolamide, supported by experimental data and detailed methodologies, to aid researchers in selecting the optimal instrumentation for their needs.

Executive Summary: Key Performance Attributes

The selection of a mass spectrometer for N-nitroso-dorzolamide analysis hinges on the specific requirements of the assay, whether it be for routine quality control or for in-depth structural elucidation. Triple quadrupole mass spectrometers are the workhorses for targeted quantification, offering excellent sensitivity and selectivity in Multiple Reaction Monitoring (MRM) mode. High-Resolution Accurate Mass (HRAM) instruments, such as Orbitrap and Q-TOF systems, provide an additional layer of confidence through high mass accuracy and are particularly useful for identifying unknown impurities and for method development.

Mass Spectrometer TypeKey Strengths for N-nitroso-dorzolamide AnalysisTypical Performance Metrics
Triple Quadrupole (QqQ) Gold standard for targeted quantification, high sensitivity and selectivity using MRM, robust and reliable for routine analysis.[1][2]LOD/LOQ: Low ng/mL to pg/mL levels. Linearity (R²): >0.99. Precision (%RSD): <15%. Accuracy (%Recovery): 80-120%.
Orbitrap (HRAM) High mass resolution and accuracy minimizes false positives, enables retrospective data analysis, suitable for both quantification and identification of unknown impurities.[3][4][5][6][7]LOD/LOQ: Comparable to triple quadrupole, reaching low ng/mL to sub-ng/mL levels. Mass Accuracy: <5 ppm. Linearity (R²): >0.99.
Quadrupole Time-of-Flight (Q-TOF) (HRAM) High mass accuracy and resolution, fast acquisition rates, suitable for screening and quantification.LOD/LOQ: In the low ng/mL range. Mass Accuracy: <5 ppm. Linearity (R²): >0.99.

Experimental Protocols: A Closer Look at the Methodologies

The successful analysis of N-nitroso-dorzolamide relies on a well-developed and validated analytical method. Below are detailed experimental protocols for a validated LC-MS/MS method using a triple quadrupole mass spectrometer, which can be adapted for other platforms.

Sample Preparation

A robust sample preparation procedure is crucial for accurate and reproducible results.

  • Standard Preparation:

    • Prepare a stock solution of N-nitroso-dorzolamide reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

    • Perform serial dilutions to create a series of calibration standards at the desired concentration range.

  • Sample Preparation (for Dorzolamide Hydrochloride Drug Substance):

    • Accurately weigh the dorzolamide hydrochloride API.

    • Dissolve the sample in a suitable diluent to achieve a final concentration appropriate for the instrument's linear range.

    • The sample solution is then ready for injection into the LC-MS/MS system.

Liquid Chromatography (LC)

Chromatographic separation is essential to resolve N-nitroso-dorzolamide from the API and other potential impurities.

  • Column: A Phenyl Hexyl column is often used for the separation of nitrosamine (B1359907) impurities.[1]

  • Mobile Phase: A gradient elution using an aqueous mobile phase (e.g., 0.05% ammonia (B1221849) solution in water) and an organic mobile phase (e.g., acetonitrile) is typically employed.[1]

  • Flow Rate: A flow rate of around 0.40 mL/min is a common starting point.[1]

  • Column Temperature: Maintained at a constant temperature (e.g., 40°C) to ensure reproducible retention times.

Mass Spectrometry (MS)

The mass spectrometer parameters are optimized for the sensitive and selective detection of N-nitroso-dorzolamide.

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode is commonly used for nitrosamines.[1]

  • Detection Mode (Triple Quadrupole): Multiple Reaction Monitoring (MRM) is the preferred mode for quantification. This involves monitoring a specific precursor ion to product ion transition for N-nitroso-dorzolamide.[1]

  • Detection Mode (HRAM): For Orbitrap or Q-TOF instruments, data can be acquired in full scan mode with high resolution to ensure mass accuracy. For quantification, targeted single ion monitoring (t-SIM) or parallel reaction monitoring (PRM) can be utilized.[3]

Method Validation

A comprehensive method validation should be performed according to ICH guidelines to ensure the reliability of the results. The validation experiments should include:

  • System Suitability: To ensure the performance of the LC-MS/MS system.

  • Specificity: To demonstrate that the method is able to unequivocally assess the analyte in the presence of components which may be expected to be present.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): To determine the lowest concentration of the analyte that can be reliably detected and quantified.

  • Linearity: To demonstrate the proportional relationship between the concentration of the analyte and the instrument response.

  • Precision (Repeatability and Intermediate Precision): To assess the degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample.

  • Accuracy: To assess the closeness of the test results obtained by the method to the true value.

Experimental Workflow and Signaling Pathways

To visualize the logical flow of the analytical process, the following diagrams are provided.

cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing & Reporting Standard_Preparation Prepare Calibration Standards LC_Separation Chromatographic Separation (Phenyl Hexyl Column) Standard_Preparation->LC_Separation Sample_Preparation Dissolve Dorzolamide HCl API Sample_Preparation->LC_Separation MS_Detection Mass Spectrometric Detection (e.g., Triple Quadrupole - MRM) LC_Separation->MS_Detection Data_Acquisition Data Acquisition MS_Detection->Data_Acquisition Quantification Quantification of N-nitroso-dorzolamide Data_Acquisition->Quantification Reporting Report Results Quantification->Reporting

Caption: General experimental workflow for the quantification of N-nitroso-dorzolamide.

Triple_Quad Triple Quadrupole (QqQ) Routine_QC Routine Quality Control (Targeted Quantification) Triple_Quad->Routine_QC  High Throughput & Robustness HRAM High-Resolution Accurate Mass (HRAM) (e.g., Orbitrap, Q-TOF) HRAM->Routine_QC  Increasingly Used Method_Dev Method Development & Unknown Identification HRAM->Method_Dev  High Confidence & Retrospective Analysis

Caption: Logical relationship for selecting a mass spectrometer based on analytical needs.

References

Validation

A Comparative Guide to the Extraction of N-nitroso-dorzolamide from Ophthalmic Formulations

For Researchers, Scientists, and Drug Development Professionals The presence of N-nitroso-dorzolamide, a potential genotoxic impurity, in dorzolamide (B1670892) ophthalmic formulations is a significant concern for pharma...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso-dorzolamide, a potential genotoxic impurity, in dorzolamide (B1670892) ophthalmic formulations is a significant concern for pharmaceutical quality control. Effective extraction of this impurity from the drug product matrix is critical for accurate quantification and risk assessment. This guide provides an objective comparison of two primary extraction methodologies: Solid-Phase Extraction (SPE) and Salting-Out Liquid-Liquid Extraction (SALLE), supported by experimental data and detailed protocols to aid researchers in selecting the most appropriate method for their analytical needs.

Data Presentation: A Quantitative Comparison

The following table summarizes the key performance metrics for the Solid-Phase Extraction and Salting-Out Liquid-Liquid Extraction methods for the analysis of N-nitrosamines in liquid pharmaceutical formulations. These values are representative of the performance that can be expected when applying these techniques to the extraction of N-nitroso-dorzolamide.

Performance MetricSolid-Phase Extraction (SPE)Salting-Out Liquid-Liquid Extraction (SALLE)
Recovery Rate 90 - 120%[1][2]75.4 - 114.7%[3][4]
Limit of Quantification (LOQ) ~0.02 ng/mL[1][2]~0.5 µg/L[3][4]
Precision (RSD) < 10%[5][6]≤ 13.2%[3][4]
Solvent Consumption LowerHigher
Automation Potential HighModerate
Throughput HighLower

Experimental Protocols

Below are detailed experimental protocols for both Solid-Phase Extraction and Salting-Out Liquid-Liquid Extraction. These protocols are based on established methods for nitrosamine (B1359907) analysis in liquid pharmaceutical matrices and can be adapted for the specific analysis of N-nitroso-dorzolamide from ophthalmic solutions.

Method 1: Solid-Phase Extraction (SPE)

This method utilizes a strong cation-exchange SPE cartridge to effectively separate the N-nitroso-dorzolamide from the drug formulation matrix.

Materials:

Protocol:

  • Sample Preparation:

    • Accurately measure 1.0 mL of the dorzolamide ophthalmic solution.

    • Dilute the sample with 4.0 mL of 0.1% formic acid in water.

    • Vortex the sample for 30 seconds.

  • SPE Cartridge Conditioning:

    • Condition the strong cation-exchange SPE cartridge by passing 5 mL of methanol, followed by 5 mL of 0.1% formic acid in water. Do not allow the cartridge to dry.

  • Sample Loading:

    • Load the entire prepared sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).

  • Washing:

    • Wash the cartridge with 5 mL of 0.1% formic acid in water to remove interfering matrix components.

    • Follow with a wash of 5 mL of methanol to remove less polar interferences.

  • Elution:

    • Elute the N-nitroso-dorzolamide from the cartridge with 5 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

  • Evaporation and Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in 1.0 mL of the initial mobile phase for LC-MS/MS analysis.

  • Analysis:

    • Analyze the reconstituted sample using a validated LC-MS/MS method for the quantification of N-nitroso-dorzolamide.

Method 2: Salting-Out Liquid-Liquid Extraction (SALLE)

This method employs a salting-out effect to enhance the partitioning of N-nitroso-dorzolamide from the aqueous drug formulation into an organic solvent.

Materials:

  • Sodium Chloride (NaCl)

  • Dichloromethane (B109758) (CH₂Cl₂) (LC-MS grade)

  • Sample of Dorzolamide Ophthalmic Solution

  • Centrifuge

  • LC-MS/MS system

Protocol:

  • Sample Preparation:

    • Pipette 1.0 mL of the dorzolamide ophthalmic solution into a 15 mL centrifuge tube.

  • Salting-Out:

    • Add 0.2 g of sodium chloride to the sample in the centrifuge tube.

  • Extraction:

    • Add 5.0 mL of dichloromethane to the tube.

    • Vortex the mixture vigorously for 2 minutes to ensure thorough extraction.

  • Phase Separation:

    • Centrifuge the tube at 4000 rpm for 10 minutes to achieve complete separation of the aqueous and organic layers.

  • Collection of Organic Layer:

    • Carefully transfer the lower organic layer (dichloromethane) containing the extracted N-nitroso-dorzolamide to a clean collection tube.

  • Evaporation and Reconstitution:

    • Evaporate the collected organic layer to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in 1.0 mL of the initial mobile phase for LC-MS/MS analysis.

  • Analysis:

    • Analyze the reconstituted sample using a validated LC-MS/MS method for the quantification of N-nitroso-dorzolamide.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the described extraction methods.

SPE_Workflow cluster_prep Sample Preparation cluster_spe Solid-Phase Extraction cluster_analysis Analysis Sample Dorzolamide Ophthalmic Solution Dilute Dilute with 0.1% Formic Acid Sample->Dilute Load Load Sample Dilute->Load Condition Condition SPE Cartridge Condition->Load Wash1 Wash with Aqueous Solution Load->Wash1 Wash2 Wash with Methanol Wash1->Wash2 Elute Elute with Ammoniated Methanol Wash2->Elute Evaporate Evaporate to Dryness Elute->Evaporate Reconstitute Reconstitute Evaporate->Reconstitute LCMS LC-MS/MS Analysis Reconstitute->LCMS

Solid-Phase Extraction (SPE) Workflow

LLE_Workflow cluster_prep Sample Preparation cluster_lle Liquid-Liquid Extraction cluster_analysis Analysis Sample Dorzolamide Ophthalmic Solution AddSalt Add NaCl Sample->AddSalt AddSolvent Add Dichloromethane AddSalt->AddSolvent Vortex Vortex AddSolvent->Vortex Centrifuge Centrifuge Vortex->Centrifuge Collect Collect Organic Layer Centrifuge->Collect Evaporate Evaporate to Dryness Collect->Evaporate Reconstitute Reconstitute Evaporate->Reconstitute LCMS LC-MS/MS Analysis Reconstitute->LCMS

Salting-Out Liquid-Liquid Extraction (SALLE) Workflow

References

Validation

Comparative Analysis of N-nitroso-dorzolamide in Dorzolamide Formulations: A Guide for Researchers

For Immediate Release This guide provides a comprehensive comparative analysis of N-nitroso-dorzolamide, a potential nitrosamine (B1359907) impurity, in various dorzolamide (B1670892) ophthalmic solutions. This document...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

This guide provides a comprehensive comparative analysis of N-nitroso-dorzolamide, a potential nitrosamine (B1359907) impurity, in various dorzolamide (B1670892) ophthalmic solutions. This document is intended for researchers, scientists, and drug development professionals to facilitate a deeper understanding of the analytical methodologies and potential impurity profiles of different dorzolamide formulations.

Introduction

Dorzolamide is a carbonic anhydrase inhibitor widely used in the treatment of glaucoma and ocular hypertension. Recently, the presence of nitrosamine impurities in pharmaceutical products has come under intense scrutiny from regulatory bodies like the FDA and EMA due to their potential carcinogenic properties. N-nitroso-dorzolamide is a nitrosamine impurity that can form during the synthesis, storage, or formulation of dorzolamide.[1] Its formation can be influenced by factors such as the presence of nitrosating agents, heat, moisture, and acidic conditions.[1] This guide outlines the analytical methods for the detection and quantification of N-nitroso-dorzolamide and presents a framework for comparing its levels in different formulations.

Data Presentation: Quantitative Analysis of N-nitroso-dorzolamide

Due to the limited availability of publicly accessible, direct comparative studies on the levels of N-nitroso-dorzolamide in various commercial dorzolamide formulations, the following table is presented as an illustrative example. It demonstrates how such data would be structured to facilitate a clear comparison. The values presented are hypothetical and are for demonstration purposes only.

Formulation IDFormulation TypeManufacturerN-nitroso-dorzolamide Level (ng/mL)Analytical MethodLimit of Quantification (LOQ) (ng/mL)
DF-001Brand Name Ophthalmic SolutionInnovator Pharma< LOQUPLC-MS/MS0.1
DF-002Generic Ophthalmic Solution AGenericorp A0.25UPLC-MS/MS0.1
DF-003Generic Ophthalmic Solution BGenericorp B< LOQUPLC-MS/MS0.1
DF-004In-house Formulation (with antioxidant)Research Lab XNot DetectedUPLC-MS/MS0.1
DF-005In-house Formulation (without antioxidant)Research Lab X0.18UPLC-MS/MS0.1

Experimental Protocols

A validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method is crucial for the sensitive and specific quantification of N-nitroso-dorzolamide in dorzolamide formulations. The following protocol is based on a published method for the determination of N-nitroso-dorzolamide in dorzolamide hydrochloride drug substance.

1. Instrumentation:

  • UPLC system coupled with a triple quadrupole mass spectrometer.

2. Chromatographic Conditions:

  • Column: Phenyl Hexyl column

  • Mobile Phase A: 0.05% ammonia (B1221849) solution in water

  • Mobile Phase B: Acetonitrile

  • Flow Rate: 0.40 mL/min

  • Elution: Gradient elution

3. Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode

  • Detection Mode: Multiple Reaction Monitoring (MRM)

4. Method Validation: The analytical method should be validated according to ICH guidelines, demonstrating specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Mandatory Visualization

The following diagrams illustrate the logical flow of the analysis and the potential formation pathway of N-nitroso-dorzolamide.

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis UPLC-MS/MS Analysis cluster_data_processing Data Processing Sample Dorzolamide Formulation Dilution Dilution with Mobile Phase Sample->Dilution Filtration Filtration Dilution->Filtration UPLC Chromatographic Separation (Phenyl Hexyl Column) Filtration->UPLC MSMS Mass Spectrometric Detection (MRM Mode) UPLC->MSMS Quantification Quantification of N-nitroso-dorzolamide MSMS->Quantification Comparison Comparison with Acceptable Intake Limits Quantification->Comparison

Experimental workflow for the analysis of N-nitroso-dorzolamide.

formation_pathway Dorzolamide Dorzolamide (Secondary Amine) N_Nitroso_Dorzolamide N-nitroso-dorzolamide Dorzolamide->N_Nitroso_Dorzolamide + Nitrosating_Agent Nitrosating Agent (e.g., Nitrite) Nitrosating_Agent->N_Nitroso_Dorzolamide + Conditions Favorable Conditions (e.g., Acidic pH, Heat) Conditions->N_Nitroso_Dorzolamide

Simplified formation pathway of N-nitroso-dorzolamide.

Conclusion

References

Safety & Regulatory Compliance

Safety

Proper Disposal of N-nitroso-dorzolamide: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper handling and disposal of N-nitroso-dorzolamide. As a nitrosamine (B1359907) impurity, this compound requires strict adherence to hazardous...

Author: BenchChem Technical Support Team. Date: December 2025

This document provides essential safety and logistical information for the proper handling and disposal of N-nitroso-dorzolamide. As a nitrosamine (B1359907) impurity, this compound requires strict adherence to hazardous waste protocols to ensure the safety of laboratory personnel and environmental protection.[1][2] The following procedures are designed for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Due to the carcinogenic risk associated with nitrosamine impurities, all handling of N-nitroso-dorzolamide and its contaminated materials must be performed with rigorous safety controls.[1]

  • Engineering Controls: All work with N-nitroso-dorzolamide should be conducted within a certified chemical fume hood or a dedicated containment unit to minimize inhalation exposure.[1][3]

  • Personal Protective Equipment (PPE): Appropriate PPE is mandatory when handling this compound.[2][3] See Table 1 for a detailed breakdown of required equipment.

  • Avoid Nitrosating Conditions: Prevent contact with nitrites, secondary/tertiary amines, or acidic media, as these conditions can potentially regenerate nitrosamines.[1]

PPE CategorySpecificationRationale
Eye/Face Protection Tightly fitting safety goggles with side-shields or a face shield.Protects against splashes and dust.
Hand Protection Chemical-impermeable gloves (e.g., nitrile). Gloves must be inspected before use and disposed of after contamination.Prevents skin contact and absorption.[3][4]
Protective Clothing Fire/flame resistant and impervious lab coat or disposable jumpsuit.Protects skin and personal clothing from contamination.[4][5]
Respiratory Protection NIOSH/MSHA-approved respirator if there is a risk of generating dust or aerosols.Prevents inhalation of the compound.[2][3]

Waste Classification and Segregation

N-nitroso-dorzolamide and any materials contaminated with it must be classified as hazardous chemical waste.[2]

  • Segregate Waste: Store N-nitroso-dorzolamide waste separately from all other chemical waste streams to prevent cross-contamination and potential reactive hazards.[1]

  • Proper Containment: All waste must be kept in closed, chemically compatible containers that are clearly labeled.[1][3]

Step-by-Step Disposal Protocol

The primary and preferred method for the final disposal of N-nitroso-dorzolamide is high-temperature hazardous-waste incineration through a licensed professional waste disposal service.[1][4]

  • Waste Collection:

    • Solid Waste: Collect all contaminated solid materials, such as gloves, pipette tips, absorbent paper, and empty containers, in a designated, sealed container.[2][6] Avoid generating dust during collection.[3]

    • Liquid Waste: Collect liquid waste containing N-nitroso-dorzolamide in a separate, compatible, and sealed container.[5]

  • Labeling:

    • Clearly label all waste containers with "Hazardous Waste," the chemical name "N-nitroso-dorzolamide," and any other identifiers required by your institution's Environmental Health and Safety (EHS) department.

  • Storage:

    • Store waste containers in a cool, well-ventilated, and designated hazardous waste storage area. Ensure containers are kept tightly closed and locked up.

  • Final Disposal:

    • Arrange for pickup and disposal by a licensed hazardous material disposal company.[4] Ensure that all federal, state, and local regulations are followed.[4] Under no circumstances should this waste be disposed of down the drain or in regular trash.[5]

Decontamination and Spill Management

  • Surface Decontamination: Work surfaces should be decontaminated after use. Glassware and other equipment must also be decontaminated before removal from the work area.[5]

  • Spill Management: In the event of a spill, evacuate the area immediately.[5] Only personnel with appropriate PPE and training should clean up the spill.

    • Wear full protective equipment, including respiratory protection.[6]

    • Contain the spill using an absorbent material like sand, earth, or vermiculite.[6]

    • Sweep or vacuum up the spilled material, avoiding dust generation, and place it into a sealed, labeled container for hazardous waste disposal.[3][6]

    • Clean the spill area thoroughly to remove any residual contamination.

Experimental Protocols

Chemical Degradation for Laboratory-Scale Decontamination

While high-temperature incineration is the required final disposal method, chemical degradation can be used for lab-scale decontamination of residues.[1] One documented method for degrading nitrosamines involves reduction to their corresponding amines.[7]

Protocol: Treatment with Aluminum-Nickel Alloy Powder and Aqueous Alkali[7]

  • Objective: To reduce N-nitrosamines to corresponding amines, which are generally less hazardous.

  • Materials:

    • N-nitrosamine contaminated material

    • Aluminum-nickel alloy powder

    • Aqueous alkali solution (e.g., NaOH)

  • Procedure:

    • In a suitable reaction vessel within a fume hood, combine the nitrosamine-contaminated material with an aqueous alkali solution.

    • Slowly add aluminum-nickel alloy powder to the mixture.

    • Allow the reaction to proceed. The reaction rapidly reduces the nitrosamine to the corresponding amine. Hydrazines may be formed as transitory intermediates but are also reduced under these conditions.

    • Verify the degradation of the nitrosamine using an appropriate analytical method before proceeding with standard disposal of the resulting amine mixture.

  • Note: This procedure has been shown to be effective for various nitrosamines, but its efficacy for N-nitroso-dorzolamide should be verified. The reaction should not be performed in acetone (B3395972) or dichloromethane, as it may be slow or incomplete.[7] Always consult with your institution's EHS department before attempting chemical degradation procedures.

Visualized Workflows and Relationships

G cluster_prep Preparation & Handling cluster_collection Waste Collection & Segregation cluster_disposal Storage & Final Disposal a Wear Full PPE b Handle in Fume Hood c Collect Solid & Liquid Waste b->c d Segregate from Other Waste c->d e Use Closed, Compatible Containers d->e f Label Container 'Hazardous Waste' e->f g Store in Designated Area f->g h Arrange Professional Disposal (Incineration) g->h

Caption: Workflow for the proper disposal of N-nitroso-dorzolamide.

G A Hazard Mitigation Strategy B Engineering Controls (e.g., Fume Hood) A->B Most Effective C Administrative Controls (e.g., SOPs, Training) B->C D Personal Protective Equipment (PPE) (Gloves, Goggles, Lab Coat) C->D Least Effective

Caption: Hierarchy of safety controls for handling hazardous chemicals.

References

Handling

Safeguarding Researchers: A Comprehensive Guide to Handling N-nitroso-dorzolamide

For Immediate Implementation: This document provides essential safety protocols and logistical procedures for the handling and disposal of N-nitroso-dorzolamide. All personnel, including researchers, scientists, and drug...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Implementation: This document provides essential safety protocols and logistical procedures for the handling and disposal of N-nitroso-dorzolamide. All personnel, including researchers, scientists, and drug development professionals, must adhere to these guidelines to mitigate risks associated with this potent pharmaceutical compound.

N-nitroso-dorzolamide is a nitrosamine (B1359907) impurity that can form during the synthesis, storage, or handling of Dorzolamide, a medication for glaucoma.[1] Due to the potential health risks associated with nitrosamines, regulatory bodies such as the FDA and EMA closely monitor their presence.[1] This guide offers a procedural, step-by-step framework to ensure the safe management of N-nitroso-dorzolamide in a laboratory setting.

Personal Protective Equipment (PPE) and Engineering Controls

The cornerstone of safe handling is the consistent and correct use of personal protective equipment and engineering controls. N-nitroso compounds are classified as probable human carcinogens, necessitating stringent safety measures.

Engineering Controls:

  • All work with N-nitroso-dorzolamide, including weighing, solution preparation, and dose drawing, must be conducted in a designated fume hood.[2]

  • For procedures involving animal administration, all manipulations and handling should occur within a certified Biological Safety Cabinet (BSC).[2]

Personal Protective Equipment: A comprehensive list of required PPE is detailed in the table below. It is mandatory to inspect all PPE prior to use and to follow proper donning and doffing procedures.

PPE ComponentSpecificationRationale
Gloves Chemical-resistant, powder-free gloves. Double-gloving is recommended.[2][3][4]Prevents skin contact and absorption.[3] Double-gloving provides an additional barrier.[2]
Eye Protection Tightly fitting safety goggles with side-shields or a face shield.[5][6]Protects against splashes and aerosols.[3]
Lab Coat/Gown Disposable, low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs.[4]Prevents contamination of personal clothing.
Respiratory Protection For tasks with a risk of aerosol or dust generation, a NIOSH-approved respirator is required.[6]Protects against inhalation of the compound.

Operational Plan: From Receipt to Disposal

A systematic approach to handling N-nitroso-dorzolamide is crucial to minimize exposure and ensure a safe laboratory environment.

1. Receiving and Storage:

  • Upon receipt, inspect the container for any damage or leaks.

  • Store N-nitroso-dorzolamide in a cool, well-ventilated, and designated area, away from incompatible materials.

  • The storage container should be tightly closed.[6]

2. Handling and Use:

  • Perform all manipulations within a fume hood or biological safety cabinet.[2]

  • Avoid the formation of dust and aerosols.[6]

  • Wash hands thoroughly before and after handling the compound.[5][6]

3. Spill Management:

  • In the event of a spill, evacuate unnecessary personnel from the area.[5]

  • Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.[5][6]

  • Absorb the spill with an inert material and collect it in a suitable, closed container for disposal.

  • Clean the spill area thoroughly to remove any residual contamination.

4. Decontamination:

  • Work surfaces and equipment should be routinely decontaminated.

  • A common method for decontaminating N-nitroso compounds involves a 1:1 solution of hydrobromic acid and acetic acid.[7]

  • Exposure to UV light can also degrade nitrosamines.[7]

5. Disposal:

  • All waste containing N-nitroso-dorzolamide, including contaminated PPE and cleaning materials, must be treated as hazardous waste.[2]

  • Dispose of waste in properly labeled, sealed containers.[2]

  • Engage a licensed hazardous material disposal company for final disposal, which may involve incineration with an afterburner and scrubber.[5]

  • Contaminated packaging should be disposed of as unused product.[6]

Experimental Protocols

While specific experimental protocols will vary, the following general principles should be applied when working with N-nitroso-dorzolamide:

  • Solution Preparation: Always prepare solutions in a fume hood. Use the smallest feasible quantity of the compound.

  • Animal Dosing: If applicable, conduct all animal dosing procedures within a Biological Safety Cabinet.[2] Be aware that the compound may be excreted by the animals.[2]

  • Analytical Procedures: When performing analytical tests, ensure that all equipment is properly decontaminated after use.

Safe_Handling_Workflow cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Handling cluster_disposal Disposal prep_ppe Don Appropriate PPE prep_setup Prepare Work Area in Fume Hood/BSC prep_ppe->prep_setup handling_weigh Weighing/Aliquoting prep_setup->handling_weigh handling_exp Experimental Procedures handling_weigh->handling_exp cleanup_decon Decontaminate Work Area & Equipment handling_exp->cleanup_decon cleanup_waste Segregate Hazardous Waste cleanup_decon->cleanup_waste disp_ppe Doff PPE Correctly cleanup_waste->disp_ppe disp_collection Store Waste in Labeled Containers disp_ppe->disp_collection disp_final Arrange for Professional Disposal disp_collection->disp_final

Figure 1. A flowchart illustrating the key stages for the safe handling of N-nitroso-dorzolamide.

References

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